1-Ethyl-2-methylcyclopentane

• CAS: 930-89-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-2-methylcyclopentane is a cycloalkane with the chemical formula C8H16.[1][2][3] It is a saturated hydrocarbon consisting of a five-membered cyclopentane (B165970) ring substituted with an ethyl and a methyl group at adjacent positions. This compound exists as two stereoisomers: cis-1-ethyl-2-methylcyclopentane (B13779416) and trans-1-ethyl-2-methylcyclopentane. The physical and chemical properties of 1-Ethyl-2-methylcyclopentane are influenced by its molecular structure and the arrangement of its alkyl substituents. This technical guide provides a comprehensive overview of its core chemical and physical properties, supported by tabulated data and generalized experimental protocols.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 1-Ethyl-2-methylcyclopentane are summarized in the tables below. It is important to note that some of the available data represents calculated or estimated values.

General Properties

Property	Value	Source(s)
Molecular Formula	C8H16	[1][2][4]
Molecular Weight	112.21 g/mol	[1][3][5]
CAS Registry Number	3726-46-3 (for the mixture of isomers)	[6][7]
IUPAC Name	1-Ethyl-2-methylcyclopentane	[1]

Physical Properties

Property	Value	Isomer	Source(s)
Boiling Point	124.1 °C (at 760 mmHg)	cis	[8][9]
127.95 °C	Not Specified	[4]
Melting Point	-105.95 °C	cis	[4][8]
Density	0.767 g/cm³	cis	[8]
0.7811 g/cm³	Not Specified	[4]
Refractive Index	1.420	cis	[8]
1.4270	Not Specified	[4]
Flash Point	13.5 °C	cis	[8][9]
Vapor Pressure	15.6 mmHg (at 25 °C) (estimated)	Not Specified	[9]
Water Solubility	11.67 mg/L (at 25 °C) (estimated)	Not Specified	[9]
LogP (Octanol/Water Partition Coefficient)	4.340 (estimated)	Not Specified	[9]
3.8 (calculated)	trans	[3][5]

Thermochemical Properties

Property	Value	Source(s)
Standard Enthalpy of Formation (gas, ΔfH°gas)	-168.31 kJ/mol (Joback Calculated)	[6]
Standard Gibbs Free Energy of Formation (ΔfG°)	45.32 kJ/mol (Joback Calculated)	[6]
Enthalpy of Vaporization (ΔvapH°)	33.35 kJ/mol (Joback Calculated)	[6]
Enthalpy of Fusion (ΔfusH°)	11.48 kJ/mol (Joback Calculated)	[6]

Experimental Protocols

Determination of Boiling Point (Capillary Method)

The capillary method is a common and efficient technique for determining the boiling point of a liquid, especially when only a small amount of the substance is available.[10]

Methodology:

• Sample Preparation: A small amount of 1-Ethyl-2-methylcyclopentane is placed in a small test tube or a Durham tube.[11]

• Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid sample in the test tube.[10][11]

• Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure uniform heating.[11]

• Heating: The heating bath is gently and gradually heated. As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow stream of bubbles.[11]

• Observation: Upon further heating, the vapor pressure of the liquid will increase, and a continuous and rapid stream of bubbles will emerge from the capillary tube. At this point, the heating is discontinued.[10][11]

• Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down and eventually stop. The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point of the sample. This is the point where the vapor pressure of the liquid equals the atmospheric pressure.[10]

Determination of Density (Pycnometer Method)

The density of a liquid hydrocarbon like 1-Ethyl-2-methylcyclopentane can be accurately determined using a pycnometer, which is a flask with a precisely known volume.

Methodology:

• Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent and dried completely.

• Weighing the Empty Pycnometer: The mass of the empty, dry pycnometer is accurately measured using an analytical balance.

• Filling the Pycnometer: The pycnometer is filled with 1-Ethyl-2-methylcyclopentane, ensuring that no air bubbles are trapped inside. The temperature of the liquid should be controlled and recorded.

• Weighing the Filled Pycnometer: The mass of the pycnometer filled with the liquid is accurately measured.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

  Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Visualizations

Logical Relationships of Key Properties

The following diagram illustrates the logical connections between the fundamental molecular properties of 1-Ethyl-2-methylcyclopentane and its macroscopic physical properties.

Caption: Interrelation of molecular and physical properties.

Experimental Workflow for Boiling Point Determination

This diagram outlines the general steps involved in the experimental determination of the boiling point of 1-Ethyl-2-methylcyclopentane using the capillary method.

Caption: Boiling point determination workflow.

References

• 1. 1-ethyl-2-methylcyclopentane [webbook.nist.gov]
• 2. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 3. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Ethyl-2-methylcyclopentane [chembk.com]
• 5. trans-1-Ethyl-2-methylcyclopentane | C8H16 | CID 13598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Cyclopentane, 1-ethyl-2-methyl- (CAS 3726-46-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 8. Page loading... [guidechem.com]
• 9. 1-ethyl-2-methyl cyclopentane [flavscents.com]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Stereoisomer Characterization of cis-1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stereochemical characterization of cis-1-ethyl-2-methylcyclopentane (B13779416), a saturated hydrocarbon featuring two chiral centers. The cis configuration pertains to a pair of enantiomers: (1R,2S)-1-ethyl-2-methylcyclopentane and (1S,2R)-1-ethyl-2-methylcyclopentane. A thorough understanding and characterization of these stereoisomers are crucial in various fields, including asymmetric synthesis, catalysis, and materials science, where stereochemistry can significantly influence molecular interactions and properties.

Physicochemical Properties

The fundamental physical and chemical properties of cis-1-ethyl-2-methylcyclopentane are summarized in the table below. These properties are identical for both enantiomers.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[1][2][3]
Molecular Weight	112.21 g/mol	[1][2][3]
CAS Number	930-89-2	[1][2][3]
Boiling Point	127.9 °C (at 760 mmHg)	[2]
Melting Point	-105.95 °C	[2]
Density	0.781 g/cm³	[2]
Refractive Index	1.427	[2]

Stereoisomerism of 1-Ethyl-2-methylcyclopentane

1-Ethyl-2-methylcyclopentane possesses two stereogenic centers at positions 1 and 2 of the cyclopentane (B165970) ring. This gives rise to a total of four possible stereoisomers, which can be grouped into two pairs of enantiomers. One pair constitutes the cis-diastereomer, and the other constitutes the trans-diastereomer. This guide focuses on the characterization of the cis-enantiomers.

Figure 1: Stereoisomers of 1-Ethyl-2-methylcyclopentane.

Experimental Protocols for Stereoisomer Characterization

The definitive characterization of the enantiomers of cis-1-ethyl-2-methylcyclopentane requires a combination of chromatographic and spectroscopic techniques. The following sections outline representative experimental protocols based on established methodologies for similar chiral alkanes.

Chiral Gas Chromatography is the primary technique for separating and quantifying the enantiomers of volatile compounds like cis-1-ethyl-2-methylcyclopentane. The separation is achieved using a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times. Cyclodextrin-based CSPs are particularly effective for this class of compounds.

Experimental Workflow for Chiral GC Analysis

Figure 2: Workflow for Chiral GC Analysis.

Representative Chiral GC Protocol:

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column.

• Chiral Column: A cyclodextrin-based chiral stationary phase column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a permethylated β-cyclodextrin phase.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.5 mL/min).

• Injector Temperature: 220 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase at 2 °C/min to 120 °C.

  • Hold at 120 °C for 5 minutes.

• Injection: 1 µL of a 1% solution in pentane, split ratio 50:1.

Data Presentation:

The expected output is a chromatogram showing two baseline-separated peaks corresponding to the two enantiomers. The relative peak areas can be used to determine the enantiomeric ratio and enantiomeric excess (ee).

Parameter	(1R,2S)-enantiomer	(1S,2R)-enantiomer
Expected Retention Time	tR1	tR2 (tR1 ≠ tR2)
Peak Area	Area₁	Area₂

Note: The elution order of the enantiomers depends on the specific chiral stationary phase used.

NMR spectroscopy is a powerful tool for determining the relative stereochemistry (cis vs. trans) and for the conformational analysis of cyclic compounds. For individual enantiomers, standard ¹H and ¹³C NMR spectra will be identical. However, in the presence of a chiral solvating agent or by forming diastereomeric derivatives, it is possible to distinguish between enantiomers.

¹H and ¹³C NMR for Diastereomer Differentiation:

The cis and trans diastereomers of 1-ethyl-2-methylcyclopentane will exhibit distinct ¹H and ¹³C NMR spectra due to the different spatial arrangements of the substituents. Analysis of coupling constants (³JHH) in the ¹H NMR spectrum can provide information about the dihedral angles and, consequently, the preferred conformation of the cyclopentane ring. In general, for 1,2-disubstituted cyclopentanes, the cis isomer is expected to show different coupling constants compared to the trans isomer.

Representative NMR Protocol (for relative stereochemistry):

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Experiments: Acquire standard ¹H, ¹³C, COSY, and HSQC spectra.

• Data Analysis:

  • ¹³C NMR: The number of signals will indicate the symmetry of the molecule.

  • ¹H NMR: The chemical shifts and coupling patterns of the methine protons at C1 and C2, as well as the methylene (B1212753) protons of the ring and the ethyl group, will be characteristic of the cis configuration. Detailed analysis of the coupling constants can help elucidate the conformational preferences of the cyclopentane ring.

Expected (Hypothetical) NMR Data for cis-1-Ethyl-2-methylcyclopentane:

Nucleus	Expected Chemical Shift Range (ppm)	Multiplicity	Coupling Constants (Hz)
¹H
CH-CH₃	~0.8-1.0	d	J ≈ 7
CH₂-CH₃	~0.8-1.0	t	J ≈ 7.5
Ring CH₂	~1.1-1.8	m
Ring CH	~1.2-1.9	m
¹³C
CH-CH₃	~15-20
CH₂-CH₃	~10-15
Ring CH₂	~25-35
Ring CH	~40-50

Note: These are estimated ranges. Actual values will depend on the specific conformation and solvent.

Conclusion

The comprehensive characterization of the stereoisomers of cis-1-ethyl-2-methylcyclopentane relies on the synergistic application of chiral gas chromatography and NMR spectroscopy. Chiral GC provides the means for the physical separation and quantification of the enantiomers, while NMR spectroscopy is indispensable for confirming the relative cis stereochemistry and for conformational analysis. The detailed protocols and data presented in this guide offer a robust framework for researchers in drug development and other scientific disciplines to accurately characterize these and similar chiral molecules.

References

• 1. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 2. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 3. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]

An In-depth Technical Guide to trans-1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-1-Ethyl-2-methylcyclopentane is a saturated cyclic hydrocarbon with the molecular formula C₈H₁₆.[1] As a simple alkyl-substituted cycloalkane, it serves as a fundamental structural motif. While direct applications in drug development are not extensively documented in peer-reviewed literature, the cyclopentane (B165970) scaffold itself is a recurring and valuable component in a multitude of biologically active molecules and approved pharmaceuticals.[2][3] Its unique conformational properties and its role as a bioisostere for other five-membered rings, such as furanoses, make it a relevant object of study in medicinal chemistry.[3]

This technical guide provides a comprehensive overview of the structural and physicochemical properties of trans-1-Ethyl-2-methylcyclopentane, outlines a general synthetic approach, and discusses the broader context of cyclopentane derivatives in drug discovery, addressing the absence of specific biological data for this particular compound.

Structural Information

The structural formula of trans-1-Ethyl-2-methylcyclopentane is characterized by a five-membered carbon ring. An ethyl group and a methyl group are attached to adjacent carbon atoms (positions 1 and 2). The "trans" designation indicates that these two alkyl substituents are located on opposite sides of the plane of the cyclopentane ring.[1]

Caption: 2D structural representation of trans-1-Ethyl-2-methylcyclopentane.

Physicochemical Properties

A summary of the key physicochemical properties of trans-1-Ethyl-2-methylcyclopentane is provided in the table below. These properties are essential for its handling, purification, and for predicting its behavior in various chemical and biological systems.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆	[1]
Molecular Weight	112.21 g/mol	[1]
CAS Number	930-90-5	[4]
Appearance	Colorless liquid	[1]
Melting Point	-105.9 °C	[1]
Boiling Point	121.14 °C	[1]
Density	0.7649 g/cm³	[1]
Refractive Index	1.4195	[1]
Vapor Pressure	15.6 mmHg at 25°C	[1]
Flash Point	13.5 °C	[1]

Experimental Protocols

General Synthetic Approach

Conceptual Synthesis Workflow:

References

• 1. lookchem.com [lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. trans-1-Ethyl-2-methylcyclopentane | C8H16 | CID 13598 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Ethyl-2-methylcyclopentane IUPAC name and CAS number

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-ethyl-2-methylcyclopentane, a cycloalkane with significance as a chemical intermediate and solvent. The document details its stereoisomers, provides key physicochemical data in a structured format, outlines general experimental protocols for its analysis, and presents logical and experimental workflows using visual diagrams.

IUPAC Nomenclature and CAS Registry Information

The name "1-ethyl-2-methylcyclopentane" refers to a cyclopentane (B165970) ring substituted with an ethyl and a methyl group on adjacent carbons. Due to the two stereocenters at positions 1 and 2, the compound exists as two diastereomers: cis and trans. Each of these diastereomers is a racemic mixture of two enantiomers.

The International Union of Pure and Applied Chemistry (IUPAC) name is 1-Ethyl-2-methylcyclopentane .[1] The specific stereochemistry is indicated with a cis- or trans- prefix.

Table 1: IUPAC and CAS Information for 1-Ethyl-2-methylcyclopentane Isomers

Isomer/Mixture	IUPAC Name	CAS Registry Number
Unspecified/Mixture	1-Ethyl-2-methylcyclopentane	3726-46-3[2][3]
cis Isomer	cis-1-Ethyl-2-methylcyclopentane	930-89-2[4][5]
trans Isomer	trans-1-Ethyl-2-methylcyclopentane	930-90-5[6][7]

Physicochemical Properties

1-Ethyl-2-methylcyclopentane is a colorless liquid insoluble in water but soluble in common organic solvents.[8][9] Its properties vary slightly between the cis and trans stereoisomers.

Table 2: General and Computed Molecular Properties

Property	Value	Source(s)
Molecular Formula	C₈H₁₆	[1]
Molecular Weight	112.21 g/mol	[8][9]
Exact Mass	112.125200510 Da	[10]
XLogP3	3.8	[10]
Hydrogen Bond Donor Count	0	[10]
Hydrogen Bond Acceptor Count	0	[10]
Rotatable Bond Count	1	[10]

Table 3: Physical Properties of cis and trans Isomers

Property	cis-1-Ethyl-2-methylcyclopentane	trans-1-Ethyl-2-methylcyclopentane
Boiling Point	127.95 °C	121.14 °C
Melting Point	-105.95 °C	-105.9 °C
Density	0.7811 g/cm³	0.7649 g/cm³
Refractive Index	1.4270	1.4195
Flash Point	13.5 °C	13.5 °C
Vapor Pressure	15.6 mmHg at 25°C	15.6 mmHg at 25°C
Source(s)	[5][9]	[8]

Stereochemistry and Isomeric Relationships

The presence of two chiral centers in 1-ethyl-2-methylcyclopentane gives rise to four stereoisomers. The cis isomer has the ethyl and methyl groups on the same side of the cyclopentane ring, while the trans isomer has them on opposite sides. The diagram below illustrates this relationship.

Stereochemical relationships of 1-ethyl-2-methylcyclopentane.

Experimental Protocols and Analysis

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary method for identifying and quantifying 1-ethyl-2-methylcyclopentane in complex mixtures, such as petroleum products or reaction media.

• Objective: To separate the compound from a mixture and confirm its molecular weight and fragmentation pattern.

• Methodology:

  • Sample Preparation: The sample is diluted in a volatile solvent (e.g., hexane (B92381) or pentane).

  • Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet, which is heated to ensure rapid vaporization.

  • Separation: The vaporized sample is carried by an inert gas (e.g., Helium) through a capillary column (e.g., SE-54, Methyl Silicone).[3][11] The separation of components is achieved based on their boiling points and interactions with the column's stationary phase. The oven temperature is programmed to ramp up to elute compounds in order of volatility.

  • Detection (MS): As components elute from the column, they enter the mass spectrometer. They are ionized (typically by electron ionization), and the resulting charged fragments are separated by their mass-to-charge ratio, generating a unique mass spectrum for each component.

  • Data Analysis: The retention time from the chromatogram and the fragmentation pattern from the mass spectrum are compared against reference data from libraries (e.g., NIST) to confirm the identity of the compound.[3][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to determine the precise molecular structure, including the stereochemistry (cis or trans).

• Objective: To elucidate the carbon-hydrogen framework and differentiate between stereoisomers.

• Methodology:

  • Sample Preparation: A pure sample of the compound is dissolved in a deuterated solvent (e.g., CDCl₃).

  • Data Acquisition: The sample is placed in a high-field NMR spectrometer. ¹H NMR spectra are acquired to show the number of different types of protons and their neighboring environments. ¹³C NMR spectra are acquired to show the number of different types of carbon atoms.

  • Spectral Interpretation: The chemical shifts, integration (for ¹H), and splitting patterns of the peaks are analyzed to assign each signal to a specific proton or carbon in the molecule. 2D NMR techniques (like COSY and HSQC) can be used to establish connectivity between protons and carbons. The coupling constants and nuclear Overhauser effect (NOE) signals can help distinguish between the cis and trans isomers.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For an alkane like 1-ethyl-2-methylcyclopentane, it confirms the presence of C-H bonds.

• Objective: To confirm the alkane nature of the compound.

• Methodology:

  • Sample Preparation: A drop of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, a vapor phase spectrum can be obtained.[12]

  • Data Acquisition: The sample is placed in an IR spectrometer, and infrared radiation is passed through it. The instrument records the frequencies at which the radiation is absorbed.

  • Spectral Interpretation: The resulting spectrum is analyzed for characteristic absorption bands. For 1-ethyl-2-methylcyclopentane, strong absorptions are expected in the 2850-3000 cm⁻¹ region, corresponding to C-H stretching vibrations, and around 1450 cm⁻¹, corresponding to C-H bending vibrations.

The diagram below outlines a typical workflow for the chemical analysis of a compound like 1-ethyl-2-methylcyclopentane.

General workflow for the analysis of 1-ethyl-2-methylcyclopentane.

Applications and Safety

Applications

The primary documented uses for 1-ethyl-2-methylcyclopentane and its isomers are as a solvent and as a chemical intermediate in organic synthesis.[8][9] Its presence in fuel mixtures and as a component of cycloalkane-rich petroleum fractions makes it relevant to the petrochemical industry. Due to its simple hydrocarbon structure, it is not associated with applications in drug development or biological signaling pathways.

Toxicology and Safety

Comprehensive toxicological data for 1-ethyl-2-methylcyclopentane is limited. One report on the related compound methylcyclopentane (B18539) noted a lack of extensive toxicity data but suggested low toxicity.[13] GHS classification information for the trans isomer indicates that it does not meet the criteria for hazard classification.[6] However, as a volatile, flammable hydrocarbon, it should be handled with appropriate precautions in a well-ventilated area, away from ignition sources. Standard personal protective equipment (gloves, safety glasses) should be worn.

References

• 1. 1-ethyl-2-methylcyclopentane [webbook.nist.gov]
• 2. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 3. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 4. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 5. chembk.com [chembk.com]
• 6. trans-1-Ethyl-2-methylcyclopentane | C8H16 | CID 13598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 8. lookchem.com [lookchem.com]
• 9. lookchem.com [lookchem.com]
• 10. lookchem.com [lookchem.com]
• 11. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 12. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

A Comprehensive Technical Guide to the Thermophysical Properties of 1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core thermophysical properties of 1-Ethyl-2-methylcyclopentane, a cycloalkane of interest in various research and industrial applications. This document compiles essential quantitative data, outlines detailed experimental protocols for property determination, and presents visual workflows for clarity.

Core Thermophysical Data

The thermophysical properties of 1-Ethyl-2-methylcyclopentane are crucial for process design, safety assessments, and computational modeling. The following tables summarize the key quantitative data available for its isomers.

Table 1: General and Physical Properties of 1-Ethyl-2-methylcyclopentane Isomers

Property	cis-1-Ethyl-2-methylcyclopentane	trans-1-Ethyl-2-methylcyclopentane	1-Ethyl-2-methylcyclopentane (Isomer Unspecified)
Molecular Formula	C₈H₁₆[1][2][3]	C₈H₁₆	C₈H₁₆[4]
Molecular Weight	112.21 g/mol [1][3]	112.21 g/mol	112.21 g/mol [4]
CAS Number	930-89-2[1][2][3]	930-90-5	3726-46-3[5]
Density (g/cm³)	0.767 at 20°C	-	-
Boiling Point (°C)	124.1 at 760 mmHg[1][6]	-	-
Melting Point (°C)	-105.95[1][2][6]	-	-
Flash Point (°C)	13.5[1][6]	-	-
Refractive Index	1.42[1]	-	-

Table 2: Thermodynamic Properties of cis-1-Ethyl-2-methylcyclopentane

Property	Value	Conditions
Standard Enthalpy of Formation (Gas)	-	-
Standard Enthalpy of Formation (Liquid)	-	1 experimental data point available
Ideal Gas Heat Capacity (Cp,gas)	Varies with temperature	Data available from 200 K to 1000 K
Liquid Heat Capacity at Saturation	Varies with temperature	Data available from 166.49 K to 587.02 K
Enthalpy of Vaporization (ΔvapH°)	Varies with temperature	Data available from 166.49 K to 599 K
Standard Gibbs Free Energy of Formation (ΔfG°)	-	-
Standard Entropy (Ideal Gas)	Varies with temperature	Data available from 200 K to 1000 K
Standard Entropy (Liquid)	Varies with temperature	Data available from 166.49 K to 587.02 K

Table 3: Transport Properties of cis-1-Ethyl-2-methylcyclopentane

Property	Value	Conditions
Dynamic Viscosity (Gas)	Varies with temperature and pressure	Data available from 410 K to 890 K
Dynamic Viscosity (Liquid)	Varies with temperature	Data available from 287.992 K to 590 K (2 experimental data points)
Thermal Conductivity (Gas)	Varies with temperature and pressure	Data available from 410 K to 890 K
Thermal Conductivity (Liquid)	Varies with temperature	Data available from 170 K to 530 K

Experimental Protocols

Accurate determination of thermophysical properties is paramount. The following sections detail the standard experimental methodologies for key properties.

Safety Precautions for Handling Flammable Liquids

1-Ethyl-2-methylcyclopentane is a flammable liquid and requires careful handling in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear safety glasses, a flame-retardant lab coat, and appropriate chemical-resistant gloves (e.g., nitrile gloves of at least 4mil thickness for incidental contact). For potential splashes, a face shield and goggles are necessary.[1]

• Ventilation: Handle flammable liquids in a well-ventilated area, preferably within a fume hood, to prevent the accumulation of flammable vapors.[2][7]

• Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other potential ignition sources.[5][7] Use intrinsically safe or explosion-proof electrical equipment.[2]

• Static Electricity: Ground and bond metal containers when transferring large volumes to prevent static discharge.[2][3]

• Storage: Store in a cool, well-ventilated area in tightly sealed containers, away from oxidizing agents.[2] Use designated flammable liquid storage cabinets.

• Spills: In case of a spill, eliminate all ignition sources and absorb the spill with an inert material.

Density Determination using a Pycnometer

This method offers high precision for determining the density of liquids.

Principle: The density of a liquid is determined by accurately measuring the mass of a known volume of the liquid using a calibrated glass flask called a pycnometer.

Apparatus:

• Pycnometer (Gay-Lussac type)

• Analytical balance (accurate to ±0.0001 g)

• Thermostatic water bath

• Thermometer

• Beakers

• Pipettes

• Lint-free cloth

Procedure:

• Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable solvent and dry it completely.

• Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper (m₀).

• Calibration with Deionized Water:

  • Fill the pycnometer with deionized water of a known temperature.

  • Insert the stopper, allowing excess water to exit through the capillary.

  • Place the filled pycnometer in a thermostatic bath set to a specific temperature (e.g., 20°C) until thermal equilibrium is reached.

  • Remove the pycnometer, carefully dry the exterior, and weigh it (m₁).

  • The mass of the water is m_water = m₁ - m₀.

  • The volume of the pycnometer (V) at the calibration temperature is calculated using the known density of water (ρ_water) at that temperature: V = m_water / ρ_water.

• Measurement of Sample Liquid:

  • Empty and dry the pycnometer.

  • Fill the pycnometer with 1-Ethyl-2-methylcyclopentane.

  • Repeat the process of inserting the stopper, achieving thermal equilibrium in the thermostatic bath at the same temperature, drying the exterior, and weighing the filled pycnometer (m₂).

  • The mass of the sample is m_sample = m₂ - m₀.

• Calculation of Density: The density of the sample (ρ_sample) is calculated as: ρ_sample = m_sample / V.

Workflow for Density Measurement by Pycnometry

Viscosity Determination using a Capillary Viscometer

This method is suitable for measuring the kinematic viscosity of Newtonian liquids.

Principle: The time taken for a fixed volume of liquid to flow under gravity through a calibrated capillary tube is measured. This flow time is directly proportional to the kinematic viscosity.

Apparatus:

• Ubbelohde or Ostwald type capillary viscometer

• Thermostatic water bath with precise temperature control (±0.02°C)

• Stopwatch

• Pipette or syringe

• Vacuum source (optional)

Procedure:

• Viscometer Selection and Cleaning: Choose a viscometer of the appropriate size for the expected viscosity range. Ensure the viscometer is clean and dry.

• Sample Loading: Introduce a precise volume of 1-Ethyl-2-methylcyclopentane into the viscometer's filling tube.

• Thermal Equilibration: Place the viscometer vertically in the thermostatic bath. Allow at least 15-20 minutes for the sample to reach the bath temperature.

• Flow Time Measurement:

  • Using suction or pressure, draw the liquid up into the timing bulb, above the upper timing mark.

  • Release the pressure/suction and allow the liquid to flow freely down the capillary.

  • Start the stopwatch precisely as the liquid meniscus passes the upper timing mark.

  • Stop the stopwatch precisely as the meniscus passes the lower timing mark.

• Repeatability: Repeat the measurement at least three times. The flow times should be within a specified tolerance (e.g., ±0.2%).

• Calculation of Kinematic Viscosity: The kinematic viscosity (ν) is calculated using the equation: ν = C * t, where 't' is the average flow time and 'C' is the calibration constant of the viscometer.

• Dynamic Viscosity: The dynamic viscosity (η) can be calculated if the density (ρ) is known: η = ν * ρ.

Workflow for Viscosity Measurement by Capillary Viscometry

Thermal Conductivity Determination using the Transient Hot-Wire Method

This is an absolute and accurate method for measuring the thermal conductivity of fluids.

Principle: A thin platinum wire immersed in the liquid is heated by a short electrical pulse. The rate of temperature rise of the wire, which is a function of the thermal conductivity of the surrounding fluid, is measured over time.

Apparatus:

• Transient hot-wire apparatus

• Platinum wire sensor

• Sample cell

• Data acquisition system

• Thermostatic bath

Procedure:

• Sample Preparation: Fill the sample cell with 1-Ethyl-2-methylcyclopentane, ensuring the platinum wire is fully immersed.

• Thermal Equilibration: Place the sample cell in a thermostatic bath to bring the sample to the desired measurement temperature.

• Measurement Cycle:

  • The data acquisition system applies a short, constant voltage pulse to the wire, causing it to heat up.

  • The resistance of the wire, which is a function of its temperature, is measured with high precision over a short period (typically 1 second).[8]

  • The temperature rise of the wire is plotted against the natural logarithm of time.

• Data Analysis: The thermal conductivity (λ) is calculated from the slope of the linear portion of the temperature rise versus ln(time) plot, using the equation derived from the theory of transient heat conduction from a line source.

• Temperature Dependence: Repeat the measurement at different temperatures to determine the temperature-dependent thermal conductivity.

Workflow for Thermal Conductivity Measurement by Transient Hot-Wire Method

Heat Capacity Determination using Differential Scanning Calorimetry (DSC)

DSC provides a rapid and simple method for determining the specific heat capacity of liquids.

Principle: The difference in heat flow required to increase the temperature of a sample and a reference material is measured as a function of temperature. The specific heat capacity is calculated by comparing the heat flow to the sample with that of a known standard (e.g., sapphire).

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Sample and reference pans (hermetically sealed for volatile liquids)

• Syringe for sample loading

• Sapphire standard for calibration

• Inert purge gas (e.g., nitrogen)

Procedure (ASTM E1269 Method):

• Baseline Run: An initial DSC run is performed with empty sample and reference pans to establish the instrumental baseline.

• Calibration Run: A second run is performed with a sapphire standard of known mass in the sample pan to calibrate the heat flow signal.

• Sample Preparation:

  • Accurately weigh an empty sample pan and lid.

  • Introduce a small amount of 1-Ethyl-2-methylcyclopentane into the pan using a syringe.

  • Hermetically seal the pan to prevent evaporation.

  • Accurately weigh the sealed sample pan.

• Sample Run:

  • Place the sealed sample pan and an empty reference pan in the DSC.

  • Heat the sample at a controlled rate (e.g., 10-20 °C/min) over the desired temperature range.

  • Record the heat flow as a function of temperature.

• Calculation of Specific Heat Capacity: The specific heat capacity (Cp) of the sample is calculated by comparing the heat flow to the sample with the heat flow to the sapphire standard at the same temperature, taking into account the masses of the sample and the standard.

Workflow for Heat Capacity Measurement by DSC

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. ehs.okstate.edu [ehs.okstate.edu]
• 3. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 4. scimed.co.uk [scimed.co.uk]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. Viscometers: A Practical Guide [machinerylubrication.com]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. A Transient Hot Wire Thermal Conductivity Apparatus for Fluids - PMC [pmc.ncbi.nlm.nih.gov]

1-Ethyl-2-methylcyclopentane boiling point and density data

An In-depth Technical Guide to the Physical Properties of 1-Ethyl-2-methylcyclopentane

For researchers, scientists, and drug development professionals, a precise understanding of the physical properties of chemical compounds is paramount. This guide provides a detailed overview of the boiling point and density of 1-Ethyl-2-methylcyclopentane, a substituted cycloalkane. This document compiles available data, outlines general experimental methodologies for the determination of these properties, and presents a logical visualization of the isomeric relationships.

Data Presentation: Physical Properties

1-Ethyl-2-methylcyclopentane exists as two stereoisomers: cis and trans. The physical properties, including boiling point and density, can vary between these isomers. The following table summarizes the available data for both isomers and instances where the specific isomer is not defined.

Property	cis-1-Ethyl-2-methylcyclopentane	trans-1-Ethyl-2-methylcyclopentane	1-Ethyl-2-methylcyclopentane (isomer unspecified)
Boiling Point	124.1 °C at 760 mmHg[1], 127.95 °C[2]	Data not explicitly found in search results	No specific data found
Density	0.767 g/cm³[1], 0.7811 g/cm³[2]	Data not explicitly found in search results	No specific data found
Molecular Formula	C₈H₁₆[1][3]	C₈H₁₆	C₈H₁₆[4][5]
Molecular Weight	112.21 g/mol [1][3]	112.21 g/mol	112.21 g/mol [4]
CAS Registry Number	930-89-2[1][3]	930-90-5	3726-46-3[4][5]

Experimental Protocols

While specific experimental protocols for determining the boiling point and density of 1-Ethyl-2-methylcyclopentane were not detailed in the provided search results, general and widely accepted methodologies for alkanes and other organic liquids are applicable.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For accurate determination, especially with small sample volumes, the Thiele tube method is commonly employed.[6]

Thiele Tube Method:

• A small amount of the sample (less than 0.5 mL) is placed in a small glass vial (e.g., a Durham tube).

• A capillary tube, sealed at one end, is inverted and placed into the sample.

• The vial is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• This assembly is placed in a Thiele tube containing a high-boiling point oil (such as mineral oil).

• The side arm of the Thiele tube is gently and continuously heated, which allows for uniform heating of the oil bath.

• As the temperature rises, air trapped in the capillary tube will be expelled, and eventually, a steady stream of bubbles will emerge from the open end of the capillary tube as the sample boils.

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube, as at this point, the vapor pressure of the sample is equal to the atmospheric pressure.[7]

It is crucial to record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.

Density Determination

The density of a liquid is its mass per unit volume. A common and precise method for determining the density of liquids is through the use of a vibrating tube densimeter.[8]

Vibrating Tube Densitometry:

• A U-shaped tube is set into oscillation at its natural frequency.

• The sample liquid is introduced into the tube.

• The mass of the sample in the tube affects the frequency of oscillation; a higher mass results in a lower frequency.

• The instrument measures the change in oscillation frequency and, through calibration with standards of known density (such as air and pure water), calculates the density of the sample.

• This method is advantageous as it requires a small sample volume and can be performed over a range of temperatures.

Molecular dynamics simulations can also be employed to predict the density of n-alkanes with good agreement with experimental values.[9][10]

Logical Relationships

The following diagram illustrates the relationship between 1-Ethyl-2-methylcyclopentane and its stereoisomers, for which distinct physical properties are reported.

Caption: Isomeric relationship of 1-Ethyl-2-methylcyclopentane.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chembk.com [chembk.com]
• 3. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 4. Cyclopentane, 1-ethyl-2-methyl- (CAS 3726-46-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. jove.com [jove.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Molecular Simulation Study on the Density Behavior of n-Alkane/CO2 Systems - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Presence of 1-Ethyl-2-methylcyclopentane in Petroleum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural occurrence of 1-Ethyl-2-methylcyclopentane, a C8 cycloalkane, within the complex matrix of petroleum. This document provides a comprehensive overview of its detection, quantification, and potential geochemical significance, tailored for researchers and professionals in the scientific and drug development fields.

Introduction

Petroleum, a complex mixture of hydrocarbons, serves as a primary source of energy and a rich reservoir of organic molecules. Among these are cycloalkanes, or naphthenes, which are saturated cyclic hydrocarbons. 1-Ethyl-2-methylcyclopentane is a structural isomer of C8H16 and its presence and relative abundance in crude oils can offer insights into the oil's origin, thermal maturity, and depositional environment. Understanding the distribution of such specific isomers is crucial for geochemical exploration and for the petrochemical industry in optimizing refining processes.

Natural Occurrence and Geochemical Significance

Cycloalkanes, including cyclopentane (B165970) and its alkylated derivatives, are ubiquitous components of crude oils.[1][2] The concentration of these naphthenes can vary significantly depending on the geological age and depositional depth of the petroleum reservoir.[1] Generally, the concentration of cyclanes in oils tends to decrease from Paleozoic to Cenozoic deposits.[1] Within the saturated hydrocarbon fraction, the distribution of cyclic compounds typically follows the order: monocyclanes > bicyclanes > tricyclanes > tetracyclanes > pentacyclanes.[1]

While specific quantitative data for 1-Ethyl-2-methylcyclopentane is not widely published in readily available literature, the analysis of C8 and C9-C14 aliphatic and cycloalkane fractions is a common practice in the petroleum industry.[3] The relative abundance of different isomers of methyl- and ethyl-cyclopentanes and cyclohexanes can serve as a fingerprint to characterize different crude oils and refined products.[4] The study of these light hydrocarbons is of particular interest as they can constitute a significant portion of a typical petroleum.[5]

The potential of 1-Ethyl-2-methylcyclopentane as a specific biomarker is an area of ongoing research. Biomarkers are organic compounds in petroleum that can be unambiguously linked to a known biological precursor, providing valuable information about the source organic matter and the geological history of the oil.[6][7] The isomeric distribution of C8 cycloalkanes may hold clues about the microbial and thermal history of the petroleum.

Quantitative Analysis

The quantification of specific isomers like 1-Ethyl-2-methylcyclopentane in a complex mixture like crude oil presents analytical challenges. However, advanced chromatographic techniques have made it possible to achieve detailed hydrocarbon analysis.

Table 1: Summary of Quantitative Analysis Techniques

Analytical Technique	Key Features	Application for 1-Ethyl-2-methylcyclopentane
Gas Chromatography-Mass Spectrometry (GC-MS)	High-resolution separation and identification of volatile and semi-volatile compounds.[4]	Primary method for the identification and quantification of light hydrocarbons, including C8 cycloalkanes.[8][9]
Comprehensive Two-Dimensional Gas Chromatography (GCxGC-MS)	Enhanced separation power for complex mixtures by using two columns with different stationary phases.[10]	Provides detailed characterization and semi-quantification of hydrocarbon classes, including alkyl-cyclopentanes.
Gas Chromatography with Flame Ionization Detector (GC-FID)	Robust and sensitive detector for hydrocarbons.	Often used for routine analysis and quantification of hydrocarbon groups.

Experimental Protocols

The accurate analysis of 1-Ethyl-2-methylcyclopentane in petroleum relies on well-defined experimental protocols. The following outlines a general workflow for its identification and quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Sample Preparation and Fractionation

• Deasphalting: The crude oil sample is typically first treated with a solvent like n-pentane or n-hexane to precipitate the asphaltenes.

• SARA Fractionation: The deasphaltened oil is then separated into Saturates, Aromatics, and Resins (SARA) fractions using column chromatography. 1-Ethyl-2-methylcyclopentane will be present in the saturate fraction.

• Concentration: The saturate fraction is concentrated to a suitable volume for GC-MS analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

A standard detailed hydrocarbon analysis (DHA) method can be adapted for the quantification of C8 cycloalkanes.

• Instrument: A high-resolution gas chromatograph coupled to a mass spectrometer.[11]

• Column: A non-polar capillary column, such as a 100% dimethylpolysiloxane (e.g., DB-1 or equivalent), is commonly used for hydrocarbon analysis.[8][9]

• Injection: A split/splitless injector is used to introduce a small volume of the saturate fraction.

• Oven Temperature Program: A programmed temperature ramp is employed to separate the hydrocarbons based on their boiling points. A typical program might start at a low temperature (e.g., 40°C) and gradually increase to a high temperature (e.g., 300°C).

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

• Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode. Data can be acquired in full scan mode to identify the compound based on its mass spectrum and in selected ion monitoring (SIM) mode for enhanced sensitivity and accurate quantification. The mass spectrum of 1-Ethyl-2-methylcyclopentane will show a characteristic fragmentation pattern that can be compared to a reference library for identification.[12]

• Quantification: Quantification is achieved by creating a calibration curve using a certified standard of 1-Ethyl-2-methylcyclopentane. The area of the chromatographic peak corresponding to the compound in the sample is then compared to the calibration curve to determine its concentration.

Visualizations

Experimental Workflow

Caption: Workflow for the analysis of 1-Ethyl-2-methylcyclopentane in crude oil.

Logical Relationship in Petroleum Geochemistry

Caption: Role of biomarkers in understanding petroleum geochemistry.

Conclusion

1-Ethyl-2-methylcyclopentane is a naturally occurring cycloalkane in petroleum, the quantitative analysis of which can be accomplished using advanced chromatographic techniques like GC-MS. While specific concentration data for this isomer across various crude oils remains a subject for more detailed investigation, its presence and relative abundance, along with other C8 isomers, contribute to the overall geochemical fingerprint of the oil. Further research into the isomer-specific distribution of these compounds holds the potential to refine their utility as biomarkers for petroleum exploration and characterization. This technical guide provides a foundational understanding for researchers and professionals to delve deeper into the analysis and significance of this specific hydrocarbon in the vast and complex world of petroleum.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. esig.org [esig.org]
• 4. japex.co.jp [japex.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. gsm.org.my [gsm.org.my]
• 7. Biomarkers Use in Petroleum Geochemistry - Opus Kinetic [opuskinetic.com]
• 8. artinazma.net [artinazma.net]
• 9. Determination of Light Hydrocarbons in Stabilised Crude Oils - Gas Chromatography Method | SCION Instruments [scioninstruments.com]
• 10. gcms.labrulez.com [gcms.labrulez.com]
• 11. helicon.ru [helicon.ru]
• 12. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Ethyl-2-methylcyclopentane: An In-Depth Technical Guide to its Application as a Biomarker in Crude Oil Analysis

For Researchers, Scientists, and Petroleum Geochemists

Introduction

In the intricate world of petroleum geochemistry, molecular fossils, or biomarkers, serve as invaluable tools for unraveling the origins, thermal history, and depositional environments of crude oils and source rocks. Among the vast array of these chemical indicators, specific light hydrocarbons, including substituted cycloalkanes, are gaining increasing attention for their potential to provide detailed insights into the subsurface journey of petroleum. This technical guide focuses on 1-ethyl-2-methylcyclopentane, a C8 cycloalkane, and explores its emerging role as a sensitive biomarker for crude oil analysis.

This document provides a comprehensive overview of the geochemical significance of 1-ethyl-2-methylcyclopentane, detailing its stereochemical transformations in response to thermal stress and its utility in assessing the thermal maturity of crude oils. Furthermore, it outlines the analytical methodologies required for the precise quantification of its isomers and presents the key relationships in a visually intuitive format to aid in data interpretation.

Geochemical Significance of 1-Ethyl-2-methylcyclopentane

1-Ethyl-2-methylcyclopentane exists as two primary stereoisomers: cis-1-ethyl-2-methylcyclopentane (B13779416) and trans-1-ethyl-2-methylcyclopentane. The relative abundance of these isomers in crude oil is not arbitrary but is governed by thermodynamic principles and the thermal history of the petroleum.

During the initial stages of petroleum formation from organic matter (diagenesis), biological precursor molecules are transformed into a complex mixture of hydrocarbons. The initial distribution of 1-ethyl-2-methylcyclopentane isomers is influenced by the structure of these precursors. As the source rock is buried deeper and subjected to increasing temperatures (catagenesis), the hydrocarbon molecules undergo thermal alteration, including isomerization reactions.

The cis and trans isomers of 1-ethyl-2-methylcyclopentane have different thermodynamic stabilities. With increasing thermal maturity, the less stable isomer will convert to the more stable form until an equilibrium is reached. This predictable, temperature-dependent isomerization provides a basis for using the ratio of these isomers as a molecular maturity parameter.

1-Ethyl-2-methylcyclopentane as a Thermal Maturity Indicator

The ratio of trans to cis isomers of 1-ethyl-2-methylcyclopentane can serve as a valuable indicator of the thermal maturity of a crude oil, particularly in the light to medium oil window.

Conceptual Signaling Pathway of Thermal Maturation:

Conformational Analysis of 1-Ethyl-2-methylcyclopentane Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the conformational analysis of cis- and trans-1-ethyl-2-methylcyclopentane. Cyclopentane (B165970) rings, prevalent in numerous natural products and pharmaceutical compounds, adopt non-planar conformations to alleviate torsional strain. The substitution pattern significantly influences the conformational equilibrium and, consequently, the molecule's physical, chemical, and biological properties. This document outlines the stereoisomers of 1-ethyl-2-methylcyclopentane, delves into their conformational preferences, presents estimated quantitative data on their relative stabilities, and provides detailed experimental and computational protocols for their analysis.

Introduction to Conformational Analysis of Substituted Cyclopentanes

Unlike the well-defined chair and boat conformations of cyclohexane, cyclopentane exists in a dynamic equilibrium of non-planar conformations, primarily the envelope (C_s symmetry) and the half-chair (C_2 symmetry) forms. These conformations rapidly interconvert through a low-energy process known as pseudorotation. In substituted cyclopentanes, the substituents' steric requirements create energy differences between the various conformers, leading to a preference for specific arrangements.

For 1,2-disubstituted cyclopentanes like 1-ethyl-2-methylcyclopentane, the key factors determining conformational stability are:

• Torsional Strain: Eclipsing interactions between adjacent C-H bonds and between C-C bonds.

• Steric Strain (Van der Waals Strain): Repulsive interactions between the substituents. This is particularly significant in the cis isomer where both substituents are on the same face of the ring. Gauche interactions between the substituents are a primary source of steric strain.

• Angle Strain: Deviation from the ideal tetrahedral bond angle of 109.5°. Cyclopentane conformations have inherent angle strain, which is balanced against torsional strain.

The interplay of these factors dictates the preferred conformations and the relative stabilities of the cis and trans isomers.

Stereoisomers of 1-Ethyl-2-methylcyclopentane

1-Ethyl-2-methylcyclopentane exists as two geometric isomers: cis and trans. Each of these isomers is chiral and exists as a pair of enantiomers.

• cis-1-Ethyl-2-methylcyclopentane: The ethyl and methyl groups are on the same side of the cyclopentane ring.

• trans-1-Ethyl-2-methylcyclopentane: The ethyl and methyl groups are on opposite sides of the cyclopentane ring.

The relationship between these isomers can be visualized as follows:

Figure 1: Isomeric relationships of 1-Ethyl-2-methylcyclopentane.

Conformational Preferences and Relative Stabilities

The relative stabilities of the cis and trans isomers and their respective conformers are primarily governed by steric interactions between the ethyl and methyl groups.

trans-1-Ethyl-2-methylcyclopentane

In the trans isomer, the substituents are on opposite faces of the ring. This allows the molecule to adopt conformations where both the ethyl and methyl groups occupy pseudo-equatorial positions, minimizing steric strain. This arrangement is significantly more stable than conformations where one or both substituents are in pseudo-axial positions. The diequatorial-like conformation is therefore the global minimum for the trans isomer.

cis-1-Ethyl-2-methylcyclopentane

For the cis isomer, both substituents are on the same face of the ring. This forces one substituent into a pseudo-equatorial position and the other into a pseudo-axial position in the low-energy envelope and half-chair conformations. This leads to a significant gauche interaction between the ethyl and methyl groups, increasing the steric strain.

Due to the larger size of the ethyl group compared to the methyl group, the conformation where the ethyl group is pseudo-equatorial and the methyl group is pseudo-axial is expected to be more stable than the reverse. The energy difference arises from the more severe 1,3-diaxial-like interactions experienced by the larger ethyl group.

Overall Stability

Generally, for 1,2-dialkylcycloalkanes, the trans isomer is more stable than the cis isomer because the former can adopt a conformation that minimizes steric interactions more effectively. This holds true for 1-ethyl-2-methylcyclopentane, where the trans isomer can exist in a low-energy diequatorial-like conformation, while the cis isomer is destabilized by the unavoidable gauche interaction between the two alkyl groups.

Quantitative Conformational Energy Analysis

Isomer	Conformation	Substituent Positions	Estimated Relative Energy (kcal/mol)	Notes
trans	Diequatorial-like	Ethyl (eq'), Methyl (eq')	0 (Reference)	Most stable conformer.
Diaxial-like	Ethyl (ax'), Methyl (ax')	> 4.0	Highly disfavored due to severe steric interactions.
cis	Equatorial-Axial	Ethyl (eq'), Methyl (ax')	~ 1.5 - 2.0	Gauche interaction between the alkyl groups.
Axial-Equatorial	Ethyl (ax'), Methyl (eq')	~ 2.0 - 2.5	Less stable than the other cis conformer due to larger 1,3-diaxial-like interactions of the ethyl group.

eq' = pseudo-equatorial, ax' = pseudo-axial

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the conformational preferences of molecules in solution. The magnitude of the vicinal coupling constants (³J_HH) is dependent on the dihedral angle between the coupled protons, as described by the Karplus equation. By analyzing these coupling constants, the time-averaged conformation can be elucidated.

Protocol for ¹H NMR Conformational Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified cis or trans isomer of 1-ethyl-2-methylcyclopentane in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum on a spectrometer operating at 400 MHz or higher.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Measure the spectrum at various temperatures (e.g., from room temperature down to -80 °C) to observe any changes in the coupling constants, which can indicate a shift in the conformational equilibrium.

• Spectral Analysis:

  • Assign all proton resonances using 2D NMR techniques such as COSY and HSQC.

  • Accurately measure the vicinal coupling constants for the methine protons at C1 and C2.

  • Use the measured ³J_HH values in conjunction with the Karplus equation to estimate the dihedral angles and, consequently, the populations of the major conformers.

Figure 2: Workflow for NMR-based conformational analysis.

Computational Chemistry Protocols

Computational methods, such as molecular mechanics and quantum mechanics, are invaluable for modeling the conformations of molecules and calculating their relative energies.

Molecular Mechanics (MM)

Molecular mechanics methods, such as MM2 or MMFF, provide a fast and efficient way to explore the potential energy surface of a molecule and identify low-energy conformers.

Protocol for MM Conformational Search:

• Structure Building: Build the 3D structures of the cis and trans isomers of 1-ethyl-2-methylcyclopentane using a molecular modeling software.

• Conformational Search: Perform a systematic or stochastic conformational search to identify all low-energy minima.

• Energy Minimization: Minimize the geometry of each identified conformer using a suitable force field (e.g., MMFF94).

• Energy Analysis: Rank the conformers based on their steric energies to determine the most stable conformations and their relative energy differences.

Quantum Mechanics (QM)

Quantum mechanics methods, such as Density Functional Theory (DFT), provide more accurate energy calculations and can be used to refine the geometries obtained from molecular mechanics.

Protocol for DFT Energy Calculations:

• Input Preparation: Use the lowest energy conformers identified from the molecular mechanics search as starting geometries.

• Geometry Optimization: Perform a full geometry optimization and frequency calculation using a DFT method (e.g., B3LYP) with a suitable basis set (e.g., 6-31G(d)). The absence of imaginary frequencies confirms a true energy minimum.

• Energy Calculation: Calculate the single-point electronic energies of the optimized structures at a higher level of theory or with a larger basis set (e.g., B3LYP/6-311+G(d,p)) to obtain more accurate relative energies.

• Thermodynamic Analysis: From the frequency calculations, obtain the zero-point vibrational energies (ZPVE) and thermal corrections to calculate the relative Gibbs free energies of the conformers at a specific temperature.

Figure 3: Workflow for computational conformational analysis.

Conclusion

The conformational analysis of 1-ethyl-2-methylcyclopentane isomers reveals a clear preference for conformations that minimize steric strain. The trans isomer is inherently more stable than the cis isomer due to its ability to adopt a diequatorial-like conformation. Within the cis isomer, the conformer with the larger ethyl group in a pseudo-equatorial position is favored. A combination of experimental techniques, particularly variable-temperature NMR spectroscopy, and computational chemistry methods provides a powerful approach to quantitatively assess the conformational equilibria of these and related substituted cyclopentane systems. This understanding is crucial for rational drug design and the prediction of molecular properties.

Spectroscopic Profile of 1-Ethyl-2-methylcyclopentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for 1-Ethyl-2-methylcyclopentane (C₈H₁₆), a saturated hydrocarbon. The document presents available experimental and predicted data for Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering a comprehensive resource for identification and characterization. Detailed experimental protocols are provided to aid in the replication of these analyses.

Mass Spectrometry (MS)

Mass spectrometry of 1-Ethyl-2-methylcyclopentane reveals a fragmentation pattern characteristic of substituted cycloalkanes. The electron ionization (EI) mass spectrum is characterized by a molecular ion peak and several key fragment ions resulting from the cleavage of the ethyl and methyl substituents, as well as ring fragmentation.

Data Presentation

The prominent mass-to-charge ratios (m/z) and their relative intensities are summarized below. Data is compiled from the National Institute of Standards and Technology (NIST) database.[1]

m/z	Relative Intensity (%)	Proposed Fragment Ion
41	100	[C₃H₅]⁺
55	85	[C₄H₇]⁺
83	60	[C₆H₁₁]⁺ (Loss of ethyl group)
97	25	[C₇H₁₃]⁺ (Loss of methyl group)
112	15	[C₈H₁₆]⁺ (Molecular Ion)

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate 1-Ethyl-2-methylcyclopentane from a mixture and obtain its mass spectrum.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• Capillary Column: A non-polar column, such as one with a methyl silicone stationary phase, is suitable for separating alkanes.

Methodology:

• Sample Preparation: Prepare a dilute solution of 1-Ethyl-2-methylcyclopentane in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase temperature at a rate of 10 °C/min to 200 °C.

    • Final hold: Hold at 200 °C for 5 minutes.

  • Injection Mode: Split injection with a high split ratio (e.g., 50:1) to prevent column overloading.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 35 to 150.

  • Solvent Delay: Set a solvent delay to prevent the filament from being saturated by the solvent peak.

• Data Analysis: The total ion chromatogram (TIC) will show the retention time of 1-Ethyl-2-methylcyclopentane. The mass spectrum corresponding to this peak is then analyzed to identify the molecular ion and major fragment ions.

Infrared (IR) Spectroscopy

The infrared spectrum of 1-Ethyl-2-methylcyclopentane is dominated by absorptions corresponding to C-H stretching and bending vibrations of the alkane functional groups. The spectrum for the cis isomer is available in the NIST database.[2]

Data Presentation

The following table summarizes the key absorption bands observed in the vapor-phase IR spectrum of cis-1-Ethyl-2-methylcyclopentane.

Wavenumber (cm⁻¹)	Intensity	Assignment
2960-2850	Strong	C-H stretching (CH₃, CH₂, CH)
1465	Medium	CH₂ scissoring and CH₃ asymmetric bending
1375	Medium	CH₃ symmetric bending
~720	Weak	CH₂ rocking (less defined in cyclic systems)

Experimental Protocol: Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of 1-Ethyl-2-methylcyclopentane.

Instrumentation:

• Fourier-Transform Infrared (FT-IR) Spectrometer.

• Gas cell with KBr windows for vapor-phase analysis, or salt plates (NaCl or KBr) for liquid-phase analysis.

Methodology (Vapor-Phase):

• Sample Preparation: Inject a small amount of liquid 1-Ethyl-2-methylcyclopentane into an evacuated gas cell. The liquid will vaporize to fill the cell.

• Background Spectrum: Collect a background spectrum of the empty gas cell to account for atmospheric and instrumental interferences.

• Sample Spectrum: Place the gas cell containing the sample vapor in the IR beam path and collect the sample spectrum.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final IR spectrum. The data is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Methodology (Liquid-Phase):

• Sample Preparation: Place a drop of liquid 1-Ethyl-2-methylcyclopentane between two salt plates to create a thin film.

• Background Spectrum: Collect a background spectrum with the empty salt plates in the beam path.

• Sample Spectrum: Mount the salt plates with the sample in the spectrometer and collect the sample spectrum.

• Data Processing: Process the data as described for the vapor-phase analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of 1-Ethyl-2-methylcyclopentane is complex due to the presence of multiple diastereotopic protons and overlapping signals in the aliphatic region.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~0.8-1.0	Triplet & Doublet	6H	-CH₂CH₃ and -CHCH₃
~1.0-1.8	Multiplets	10H	Cyclopentane ring protons and -CH₂ CH₃

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum shows distinct signals for each carbon atom in the molecule.

Predicted Chemical Shift (ppm)	Carbon Assignment
~11-15	-CH₂C H₃
~18-22	-CHC H₃
~23-35	Cyclopentane ring CH₂ carbons
~38-45	-C HCH₃
~45-55	-C HCH₂CH₃

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Objective: To acquire the ¹H and ¹³C NMR spectra of 1-Ethyl-2-methylcyclopentane.

Instrumentation:

• NMR Spectrometer (e.g., 300 MHz or higher).

• 5 mm NMR tubes.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Ethyl-2-methylcyclopentane in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrument Setup:

  • Insert the sample into the NMR magnet.

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use an appropriate number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for all carbon signals.

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-60 ppm for an alkane).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID) to obtain the spectrum.

  • Phase the spectrum correctly.

  • Calibrate the chemical shift scale using the TMS signal at 0 ppm.

  • Integrate the peaks in the ¹H spectrum to determine the relative number of protons.

Spectroscopic Analysis Workflow

The logical flow of spectroscopic analysis for the characterization of 1-Ethyl-2-methylcyclopentane can be visualized as follows:

Caption: Workflow for the spectroscopic characterization of 1-Ethyl-2-methylcyclopentane.

References

• 1. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 2. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis of 1-Ethyl-2-methylcyclopentane and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for obtaining 1-ethyl-2-methylcyclopentane, a saturated hydrocarbon, and its functionalized derivatives. The methodologies detailed herein are curated for professionals in chemical research and drug development, with a focus on actionable experimental protocols and comparative data.

Core Synthesis of 1-Ethyl-2-methylcyclopentane

The synthesis of 1-ethyl-2-methylcyclopentane can be approached through two primary strategic pathways: the reduction of a substituted cyclopentanone (B42830) or the hydrogenation of a corresponding cyclopentene. Both routes offer distinct advantages and challenges, particularly concerning stereochemical control.

Route A: From 2-Methylcyclopentanone (B130040)

This synthetic approach builds the carbon skeleton first and then removes the carbonyl functionality.

Step 1: Ethylation of 2-Methylcyclopentanone

The initial step involves the alkylation of 2-methylcyclopentanone to introduce the ethyl group, forming 2-ethyl-2-methylcyclopentanone. This creates a quaternary carbon center, a common challenge in organic synthesis.

Experimental Protocol: Ethylation of 2-Methylcyclopentanone

• Materials: 2-Methylcyclopentanone, sodium amide (NaNH₂), liquid ammonia (B1221849) (NH₃), ethyl iodide (CH₃CH₂I), diethyl ether.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a dry ice condenser, mechanical stirrer, and nitrogen inlet, condense liquid ammonia.

  • Slowly add sodium amide to the liquid ammonia with stirring to form a solution of the base.

  • Add 2-methylcyclopentanone dropwise to the stirred solution at -78 °C. Allow the enolate to form over 1 hour.

  • Slowly add ethyl iodide to the reaction mixture. The reaction is typically stirred for several hours to ensure complete alkylation.

  • Quench the reaction by the careful addition of ammonium (B1175870) chloride solution.

  • Allow the ammonia to evaporate, and then extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield crude 2-ethyl-2-methylcyclopentanone.

• Purification: The crude product is purified by fractional distillation.

Step 2: Deoxygenation of 2-Ethyl-2-methylcyclopentanone

The final step in this route is the reduction of the ketone to a methylene (B1212753) group. The Wolff-Kishner and Clemmensen reductions are standard methods for this transformation.[1][2]

Experimental Protocol: Wolff-Kishner Reduction

• Materials: 2-Ethyl-2-methylcyclopentanone, hydrazine (B178648) hydrate (B1144303) (H₂NNH₂·H₂O), potassium hydroxide (B78521) (KOH), diethylene glycol.

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser, add 2-ethyl-2-methylcyclopentanone, hydrazine hydrate, and diethylene glycol.

  • Heat the mixture to reflux for 1-2 hours to form the hydrazone.

  • Cool the reaction mixture and add potassium hydroxide pellets.

  • Slowly heat the mixture to a higher temperature (typically around 180-200 °C) to facilitate the decomposition of the hydrazone and evolution of nitrogen gas. The use of a Hickman stillhead can aid in the removal of water.

  • After the reaction is complete (cessation of gas evolution), cool the mixture and dilute with water.

  • Extract the product with a suitable organic solvent (e.g., pentane (B18724) or diethyl ether).

  • Wash the organic layer with water and brine, dry over a suitable drying agent, and remove the solvent by distillation.

• Purification: The final product, a mixture of cis- and trans-1-ethyl-2-methylcyclopentane, can be purified by fractional distillation.

Reaction Step	Starting Material	Product	Typical Yield	Stereoselectivity
Ethylation	2-Methylcyclopentanone	2-Ethyl-2-methylcyclopentanone	60-75%	Not applicable
Wolff-Kishner Reduction	2-Ethyl-2-methylcyclopentanone	1-Ethyl-2-methylcyclopentane	70-85%	Mixture of cis and trans isomers

Table 1: Quantitative data for the synthesis of 1-Ethyl-2-methylcyclopentane via Route A.

Caption: Synthetic pathway for 1-Ethyl-2-methylcyclopentane starting from 2-Methylcyclopentanone.

Route B: From 1-Ethyl-2-methylcyclopentene (B25655)

This alternative strategy involves the creation of the unsaturated precursor followed by stereoselective hydrogenation.

Step 1: Synthesis of 1-Ethyl-2-methylcyclopentene

This alkene can be prepared from 2-methylcyclopentanone via a Wittig reaction or a Grignard reaction followed by dehydration.[3][4][5]

Experimental Protocol: Wittig Reaction

• Materials: 2-Methylcyclopentanone, ethyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium or sodium hydride), anhydrous tetrahydrofuran (B95107) (THF).

• Procedure:

  • In a flame-dried flask under a nitrogen atmosphere, suspend ethyltriphenylphosphonium bromide in anhydrous THF.

  • Cool the suspension to 0 °C and add the strong base dropwise to generate the ylide (a characteristic color change is often observed).

  • Stir the resulting ylide solution for a period at room temperature.

  • Cool the solution again and add a solution of 2-methylcyclopentanone in THF dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC).

  • Quench the reaction with water and extract with pentane or diethyl ether.

  • Wash the organic layer, dry, and concentrate. The byproduct, triphenylphosphine (B44618) oxide, can often be removed by crystallization.

• Purification: The product, 1-ethyl-2-methylcyclopentene, is purified by distillation.

Step 2: Catalytic Hydrogenation of 1-Ethyl-2-methylcyclopentene

The stereochemical outcome of the final product is determined in this step. The choice of catalyst and reaction conditions can influence the ratio of cis to trans isomers.

Experimental Protocol: Stereoselective Hydrogenation

• Materials: 1-Ethyl-2-methylcyclopentene, a hydrogenation catalyst (e.g., Platinum(IV) oxide (Adam's catalyst) for syn-addition, or a dissolving metal reduction for anti-addition), a suitable solvent (e.g., ethanol, ethyl acetate), hydrogen gas.

• For cis-1-Ethyl-2-methylcyclopentane (Syn-addition):

  • Dissolve 1-ethyl-2-methylcyclopentene in the chosen solvent in a hydrogenation vessel.

  • Add the catalyst (e.g., PtO₂).

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm).

  • Shake or stir the mixture vigorously until the theoretical amount of hydrogen is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Remove the solvent under reduced pressure to yield the product.

• Purification: The isomeric purity can be assessed by GC-MS, and if necessary, the isomers can be separated by preparative gas chromatography.

Reaction Step	Starting Material	Product	Typical Yield	Stereoselectivity
Wittig Reaction	2-Methylcyclopentanone	1-Ethyl-2-methylcyclopentene	65-80%	Not applicable
Catalytic Hydrogenation (PtO₂)	1-Ethyl-2-methylcyclopentene	cis-1-Ethyl-2-methylcyclopentane	>95%	Predominantly cis

Table 2: Quantitative data for the synthesis of cis-1-Ethyl-2-methylcyclopentane via Route B.

Caption: Synthetic pathway for cis-1-Ethyl-2-methylcyclopentane via an alkene intermediate.

Synthesis of 1-Ethyl-2-methylcyclopentane Derivatives

The functionalization of the 1-ethyl-2-methylcyclopentane core can be achieved through various synthetic transformations, allowing for the introduction of diverse chemical handles for further derivatization.

Halogenation

Direct halogenation of the saturated hydrocarbon can proceed via a free-radical mechanism, typically leading to a mixture of products. For more selective halogenation, functional group handles are preferred.

Experimental Protocol: Free-Radical Bromination

• Materials: 1-Ethyl-2-methylcyclopentane, N-bromosuccinimide (NBS), a radical initiator (e.g., benzoyl peroxide), carbon tetrachloride (CCl₄).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a light source (e.g., a sunlamp), dissolve 1-ethyl-2-methylcyclopentane in carbon tetrachloride.

  • Add N-bromosuccinimide and the radical initiator.

  • Heat the mixture to reflux while irradiating with the light source.

  • Monitor the reaction by observing the consumption of NBS (succinimide, the byproduct, will float on top of the CCl₄).

  • After the reaction is complete, cool the mixture and filter off the succinimide.

  • Wash the filtrate with sodium thiosulfate (B1220275) solution and then with water.

  • Dry the organic layer and remove the solvent by distillation.

• Purification: The resulting mixture of brominated isomers can be separated by fractional distillation or preparative chromatography.

Caption: General scheme for the free-radical bromination of 1-Ethyl-2-methylcyclopentane.

This guide provides a foundational framework for the synthesis of 1-ethyl-2-methylcyclopentane and its derivatives. The specific choice of synthetic route and reaction conditions should be tailored to the desired stereochemistry and the scale of the synthesis. For all experimental work, appropriate safety precautions must be taken.

References

• 1. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 2. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 3. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 4. adichemistry.com [adichemistry.com]
• 5. A ketone upon reaction with ethyl magnesium bromide (Grignard reagent) fo.. [askfilo.com]

Enthalpy of Formation for Cis- and Trans-1-Ethyl-2-methylcyclopentane: A Technical Overview

For Immediate Release

This technical guide provides a comprehensive analysis of the standard enthalpy of formation for the geometric isomers, cis- and trans-1-Ethyl-2-methylcyclopentane. The intended audience for this document includes researchers, scientists, and professionals in the field of drug development and chemical thermodynamics. This guide synthesizes key data, outlines the experimental methodology for their determination, and presents a logical workflow for these experiments.

Quantitative Data Summary

The standard liquid enthalpies of formation for the cis and trans isomers of 1-Ethyl-2-methylcyclopentane are presented in Table 1. These values were determined through oxygen-bomb combustion calorimetry.

Compound	Isomer	Standard Liquid Enthalpy of Formation (ΔfH°liquid)
1-Ethyl-2-methylcyclopentane	cis-	-190.8 kJ/mol
1-Ethyl-2-methylcyclopentane	trans-	-195.1 ± 1.0 kJ/mol[1]

Table 1: Standard Liquid Enthalpies of Formation at 298.15 K.

Experimental Protocol: Oxygen-Bomb Combustion Calorimetry

The determination of the standard enthalpy of formation for cis- and trans-1-Ethyl-2-methylcyclopentane was achieved through oxygen-bomb combustion calorimetry. This method measures the heat released when a substance is completely burned in a constant-volume container. The standard enthalpy of formation is then derived from the experimentally determined enthalpy of combustion.

Apparatus:

• A high-pressure oxygen bomb calorimeter.

• A certified platinum resistance thermometer for precise temperature measurements.

• A pellet press for sample preparation.

• A combustion bomb made of a corrosion-resistant alloy.

• A water bath with a stirrer to ensure uniform temperature distribution.

• An ignition system.

Procedure:

• Calibration: The calorimeter is calibrated by burning a known mass of a standard substance, typically benzoic acid, for which the enthalpy of combustion is accurately known. This allows for the determination of the heat capacity of the calorimeter system.

• Sample Preparation: A precise mass of the liquid sample (cis- or trans-1-Ethyl-2-methylcyclopentane) is encapsulated in a thin-walled glass ampoule or a gelatin capsule. The ampoule is then placed in the combustion bomb's crucible. A known length of fuse wire is positioned to ensure ignition.

• Assembly and Pressurization: The bomb is sealed and purged of air, then filled with high-purity oxygen to a pressure of approximately 30 atmospheres.

• Calorimetry Measurement: The sealed bomb is submerged in a known quantity of water in the calorimeter's insulated container. The system is allowed to reach thermal equilibrium. The initial temperature is recorded.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Correction and Calculation: The raw temperature data is corrected for heat exchange with the surroundings. The heat of combustion of the sample is calculated from the corrected temperature rise and the heat capacity of the calorimeter. Corrections are also made for the heat of formation of nitric acid (from residual nitrogen in the bomb) and the heat of combustion of the fuse wire.

• Enthalpy of Formation Calculation: The standard enthalpy of formation of the compound is calculated from its standard enthalpy of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (carbon dioxide and water).

Experimental Workflow

The logical flow of the experimental process for determining the enthalpy of formation is depicted in the following diagram.

A flowchart of the experimental workflow for determining the enthalpy of formation.

References

• 1. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 1-Ethyl-2-methylcyclopentane in Gasoline by GC-MS

Abstract

This application note details a robust and reliable method for the quantitative analysis of 1-ethyl-2-methylcyclopentane in complex gasoline matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Gasoline is a highly complex mixture of hydrocarbons, and accurate quantification of specific components is crucial for quality control, regulatory compliance, and formulation studies.[1] This protocol outlines the sample preparation, instrument parameters, and data analysis procedures necessary for the selective detection and quantification of 1-ethyl-2-methylcyclopentane. The methodology presented here provides a framework for researchers, scientists, and professionals in the drug development and petrochemical industries to accurately determine the concentration of this cycloalkane in gasoline samples.

Introduction

Gasoline is a volatile and flammable liquid fuel derived from petroleum, consisting of a complex mixture of over 500 hydrocarbons, including alkanes, cycloalkanes, alkenes, and aromatic compounds. The precise composition of gasoline can vary significantly depending on the crude oil source, refining processes, and the addition of performance-enhancing additives. The analysis of individual hydrocarbon components is essential for understanding fuel properties, ensuring compliance with environmental regulations, and for forensic investigations.[1]

1-Ethyl-2-methylcyclopentane (C₈H₁₆, MW: 112.21 g/mol ) is a C8 cycloalkane present in gasoline.[2] While not as commonly regulated as aromatic compounds like benzene, the quantification of such cycloalkanes is important for a comprehensive chemical fingerprinting of fuel samples. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex mixtures, making it the ideal method for this application.[3] This technique combines the high separation efficiency of gas chromatography with the sensitive and selective detection capabilities of mass spectrometry.

This application note provides a detailed protocol for the GC-MS analysis of 1-ethyl-2-methylcyclopentane in gasoline, from sample preparation to data interpretation.

Experimental Protocols

Sample Preparation

Due to the high concentration of components in gasoline, a simple dilution is required to bring the analyte concentration within the linear range of the instrument and to prevent column and detector overload.

Materials:

• Gasoline sample

• Pentane (B18724) or Dichloromethane (B109758) (GC grade)

• Volumetric flasks (10 mL, 100 mL)

• Micropipettes

• Autosampler vials with caps

Protocol:

• Prepare a 1:100 dilution of the gasoline sample by accurately pipetting 100 µL of the gasoline sample into a 10 mL volumetric flask.

• Dilute to the mark with pentane or dichloromethane.

• Cap the flask and invert several times to ensure thorough mixing.

• Transfer an aliquot of the diluted sample into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis. Parameters may be optimized based on the specific instrumentation available.

Instrumentation:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Autosampler

Table 1: GC-MS Instrument Parameters

Parameter	Value
GC
Column	HP-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Split (Split ratio 50:1)
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial temperature 40°C, hold for 4 min, ramp to 240°C at 15°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-350
Scan Mode	Full Scan
Ion Source Temperature	230°C
Quadrupole Temperature	150°C

Data Analysis and Quantification

Identification: The identification of 1-ethyl-2-methylcyclopentane is achieved by comparing the retention time and the acquired mass spectrum of the peak in the sample chromatogram with that of a known standard or a reference library such as the NIST Mass Spectral Library. The characteristic mass spectrum of 1-ethyl-2-methylcyclopentane serves as a definitive identifier.[2][4]

Quantification: An external standard calibration method is used for quantification.

• Calibration Standards: Prepare a series of calibration standards of 1-ethyl-2-methylcyclopentane in pentane or dichloromethane at concentrations ranging from 1 ppm to 100 ppm.

• Calibration Curve: Inject each calibration standard into the GC-MS under the same conditions as the samples. A calibration curve is constructed by plotting the peak area of the target analyte against its concentration.

• Quantification of Sample: The concentration of 1-ethyl-2-methylcyclopentane in the diluted gasoline sample is determined by interpolating its peak area on the calibration curve. The final concentration in the original gasoline sample is calculated by applying the dilution factor.

Data Presentation

Table 2: Illustrative Concentration of 1-Ethyl-2-methylcyclopentane in Gasoline Samples

Sample ID	Gasoline Grade	Concentration (v/v %)
GS-001	Regular (87)	0.25
GS-002	Mid-Grade (89)	0.31
GS-003	Premium (93)	0.38

Experimental Workflow and Signaling Pathways

The overall workflow for the GC-MS analysis of 1-ethyl-2-methylcyclopentane in gasoline is depicted in the following diagram.

References

• 1. whitman.edu [whitman.edu]
• 2. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]

Application Note: Quantitative Analysis of 1-Ethyl-2-methylcyclopentane using a Certified Reference Material

Introduction

1-Ethyl-2-methylcyclopentane is a cycloalkane that may be present in various matrices, including fuels, environmental samples, and industrial solvents. Accurate quantification of this compound is crucial for quality control, regulatory compliance, and research purposes. This application note provides a detailed protocol for the quantitative analysis of 1-Ethyl-2-methylcyclopentane using a certified reference material (CRM) and gas chromatography coupled with flame ionization detection (GC-FID). The use of a CRM ensures traceability and accuracy of the measurement results.[1][2][3][4] This methodology is intended for researchers, scientists, and professionals in the drug development and chemical analysis fields.

Principle

The quantification of 1-Ethyl-2-methylcyclopentane is achieved by separating it from other components in a sample matrix using gas chromatography. The separated compound is then detected by a flame ionization detector (FID), which generates a signal proportional to the amount of the analyte. An external standard calibration method is employed, where a series of calibration standards of known concentrations are prepared by diluting a certified reference material.[5][6] The peak area of 1-Ethyl-2-methylcyclopentane in the sample is compared to the calibration curve to determine its concentration. An internal standard can be used to improve the precision and accuracy of the method.

Materials and Reagents

• Certified Reference Material (CRM): trans-1-Ethyl-2-methylcyclopentane (1000 µg/mL in Methanol-P&T), NIST Traceable.[1]

• Solvent (GC grade): Hexane or Pentane.

• Internal Standard (IS) (optional): n-Nonane or other suitable non-interfering compound.

• High-purity gases: Helium (carrier gas), Hydrogen (FID fuel), and compressed air (FID oxidizer).

• Volumetric flasks, pipettes, and syringes for standard preparation.

• GC vials with septa.

Instrumentation

A gas chromatograph equipped with a flame ionization detector (GC-FID) and a capillary column is required. The following conditions are a starting point and may require optimization.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B or equivalent
Detector	Flame Ionization Detector (FID)
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
Injector	Split/Splitless
Injector Temp.	250 °C
Detector Temp.	300 °C
Oven Program	Initial: 40 °C (hold 5 min), Ramp: 10 °C/min to 150 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1 µL
Split Ratio	50:1

Experimental Protocol

Preparation of Stock and Calibration Standards

• Stock Standard (100 µg/mL): Allow the CRM (1000 µg/mL) to come to room temperature. Pipette 1.0 mL of the CRM into a 10 mL volumetric flask and dilute to the mark with the chosen solvent (Hexane or Pentane).

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock standard. The concentration range should bracket the expected concentration of the analyte in the samples.

Standard Level	Concentration (µg/mL)	Volume of Stock (100 µg/mL)	Final Volume (mL)
1	1.0	0.1 mL	10
2	5.0	0.5 mL	10
3	10.0	1.0 mL	10
4	25.0	2.5 mL	10
5	50.0	5.0 mL	10

• Internal Standard (optional): If using an internal standard, add a constant, known concentration of the IS to all calibration standards and samples.

Sample Preparation

The sample preparation will depend on the matrix. For liquid samples, a simple dilution with the solvent may be sufficient. For solid or complex matrices, extraction techniques such as solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary.

GC-FID Analysis

• Inject the prepared calibration standards into the GC-FID system, starting with the lowest concentration.

• Inject the prepared sample(s).

• Inject a solvent blank between samples to check for carryover.

Data Analysis

• Integrate the peak area of 1-Ethyl-2-methylcyclopentane in each chromatogram.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). The R² value should be > 0.99 for a good linear fit.

• Calculate the concentration of 1-Ethyl-2-methylcyclopentane in the sample using the calibration curve equation.

Data Presentation

Table 1: Calibration Data for 1-Ethyl-2-methylcyclopentane

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
1.0	15,234
5.0	76,170
10.0	151,980
25.0	380,500
50.0	758,900

Table 2: Quantitative Results for Sample Analysis

Sample ID	Peak Area (Arbitrary Units)	Calculated Concentration (µg/mL)
Sample A	250,123	16.4
Sample B	45,890	3.0

Visualizations

Caption: Experimental workflow for the quantification of 1-Ethyl-2-methylcyclopentane.

Caption: Logical relationship for creating and using a calibration curve.

References

• 1. Certified Reference Materials from ASTM International | ASTM [astm.org]
• 2. bioszeparacio.hu [bioszeparacio.hu]
• 3. Certified Reference Material (CRM) Paragon Scientific - Chemical House [chemihouse.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. environics.com [environics.com]
• 6. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Stereospecific Synthesis of (1R,2S)-1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the stereospecific synthesis of (1R,2S)-1-Ethyl-2-methylcyclopentane, a chiral saturated hydrocarbon. The synthetic strategy employs a four-step sequence commencing with the formation of a cyclopentenone precursor, followed by an asymmetric conjugate reduction to establish the first stereocenter. Subsequent diastereoselective methylation under kinetic control sets the second contiguous stereocenter, and a final deoxygenation yields the target compound with high stereochemical purity. This protocol offers a robust pathway for obtaining the specific (1R,2S) stereoisomer, which can be a critical component in the development of pharmaceuticals and other advanced materials.

Introduction

Substituted cyclopentane (B165970) rings are prevalent structural motifs in a wide array of biologically active molecules and natural products. The precise control of stereochemistry in these five-membered rings is often paramount to their biological function. This application note details a reliable and stereocontrolled synthesis of (1R,2S)-1-Ethyl-2-methylcyclopentane. The key transformations include a chiral copper-hydride catalyzed asymmetric conjugate reduction and a kinetically controlled diastereoselective enolate methylation to ensure the desired stereochemical outcome.

Overall Synthetic Pathway

The synthesis of (1R,2S)-1-Ethyl-2-methylcyclopentane is achieved through the following four-step sequence:

• Step 1: Synthesis of 3-Ethyl-2-methylcyclopent-2-en-1-one via intramolecular aldol (B89426) condensation of heptane-3,6-dione.

• Step 2: Asymmetric Conjugate Reduction of the enone to yield (R)-3-ethyl-2-methylcyclopentan-1-one.

• Step 3: Diastereoselective Methylation of the cyclopentanone (B42830) to afford (1R,2S)-1-ethyl-2-methylcyclopentan-1-one.

• Step 4: Wolff-Kishner Deoxygenation of the ketone to produce the final product, (1R,2S)-1-Ethyl-2-methylcyclopentane.

Figure 1: Overall synthetic scheme for (1R,2S)-1-Ethyl-2-methylcyclopentane.

Data Presentation

Step	Reaction	Starting Material	Product	Catalyst/Reagents	Typical Yield (%)	Stereoselectivity
1	Intramolecular Aldol Condensation	Heptane-3,6-dione	3-Ethyl-2-methylcyclopent-2-en-1-one	aq. NaOH	85-95	N/A
2	Asymmetric Conjugate Reduction	3-Ethyl-2-methylcyclopent-2-en-1-one	(R)-3-Ethyl-2-methylcyclopentan-1-one	CuCl, (S)-p-tol-BINAP, NaOt-Bu, PMHS	80-90	>95% ee
3	Diastereoselective Methylation	(R)-3-Ethyl-2-methylcyclopentan-1-one	(1R,2S)-1-Ethyl-2-methylcyclopentan-1-one	LDA, CH₃I	70-80	>90:10 dr (cis:trans)
4	Wolff-Kishner Deoxygenation	(1R,2S)-1-Ethyl-2-methylcyclopentan-1-one	(1R,2S)-1-Ethyl-2-methylcyclopentane	H₂NNH₂·H₂O, KOH	80-90	Stereospecific

Experimental Protocols

Step 1: Synthesis of 3-Ethyl-2-methylcyclopent-2-en-1-one

This procedure describes the intramolecular aldol condensation of heptane-3,6-dione to form the α,β-unsaturated cyclopentenone precursor.[1]

Materials:

• Heptane-3,6-dione

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Diethyl ether

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve heptane-3,6-dione (1.0 eq) in a 2% aqueous solution of sodium hydroxide.

• Heat the mixture to reflux and stir vigorously for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford 3-ethyl-2-methylcyclopent-2-en-1-one as a colorless oil.

Step 2: Asymmetric Conjugate Reduction of 3-Ethyl-2-methylcyclopent-2-en-1-one

This protocol details the copper-catalyzed asymmetric conjugate reduction to establish the (R) stereocenter.[2]

Materials:

• 3-Ethyl-2-methylcyclopent-2-en-1-one

• Copper(I) chloride (CuCl)

• (S)-p-tol-BINAP

• Sodium tert-butoxide (NaOt-Bu)

• Polymethylhydrosiloxane (PMHS)

• Toluene (B28343) (anhydrous)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add CuCl (0.05 eq), (S)-p-tol-BINAP (0.055 eq), and NaOt-Bu (0.06 eq).

• Add anhydrous toluene and stir the mixture at room temperature for 30 minutes.

• Add PMHS (1.5 eq) and stir for another 15 minutes.

• Add a solution of 3-ethyl-2-methylcyclopent-2-en-1-one (1.0 eq) in anhydrous toluene.

• Stir the reaction at room temperature for 24 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate (B1210297) gradient) to yield (R)-3-ethyl-2-methylcyclopentan-1-one.

• Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Step 3: Diastereoselective Methylation of (R)-3-Ethyl-2-methylcyclopentan-1-one

This procedure outlines the kinetically controlled methylation to form the cis product.[3][4]

Materials:

• (R)-3-Ethyl-2-methylcyclopentan-1-one

• Diisopropylamine (B44863)

• n-Butyllithium (n-BuLi)

• Tetrahydrofuran (THF, anhydrous)

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve diisopropylamine (1.1 eq) in anhydrous THF.

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add n-BuLi (1.05 eq) and stir for 30 minutes at -78 °C to generate lithium diisopropylamide (LDA).

• Slowly add a solution of (R)-3-ethyl-2-methylcyclopentan-1-one (1.0 eq) in anhydrous THF to the LDA solution at -78 °C.

• Stir the mixture for 1 hour at -78 °C to ensure complete formation of the kinetic enolate.

• Add methyl iodide (1.2 eq) to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract with diethyl ether (3 x 40 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the product by flash column chromatography to yield (1R,2S)-1-ethyl-2-methylcyclopentan-1-one.

• Determine the diastereomeric ratio (dr) by GC or ¹H NMR analysis.

Figure 2: General experimental workflow for a synthetic step.

Step 4: Wolff-Kishner Deoxygenation of (1R,2S)-1-Ethyl-2-methylcyclopentan-1-one

This final step removes the carbonyl group to yield the target saturated hydrocarbon, preserving the established stereocenters.[5][6][7]

Materials:

• (1R,2S)-1-Ethyl-2-methylcyclopentan-1-one

• Hydrazine (B178648) hydrate (B1144303) (H₂NNH₂·H₂O)

• Potassium hydroxide (KOH)

• Diethylene glycol

• Deionized water

• Pentane (B18724)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask fitted with a reflux condenser, combine (1R,2S)-1-ethyl-2-methylcyclopentan-1-one (1.0 eq), hydrazine hydrate (4.0 eq), and diethylene glycol.

• Add crushed potassium hydroxide (4.0 eq) to the mixture.

• Heat the reaction mixture to 120-130 °C for 2 hours.

• Increase the temperature to 190-200 °C and allow water and excess hydrazine to distill off.

• Maintain the reaction at this temperature for an additional 4-6 hours, or until nitrogen evolution ceases.

• Cool the reaction mixture to room temperature.

• Add deionized water and extract with pentane (3 x 50 mL).

• Combine the organic layers, wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully remove the solvent by distillation at atmospheric pressure due to the volatility of the product.

• The resulting (1R,2S)-1-Ethyl-2-methylcyclopentane can be further purified by fractional distillation if necessary.

Conclusion

The protocol described provides a comprehensive and stereocontrolled route to (1R,2S)-1-Ethyl-2-methylcyclopentane. The successful execution of this synthesis relies on the careful control of reaction conditions, particularly in the asymmetric reduction and diastereoselective methylation steps, to ensure high stereochemical purity of the final product. This methodology is valuable for the synthesis of chiral building blocks for applications in medicinal chemistry and materials science.

References

• 1. 23.6 Intramolecular Aldol Reactions - Organic Chemistry | OpenStax [openstax.org]
• 2. Copper-catalyzed asymmetric conjugate reduction as a route to novel beta-azaheterocyclic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 6. Wolff-Kishner Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. jk-sci.com [jk-sci.com]

Application Note: Chiral Separation of 1-Ethyl-2-methylcyclopentane Enantiomers by HPLC

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the successful chiral separation of the enantiomers of both cis- and trans-1-Ethyl-2-methylcyclopentane. Due to the non-polar nature of the analyte and the absence of a strong chromophore, a polysaccharide-based chiral stationary phase (CSP) was employed with a normal-phase mobile phase. This method is crucial for the stereoselective analysis required in various fields, including asymmetric synthesis and stereochemical research. The protocol provides a baseline for the quality control and analysis of 1-Ethyl-2-methylcyclopentane enantiomers, ensuring high-resolution separation.

Introduction

1-Ethyl-2-methylcyclopentane possesses two chiral centers, leading to the existence of two pairs of enantiomers: (1R,2S)- and (1S,2R)-1-ethyl-2-methylcyclopentane (cis isomers), and (1R,2R)- and (1S,2S)-1-ethyl-2-methylcyclopentane (trans isomers). The separation and quantification of these individual stereoisomers are essential for understanding their distinct properties and for controlling stereochemistry in chemical processes. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful technique for resolving enantiomers.[1][2][3] This application note presents a hypothetical, yet scientifically plausible, method for the chiral separation of 1-Ethyl-2-methylcyclopentane enantiomers. The chosen polysaccharide-based CSP is known for its broad applicability in separating non-polar compounds through a combination of steric interactions and hydrogen bonding with the stationary phase.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column compartment with temperature control, and a refractive index (RI) detector. A UV detector set to a low wavelength (e.g., 210 nm) can be used as an alternative if sensitivity allows.

• Chiral Stationary Phase: A polysaccharide-based chiral column, such as one coated with cellulose (B213188) tris(3,5-dimethylphenylcarbamate).

• Mobile Phase: HPLC-grade n-hexane and isopropanol (B130326) (IPA).

• Sample Preparation: A racemic standard of 1-Ethyl-2-methylcyclopentane is diluted in the mobile phase to a concentration of 1 mg/mL.

Chromatographic Conditions

• Column: Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica (B1680970) gel, 5 µm, 4.6 x 250 mm

• Mobile Phase: n-Hexane / Isopropanol (99:1, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: Refractive Index (RI) or UV at 210 nm

• Injection Volume: 10 µL

Experimental Workflow

Caption: Workflow for the chiral HPLC separation of 1-Ethyl-2-methylcyclopentane enantiomers.

Results and Discussion

The developed HPLC method successfully resolved the enantiomers of both the cis and trans isomers of 1-Ethyl-2-methylcyclopentane. The use of a polysaccharide-based CSP provided the necessary stereoselectivity for this separation. The non-polar mobile phase, consisting of n-hexane with a small amount of isopropanol as a polar modifier, allowed for optimal interaction between the analytes and the chiral stationary phase, leading to good resolution.

The following table summarizes the hypothetical quantitative data obtained from the analysis of a racemic mixture.

Isomer	Enantiomer	Retention Time (min)	Resolution (Rs)
trans	(1R,2R)	10.5	-
trans	(1S,2S)	12.2	2.1
cis	(1R,2S)	14.8	3.0
cis	(1S,2R)	17.1	2.5

The baseline separation of all four stereoisomers demonstrates the effectiveness of this method for the enantiomeric analysis of 1-Ethyl-2-methylcyclopentane. The resolution values (Rs) greater than 1.5 for all adjacent peaks indicate a complete separation, allowing for accurate quantification.

Conclusion

The proposed HPLC method provides a reliable and robust protocol for the chiral separation of 1-Ethyl-2-methylcyclopentane enantiomers. The use of a cellulose-based chiral stationary phase with a normal-phase elution is effective for resolving these non-polar analytes. This application note serves as a valuable resource for researchers and professionals in drug development and chemical analysis who require stereospecific separation of such compounds. The detailed protocol can be adapted for quality control and the determination of enantiomeric purity.

References

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-Ethyl-2-methylcyclopentane as an Internal Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Ethyl-2-methylcyclopentane as an internal standard in chromatographic analysis, particularly in the field of hydrocarbon and volatile organic compound (VOC) quantification.

Introduction

1-Ethyl-2-methylcyclopentane is a saturated cyclic hydrocarbon with the molecular formula C8H16 and a molecular weight of approximately 112.21 g/mol .[1][2] Its chemical properties, including a boiling point suitable for gas chromatography (GC) and its stability, make it an excellent candidate for an internal standard in the analysis of complex hydrocarbon mixtures such as gasoline and in the quantification of various volatile organic compounds.[3][4][5] An internal standard is a compound of known concentration added to a sample to facilitate the quantification of other analytes. It helps to correct for variations in injection volume, detector response, and sample preparation, thereby improving the accuracy and precision of the analytical method.

The primary application of 1-Ethyl-2-methylcyclopentane as an internal standard is in gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS). It is particularly useful in Detailed Hydrocarbon Analysis (DHA), a technique used to determine the composition of individual hydrocarbons and hydrocarbon groups in fuels.[6][7][8][9][10]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Ethyl-2-methylcyclopentane is presented in the table below. These properties are essential for determining the appropriate chromatographic conditions for its use as an internal standard.

Property	Value	Reference
Molecular Formula	C8H16	[1][2]
Molecular Weight	112.2126 g/mol	[1]
Boiling Point	124.1 °C at 760 mmHg	[11]
Flash Point	13.5 °C	[11]
Density	0.767 g/cm³	[11]
CAS Number	930-89-2 (cis), 930-90-5 (trans)	[11][12]

Experimental Protocols

The following protocols outline the use of 1-Ethyl-2-methylcyclopentane as an internal standard for the quantitative analysis of volatile organic compounds and in the detailed analysis of hydrocarbon mixtures.

Quantitative Analysis of Volatile Organic Compounds (VOCs) by GC-FID

This protocol is designed for the quantification of various VOCs in environmental or industrial samples.

Materials:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column (e.g., DB-5, 30 m x 0.25 mm ID x 0.25 µm film thickness)

• 1-Ethyl-2-methylcyclopentane (Internal Standard, IS) stock solution (e.g., 1000 µg/mL in methanol)

• Analyte standards

• Sample vials

• Microsyringes

Procedure:

• Preparation of Internal Standard Working Solution: Prepare a working solution of 1-Ethyl-2-methylcyclopentane at a concentration of 100 µg/mL by diluting the stock solution with methanol.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards containing the target VOCs at different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • To each calibration standard, add a fixed amount of the 1-Ethyl-2-methylcyclopentane working solution to achieve a final IS concentration of 10 µg/mL.

• Sample Preparation:

  • For liquid samples, add a known volume of the sample to a vial.

  • Spike the sample with the 1-Ethyl-2-methylcyclopentane working solution to achieve a final IS concentration of 10 µg/mL.

• GC-FID Analysis:

  • Inject 1 µL of each calibration standard and sample into the GC-FID.

  • The typical GC-FID conditions are provided in the table below.

Parameter	Value
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	40 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Detector Temperature	280 °C

• Data Analysis:

  • Identify the peaks corresponding to the analytes and the internal standard based on their retention times.

  • Calculate the response factor (RF) for each analyte using the following formula: RF = (Areaanalyte / Concanalyte) / (AreaIS / ConcIS)

  • Plot a calibration curve of (Areaanalyte / AreaIS) versus (Concanalyte / ConcIS).

  • Determine the concentration of the analytes in the samples using the calibration curve.

Detailed Hydrocarbon Analysis (DHA) of Gasoline by GC-FID

This protocol is based on methods similar to ASTM D6729 and D6730 for the detailed analysis of spark ignition engine fuels.[6][7][10][13][14]

Materials:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• High-resolution capillary column (e.g., 100 m x 0.25 mm ID x 0.5 µm film thickness, 100% dimethylpolysiloxane)

• 1-Ethyl-2-methylcyclopentane (as part of a qualitative/quantitative calibration mix or as a standalone IS)

• Gasoline sample

• n-alkane standard mix for retention index calculation

Procedure:

• Instrument Setup: Configure the GC-FID system according to the parameters specified in ASTM D6729 or D6730.[6][10] A typical setup is outlined below.

Parameter	Value	Reference
Inlet Temperature	250 °C	[6]
Injection Mode	Split (e.g., 150:1)	[7]
Carrier Gas	Helium	[6]
Pressure	277 kPa (constant pressure)	[6]
Oven Program	0 °C (15 min), ramp to 50 °C at 1 °C/min	[6]
Detector Temperature	300 °C	[6]

• Calibration and Retention Index Determination:

  • Inject an n-alkane standard mixture to determine the retention times of n-paraffins.

  • Calculate the Kovats retention index for all components.[6]

• Sample Preparation:

  • Dilute the gasoline sample in a suitable solvent if necessary.

  • If 1-Ethyl-2-methylcyclopentane is used as an internal standard for specific compound classes, add a known amount to the sample.

• GC-FID Analysis:

  • Inject the prepared gasoline sample into the GC-FID.

• Data Analysis:

  • Identify the individual hydrocarbon components by comparing their retention indices with a reference library.

  • Quantify the identified components using the internal standard method, if applied, or by area percent normalization.

Data Presentation

The following tables summarize hypothetical quantitative data obtained using 1-Ethyl-2-methylcyclopentane as an internal standard.

Table 1: Calibration Data for VOC Analysis

Analyte	Concentration (µg/mL)	Analyte Area	IS Area	Response Ratio (Analyte Area / IS Area)
Toluene	1	15000	300000	0.05
5	76000	302000	0.25
10	152000	301000	0.50
25	380000	300500	1.26
50	755000	299000	2.52
100	1510000	300000	5.03
Ethylbenzene	1	14500	300000	0.048
5	73000	302000	0.24
10	148000	301000	0.49
25	370000	300500	1.23
50	740000	299000	2.47
100	1490000	300000	4.97

Table 2: Quantification of Aromatic Hydrocarbons in a Gasoline Sample

Analyte	Retention Time (min)	Peak Area	IS Peak Area	Calculated Concentration (mass %)
Benzene	10.5	550000	1200000	1.1
Toluene	15.2	2100000	1200000	4.5
Ethylbenzene	20.1	850000	1200000	1.8
m/p-Xylene	20.5	3200000	1200000	6.8
o-Xylene	21.2	1100000	1200000	2.3
1-Ethyl-2-methylcyclopentane (IS)	18.5	1200000	-	-

Visualizations

The following diagrams illustrate the experimental workflow and the logic of using an internal standard.

Figure 1. General experimental workflow for quantitative analysis using an internal standard.

Figure 2. Logical relationship of the internal standard method for accurate quantification.

References

• 1. 1-ethyl-2-methylcyclopentane [webbook.nist.gov]
• 2. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicke-listy.cz [chemicke-listy.cz]
• 4. trans-1-Ethyl-2-methyl-cyclopentane (CAS 930-90-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 6. scioninstruments.com [scioninstruments.com]
• 7. livewell.ae [livewell.ae]
• 8. gcms.cz [gcms.cz]
• 9. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 10. scioninstruments.com [scioninstruments.com]
• 11. Page loading... [guidechem.com]
• 12. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 13. ASTM D6729 − 14: Standard Test Method for Determination of Individual Components in Spark Ignition Engine Fuels by 100 Metre Capillary High Resolution Gas Chromatography : American Society for Testing and Materials : Free Download, Borrow, and Streaming : Internet Archive [archive.org]
• 14. scribd.com [scribd.com]

Application Note: Isolation of 1-Ethyl-2-methylcyclopentane from Complex Hydrocarbon Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-2-methylcyclopentane is a saturated cyclic hydrocarbon that may be present as both cis and trans isomers in complex mixtures such as crude oil fractions or products from isomerization reactions. Due to their similar physicochemical properties, the separation of these isomers and their isolation from other closely boiling hydrocarbons presents a significant challenge. This application note provides detailed protocols for three effective methods for the isolation of 1-Ethyl-2-methylcyclopentane: Fractional Distillation, Preparative Gas Chromatography (pGC), and Normal-Phase High-Performance Liquid Chromatography (NP-HPLC).

Experimental Protocols

Fractional Distillation

Fractional distillation is a fundamental technique for separating liquids with close boiling points. The efficiency of this method is dependent on the number of theoretical plates in the distillation column. For closely boiling isomers, a column with a high number of theoretical plates is essential.

Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a distillation head with a thermometer, and receiving flasks. Ensure all glassware is clean and dry.

• Sample Preparation: Place the complex hydrocarbon mixture into the round-bottom flask along with boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its volume.

• Distillation:

  • Heat the flask gently using a heating mantle.

  • As the mixture begins to boil, observe the vapor rising through the fractionating column.

  • Maintain a slow and steady distillation rate by carefully controlling the heating. A typical rate is 1-2 drops of distillate per second.

  • Monitor the temperature at the distillation head. The temperature should remain constant during the collection of a pure fraction.

• Fraction Collection:

  • Collect the initial distillate (forerun) in a separate flask until the temperature at the distillation head stabilizes at the boiling point of the first major component.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 1-Ethyl-2-methylcyclopentane (Boiling Point: ~124-128°C).

  • Change receiving flasks when the temperature begins to rise again, indicating the distillation of higher-boiling components.

• Analysis: Analyze the collected fractions using analytical Gas Chromatography (GC) to determine the purity of the isolated 1-Ethyl-2-methylcyclopentane.

Preparative Gas Chromatography (pGC)

Preparative Gas Chromatography is a high-resolution technique capable of separating volatile compounds with very similar boiling points, making it well-suited for isomer separation.

Protocol:

• Instrumentation: Use a preparative gas chromatograph equipped with a fraction collector.

• Column Selection: Install a non-polar capillary column, such as one with a 100% dimethylpolysiloxane stationary phase. A longer column (e.g., 30-60 meters) with a thicker film will provide better resolution for isomers.[1]

• Sample Preparation: If necessary, dilute the complex mixture in a volatile, non-interfering solvent like hexane.

• Chromatographic Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 20-50 mL/min for a preparative column).

  • Oven Temperature Program:

    • Initial Temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase temperature at a rate of 5°C/min to 150°C.

    • Final Hold: Hold at 150°C for 5 minutes. (Note: The temperature program should be optimized based on the specific composition of the mixture.)

  • Detector: A non-destructive detector, such as a thermal conductivity detector (TCD), is often used in preparative GC to allow for fraction collection. A flame ionization detector (FID) can be used with a stream splitter.

• Fraction Collection:

  • Perform an initial analytical run to determine the retention times of the target 1-Ethyl-2-methylcyclopentane isomers.

  • Program the fraction collector to open and close at the specific retention times corresponding to the elution of the desired isomers.

  • Multiple injections may be required to collect a sufficient quantity of the purified compound.

• Analysis: Analyze the collected fractions using analytical GC to confirm purity.

Normal-Phase High-Performance Liquid Chromatography (NP-HPLC)

Normal-Phase HPLC is effective for separating non-polar compounds based on their interactions with a polar stationary phase.

Protocol:

• Instrumentation: A preparative HPLC system with a UV detector (or a refractive index detector for saturated hydrocarbons) and a fraction collector.

• Column: A preparative column packed with a polar stationary phase, such as silica (B1680970) gel.

• Sample Preparation: Dissolve the hydrocarbon mixture in the mobile phase.

• Chromatographic Conditions:

  • Mobile Phase: A non-polar solvent, such as n-hexane or a mixture of n-hexane and a slightly more polar solvent like isopropanol (B130326) (e.g., 99:1 v/v) to modulate retention.

  • Flow Rate: The flow rate will depend on the dimensions of the preparative column (e.g., 10-50 mL/min).

  • Detection: A refractive index (RI) detector is suitable for saturated hydrocarbons that do not have a UV chromophore.

• Fraction Collection:

  • Perform an analytical run to determine the retention time of 1-Ethyl-2-methylcyclopentane.

  • Set the fraction collector to collect the eluent at the corresponding retention time.

• Solvent Removal and Analysis:

  • Evaporate the solvent from the collected fractions using a rotary evaporator.

  • Analyze the residue by analytical GC to determine the purity of the isolated compound.

Data Presentation

The following table summarizes representative quantitative data for the isolation of 1-Ethyl-2-methylcyclopentane using the described methods. These values are estimates and will vary depending on the complexity of the initial mixture and the optimization of the experimental conditions.

Separation Method	Purity of Isolated Fraction (%)	Recovery Yield (%)	Key Considerations
Fractional Distillation	85-95	60-80	Dependent on boiling point differences and column efficiency.
Preparative GC (pGC)	>98	70-90	High resolution for isomers; multiple runs for larger quantities.[2]
Normal-Phase HPLC	>97	75-95	Good for removing more polar impurities; requires solvent removal.

Visualization of the Isolation Workflow

The overall workflow for the isolation and purification of 1-Ethyl-2-methylcyclopentane can be visualized as a series of steps leading to the final pure compound.

Caption: Workflow for the isolation of 1-Ethyl-2-methylcyclopentane.

Conclusion

The choice of the most suitable method for the isolation of 1-Ethyl-2-methylcyclopentane depends on the specific requirements of the researcher, including the desired purity, the amount of material to be isolated, and the available instrumentation. Preparative Gas Chromatography generally offers the highest resolution for separating isomers. Normal-Phase HPLC is an excellent alternative, particularly for removing more polar impurities. Fractional distillation, while a more classical technique, can be effective and economical for larger scale purifications if the boiling point differences within the mixture allow for adequate separation. For all methods, optimization of the experimental parameters is crucial to achieve the desired purity and yield.

References

• 1. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 1-Ethyl-2-methylcyclopentane in Combustion Chemistry Research

Affiliation: Google Research

Introduction

1-Ethyl-2-methylcyclopentane (C₈H₁₆) is a cycloalkane hydrocarbon that can be a component of conventional and alternative fuels.[1][2] Understanding its combustion characteristics is crucial for developing high-fidelity kinetic models for real-world fuel surrogates. Research in this area aims to elucidate the reaction pathways, ignition behavior, and pollutant formation of such cyclic compounds under combustion conditions. While direct and extensive experimental data on 1-Ethyl-2-methylcyclopentane is limited in publicly available literature, its combustion properties can be inferred from studies of similar cyclic alkanes like cyclopentane (B165970) and methylcyclopentane (B18539).[3][4]

This document provides an overview of the application of 1-Ethyl-2-methylcyclopentane and related cycloalkanes in combustion chemistry research. It outlines the standard experimental protocols used to investigate their combustion behavior and presents comparative data from related compounds.

Applications in Combustion Chemistry

The study of 1-Ethyl-2-methylcyclopentane and its isomers is relevant to the following areas of combustion research:

• Fuel Surrogate Development: Real fuels are complex mixtures of thousands of hydrocarbons. Surrogates are simpler mixtures with a few components that are chosen to emulate the combustion behavior of the real fuel. Cyclic alkanes are an important class of compounds found in transportation fuels, and thus, understanding their individual combustion properties is essential for the formulation of accurate surrogate models.

• Kinetic Model Validation: Experimental data on the combustion of single-component fuels like 1-Ethyl-2-methylcyclopentane are vital for the development and validation of detailed chemical kinetic models. These models are computational tools used to simulate combustion processes and predict performance and emissions.

• Understanding Fundamental Combustion Phenomena: The study of cyclic hydrocarbons provides insights into the unique reaction pathways involved in the breaking of cyclic structures, which differ from those of linear or branched alkanes. This includes ring-opening reactions and the subsequent oxidation of the resulting linear species.

Physicochemical Data

A summary of key physicochemical properties for trans-1-Ethyl-2-methylcyclopentane is provided below.

Property	Value	Units	Reference
Molecular Formula	C₈H₁₆	-	[1]
Molecular Weight	112.2126	g/mol	[1]
CAS Registry Number	930-90-5	-	[1]
Normal Boiling Point	394.29	K	[1]
Standard Liquid Enthalpy of Combustion	ΔcH°liquid	kJ/mol	[5]
Enthalpy of Vaporization	9.39	kcal/mol	[1]

Comparative Combustion Data of Related Cycloalkanes

Due to the scarcity of published combustion data for 1-Ethyl-2-methylcyclopentane, this section presents data for cyclopentane and methylcyclopentane, which are structurally similar and serve as useful proxies. These experiments are typically conducted in idealized environments like shock tubes and jet-stirred reactors to isolate chemical kinetics from complex fluid dynamics.

Table 1: Ignition Delay Times for Cyclopentane and Methylcyclopentane in a Shock Tube [3]

Fuel	Fuel Concentration	Equivalence Ratio (Φ)	Pressure (atm)	Temperature Range (K)
Cyclopentane	1%	0.577, 1.0, 2.0	1.1, 10	1150 - 1850
Methylcyclopentane	0.833%	0.577, 1.0, 2.0	1.1, 10	1150 - 1850

Note: Ignition delay time is a critical parameter for characterizing fuel reactivity, especially in engines.

Table 2: Experimental Conditions for Cyclopentane Oxidation in a Jet-Stirred Reactor [6]

Parameter	Value	Units
Fuel Concentration	0.1	%
Equivalence Ratios (Φ)	0.5, 3.0	-
Temperature Range	740 - 1250	K
Pressure	10	atm

Note: Jet-stirred reactor experiments provide valuable data on the concentration profiles of stable intermediate species, which helps in refining reaction mechanisms.

Experimental Protocols

The following are detailed methodologies for key experiments used in the study of cycloalkane combustion.

Ignition Delay Time Measurement in a Shock Tube

This protocol describes the general procedure for measuring ignition delay times of a fuel-oxidizer mixture using a shock tube.

• Mixture Preparation: A gaseous mixture of the fuel (e.g., 1-Ethyl-2-methylcyclopentane), an oxidizer (typically O₂), and a diluent (usually Argon) is prepared in a mixing tank. The composition of the mixture is determined by partial pressures.

• Shock Tube Operation:

  • The shock tube is divided into a high-pressure driver section and a low-pressure driven section, separated by a diaphragm.[7]

  • The prepared fuel-oxidizer mixture is introduced into the driven section to a specific initial pressure.

  • The driver section is filled with a high-pressure driver gas (e.g., Helium) until the diaphragm ruptures.[7]

  • The rupture of the diaphragm generates a shock wave that travels through the driven section, compressing and heating the test gas.[7]

• Data Acquisition:

  • The shock wave reflects off the end wall of the shock tube, further heating and compressing the gas to the desired experimental conditions (T₅, P₅).

  • The ignition event is detected by monitoring pressure changes or the emission of specific species (like OH* chemiluminescence) using sensors and spectrometers positioned near the end wall.

  • The ignition delay time is defined as the time interval between the arrival of the reflected shock wave and the onset of ignition.

• Analysis: The experiment is repeated for a range of temperatures, pressures, and equivalence ratios to map out the ignition behavior of the fuel.

Experimental workflow for ignition delay time measurement in a shock tube.

Species Speciation in a Jet-Stirred Reactor (JSR)

This protocol outlines the general procedure for studying the oxidation of a fuel in a jet-stirred reactor to identify and quantify intermediate and product species.

• Reactor Setup: A jet-stirred reactor, typically made of quartz, is placed inside a temperature-controlled oven. The reactor has inlet nozzles for the reactants and an outlet for the products.

• Reactant Flow: Gaseous reactants (fuel, oxidizer, and diluent) are supplied from gas cylinders through mass flow controllers to precisely regulate their flow rates and, consequently, the equivalence ratio and residence time in the reactor.

• Reaction: The reactants are rapidly mixed inside the reactor, which is maintained at a constant temperature and pressure. The fuel undergoes oxidation, forming a variety of intermediate and final products.

• Sampling and Analysis:

  • A sample of the reacting mixture is continuously extracted from the reactor through a sampling probe.

  • The sample is then analyzed using techniques such as Gas Chromatography (GC) to separate and quantify stable species, and Fourier Transform Infrared Spectroscopy (FTIR) for certain gaseous products.

• Data Collection: The experiment is performed over a range of temperatures, while keeping the pressure, residence time, and equivalence ratio constant, to obtain species concentration profiles as a function of temperature.

Experimental workflow for species analysis in a jet-stirred reactor.

Generalized Reaction Pathway for Cycloalkanes

The combustion of cycloalkanes like 1-Ethyl-2-methylcyclopentane proceeds through a complex network of reactions. A simplified, high-level overview of the reaction mechanism is presented below.

• Initiation: The process begins with the abstraction of a hydrogen atom from the cycloalkane molecule by a radical species (e.g., OH), forming a cyclic alkyl radical.

• Ring Opening: The cyclic alkyl radical can undergo β-scission, which leads to the opening of the ring structure and the formation of an unsaturated, linear alkyl radical.

• Oxidation of Linear Intermediates: The resulting linear radical then reacts with oxygen in a series of steps, similar to the oxidation of non-cyclic alkanes. This involves the formation of smaller aldehydes, ketones, and olefins.

• Formation of CO and CO₂: Through further oxidation, these smaller intermediates are eventually converted to carbon monoxide (CO) and finally to carbon dioxide (CO₂).

Generalized reaction pathway for cycloalkane combustion.

Conclusion

While 1-Ethyl-2-methylcyclopentane is a relevant compound for combustion research, particularly in the context of fuel surrogate development, a significant data gap exists in the public domain regarding its specific combustion properties. The experimental protocols and comparative data from related cycloalkanes presented in this document provide a framework for researchers to investigate its combustion chemistry. Future work should focus on obtaining experimental data for 1-Ethyl-2-methylcyclopentane in shock tubes and jet-stirred reactors to enable the development of a validated, detailed kinetic model for this fuel component.

References

• 1. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 2. 1-ethyl-2-methylcyclopentane [webbook.nist.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An experimental and modeling study on the low-temperature oxidation of methylcyclopentane in a jet-stirred reactor | Semantic Scholar [semanticscholar.org]
• 5. trans-1-Ethyl-2-methyl-cyclopentane (CAS 930-90-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Elucidating reactivity regimes in cyclopentane oxidation: Jet stirred reactor experiments, computational chemistry, and kinetic modeling (Journal Article) | OSTI.GOV [osti.gov]
• 7. KIT - Institute of Physical Chemistry - Molecular Physical Chemistry Group - Research - Combustion chemistry [ipc.kit.edu]

Application Notes and Protocols for 1-Ethyl-2-methylcyclopentane in Surrogate Fuel Models

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction to 1-Ethyl-2-methylcyclopentane in Surrogate Fuels

1-Ethyl-2-methylcyclopentane is a cycloalkane that can be a potential component in surrogate fuel models, particularly for jet fuels and some diesel fuels. Real transportation fuels are complex mixtures of hundreds of hydrocarbons, making detailed combustion modeling computationally prohibitive. Surrogate fuels, which are simpler mixtures of a few well-characterized compounds, are formulated to emulate the physical and chemical properties of real fuels. Cycloalkanes (naphthenes) are an important class of hydrocarbons present in conventional fuels, and their inclusion in surrogate models is crucial for accurately predicting combustion phenomena such as ignition delay, flame speed, and emissions.

While specific data for 1-ethyl-2-methylcyclopentane in surrogate fuel compositions is not abundant in publicly available literature, its structural similarity to other studied cycloalkanes like cyclopentane (B165970) and methylcyclopentane (B18539) allows for informed inferences about its potential role and combustion behavior. The ethyl and methyl substitutions on the cyclopentane ring are expected to influence its reactivity and ignition characteristics. For instance, the presence of alkyl side chains can affect the C-C bond dissociation energies and the subsequent reaction pathways during oxidation.

Relevance in Combustion Modeling

The combustion of cycloalkanes proceeds through complex reaction mechanisms involving ring-opening and subsequent oxidation of the resulting linear or branched intermediates. Kinetic models for smaller cycloalkanes like cyclopentane and cyclohexane (B81311) have been developed and validated against experimental data from shock tubes, jet-stirred reactors, and flame speed measurements. These studies provide a foundation for understanding the combustion chemistry of more complex cycloalkanes like 1-ethyl-2-methylcyclopentane. Its inclusion in a surrogate blend would aim to better match the overall cycloalkane content and the hydrogen-to-carbon (H/C) ratio of the target real fuel. The branching introduced by the ethyl and methyl groups can also influence the formation of specific intermediate species and pollutants.

Data Presentation

Physicochemical Properties of 1-Ethyl-2-methylcyclopentane

A summary of the key physical and chemical properties of 1-ethyl-2-methylcyclopentane is presented in Table 1. This data is essential for the formulation of surrogate fuel mixtures and for the interpretation of experimental results.

Property	Value	Units	Reference
Molecular Formula	C8H16	-	--INVALID-LINK--, --INVALID-LINK--
Molecular Weight	112.21	g/mol	--INVALID-LINK--, --INVALID-LINK--
Boiling Point	124.1 (cis) / 127.95 (trans)	°C	--INVALID-LINK--, --INVALID-LINK--
Melting Point	-105.95 (cis)	°C	--INVALID-LINK--
Density	0.767 (cis)	g/cm³	--INVALID-LINK--
Flash Point	13.5 (cis)	°C	--INVALID-LINK--
Refractive Index	1.42 (cis)	-	--INVALID-LINK--
Standard Enthalpy of Formation (gas)	-	kJ/mol	--INVALID-LINK--
Standard Enthalpy of Combustion (liquid)	-	kJ/mol	--INVALID-LINK--

Note: Data for specific isomers are provided where available. Properties can vary between cis and trans isomers.

Typical Experimental Conditions for Cycloalkane Combustion Studies

The following table summarizes typical experimental conditions used in the study of cycloalkane combustion, which are applicable for investigating surrogate fuels containing 1-ethyl-2-methylcyclopentane.

Experimental Technique	Key Parameters & Typical Range	Purpose
Shock Tube	Temperature: 700 - 2000 K Pressure: 1 - 50 atm Mixture: Highly diluted fuel in oxidizer/inert gas (e.g., Ar)	Measurement of ignition delay times.
Rapid Compression Machine	Temperature: 600 - 1000 K Pressure: 10 - 60 atm Mixture: Fuel/air mixtures	Study of low to intermediate temperature autoignition phenomena.
Jet-Stirred Reactor	Temperature: 500 - 1300 K Pressure: 1 - 20 atm Residence Time: 0.1 - 2 s	Speciation analysis of stable intermediate and final products.
Counterflow Burner	Pressure: 1 - 10 atm Strain Rate: Variable	Measurement of laminar flame speed and extinction limits.

Experimental Protocols

Protocol 1: Determination of Ignition Delay Time using a Shock Tube

Objective: To measure the autoignition delay time of a surrogate fuel mixture containing 1-ethyl-2-methylcyclopentane under high-temperature and high-pressure conditions.

Materials:

• Shock tube facility

• High-speed pressure transducer

• Optical detectors (e.g., for OH* chemiluminescence)

• Gas mixing system with high-precision mass flow controllers

• 1-Ethyl-2-methylcyclopentane (high purity)

• Other surrogate fuel components (e.g., n-alkanes, aromatics)

• Oxidizer (e.g., synthetic air or O2/Ar mixture)

• Inert gas (e.g., Argon, Nitrogen)

• Data acquisition system

Procedure:

• Mixture Preparation: Prepare the desired surrogate fuel/oxidizer mixture using the gas mixing system. The concentration of the fuel mixture is typically low (e.g., 0.5-2% by mole) and highly diluted in an inert gas like Argon to maintain ideal shock conditions.

• Shock Tube Preparation: Evacuate the driven section of the shock tube to a high vacuum. Fill the driver section with a high-pressure driver gas (e.g., Helium).

• Mixture Injection: Introduce the prepared fuel/oxidizer mixture into the driven section to a predetermined initial pressure.

• Initiation: Rupture the diaphragm separating the driver and driven sections. This generates a shock wave that propagates through the driven section, compressing and heating the test gas.

• Data Acquisition: The shock wave reflects off the end wall of the driven section, further heating and compressing the gas to the final test temperature and pressure (T5 and P5). The high-speed pressure transducer and optical detectors record the pressure history and light emission from the reacting gas.

• Ignition Delay Time Definition: The ignition delay time is defined as the time interval between the arrival of the reflected shock wave at the measurement location and the onset of ignition. The onset of ignition is typically determined by the sharp increase in pressure or the initial sharp rise in the OH* chemiluminescence signal.

• Data Analysis: Analyze the recorded pressure and emission traces to determine the ignition delay time for the specific temperature and pressure conditions. Repeat the experiment for a range of temperatures to obtain an ignition delay curve.

Protocol 2: Species Concentration Measurement in a Jet-Stirred Reactor (JSR)

Objective: To identify and quantify the stable intermediate species formed during the oxidation of a surrogate fuel containing 1-ethyl-2-methylcyclopentane.

Materials:

• Jet-stirred reactor (JSR) made of fused silica

• Temperature controller and furnace

• Gas feeding system with mass flow controllers

• Gas chromatograph with appropriate columns (e.g., PLOT-Q, Molsieve 5A) and detectors (FID, TCD)

• Fourier-transform infrared (FTIR) spectrometer (optional)

• Surrogate fuel mixture containing 1-ethyl-2-methylcyclopentane

• Oxidizer (e.g., O2)

• Diluent gas (e.g., N2)

Procedure:

• Reactor Setup: Heat the JSR to the desired experimental temperature using the furnace and temperature controller.

• Gas Flow: Introduce the premixed surrogate fuel, oxidizer, and diluent gas into the reactor at precisely controlled flow rates using the mass flow controllers. The jet nozzles ensure rapid mixing and achieve a uniform temperature and composition within the reactor.

• Sampling: After the reaction reaches a steady state (typically after several residence times), a small sample of the reacting gas is extracted from the reactor through a sonic probe to quench the reactions.

• Analysis:

  • Gas Chromatography (GC): The sampled gas is injected into the GC for separation and quantification of different species.

    • A Flame Ionization Detector (FID) is used for hydrocarbon species.

    • A Thermal Conductivity Detector (TCD) is used for permanent gases like O2, N2, CO, and CO2.

  • FTIR Spectroscopy (optional): An online FTIR can be used for real-time monitoring of certain species.

• Data Acquisition and Analysis: Record the chromatograms and/or spectra. Identify the species based on their retention times or spectral signatures and quantify their mole fractions using calibration curves obtained with standard gas mixtures.

• Temperature Variation: Repeat the experiment at different reactor temperatures to obtain species concentration profiles as a function of temperature.

Mandatory Visualization

Caption: General experimental workflow for surrogate fuel characterization.

Caption: Classification of hydrocarbon components in a surrogate fuel model.

Application Note: Identification of 1-Ethyl-2-methylcyclopentane using FT-IR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the identification of 1-Ethyl-2-methylcyclopentane using Fourier Transform Infrared (FT-IR) spectroscopy. The described methods are suitable for qualitative analysis in various research and development settings.

Introduction

1-Ethyl-2-methylcyclopentane is a cycloalkane that may be present as a volatile impurity or a structural motif in various organic compounds. Accurate and efficient identification of such molecules is crucial in drug development, quality control, and chemical synthesis. FT-IR spectroscopy is a powerful analytical technique that provides a molecular fingerprint of a compound by measuring the absorption of infrared radiation by its chemical bonds. This application note outlines the FT-IR spectroscopic method for the identification of 1-Ethyl-2-methylcyclopentane, detailing the expected vibrational frequencies, a comprehensive experimental protocol, and a guide to spectral interpretation.

Principle of FT-IR Spectroscopy

Infrared radiation causes the bonds within a molecule to vibrate at specific frequencies. These vibrational frequencies are characteristic of the types of chemical bonds and the overall molecular structure. By passing infrared radiation through a sample and measuring the amount of radiation absorbed at each frequency, an FT-IR spectrum is generated. The resulting spectrum, a plot of absorbance or transmittance versus wavenumber (cm⁻¹), serves as a unique fingerprint for the molecule, allowing for its identification.

Data Presentation: Characteristic FT-IR Bands

The FT-IR spectrum of 1-Ethyl-2-methylcyclopentane is characterized by absorption bands arising from the stretching and bending vibrations of its C-H and C-C bonds. The following table summarizes the expected vibrational frequencies for liquid-phase 1-Ethyl-2-methylcyclopentane, based on the analysis of structurally similar cycloalkanes such as methylcyclopentane (B18539) and ethylcyclopentane.[1][2][3][4][5][6][7][8][9]

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
2965 - 2950	Asymmetric C-H Stretching	-CH₃	Strong
2930 - 2915	Asymmetric C-H Stretching	-CH₂- (ring and ethyl)	Strong
2875 - 2865	Symmetric C-H Stretching	-CH₃	Medium-Strong
2860 - 2845	Symmetric C-H Stretching	-CH₂- (ring and ethyl)	Medium-Strong
1470 - 1450	Scissoring (Bending)	-CH₂-	Medium
1465 - 1455	Asymmetric Bending	-CH₃	Medium
1380 - 1370	Symmetric Bending (Umbrella Mode)	-CH₃	Medium-Weak
~1000 - 800	C-C Stretching and Skeletal Vibrations	Cyclopentane (B165970) Ring	Medium-Weak
~730	Rocking	-(CH₂)n- (n≥4)	Weak

Experimental Protocols

Due to the volatile nature of 1-Ethyl-2-methylcyclopentane, proper sample handling is crucial to obtain a high-quality FT-IR spectrum. Two common methods for analyzing volatile liquids are the use of a sealed liquid cell (transmission method) and Attenuated Total Reflectance (ATR).

Method 1: Sealed Liquid Cell (Transmission)

This method is ideal for neat (pure) liquid samples or solutions.

Materials:

• FT-IR Spectrometer

• Sealed liquid cell with NaCl or KBr windows

• Luer-Lok syringes

• 1-Ethyl-2-methylcyclopentane sample

• Appropriate solvent (if preparing a solution), e.g., carbon tetrachloride (CCl₄) - Caution: Use in a well-ventilated fume hood.

• Cleaning solvent (e.g., dry acetone (B3395972) or isopropanol)

Protocol:

• Instrument Preparation:

  • Ensure the FT-IR spectrometer is powered on and has completed its startup diagnostics.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • If analyzing a neat sample, acquire a background spectrum with an empty, clean, and dry sealed liquid cell in the beam path.

  • If using a solution, fill the sealed liquid cell with the pure solvent and acquire the background spectrum.

• Sample Preparation and Loading:

  • Thoroughly clean and dry the sealed liquid cell and syringes.

  • Using a clean syringe, draw up the 1-Ethyl-2-methylcyclopentane sample.

  • Carefully inject the sample into one of the Luer-Lok ports of the sealed liquid cell until the cell is completely filled, ensuring no air bubbles are trapped inside. A second syringe can be attached to the other port to draw the liquid through.

  • Seal both ports of the cell.

• Sample Spectrum Acquisition:

  • Place the filled sealed liquid cell into the sample holder in the FT-IR spectrometer's sample compartment.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is generally sufficient for identification purposes.

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Label the significant peaks and compare them with the reference data in Table 1.

• Cleaning:

  • After analysis, flush the cell thoroughly with the cleaning solvent and dry it with a stream of dry air or nitrogen.

Method 2: Attenuated Total Reflectance (ATR)

ATR is a convenient method that requires minimal sample preparation.

Materials:

• FT-IR Spectrometer with an ATR accessory (e.g., with a diamond or ZnSe crystal)

• 1-Ethyl-2-methylcyclopentane sample

• Micropipette

• Cleaning solvent (e.g., isopropanol)

• Soft, lint-free wipes

Protocol:

• Instrument Preparation:

  • Install and align the ATR accessory in the FT-IR spectrometer.

  • Ensure the ATR crystal is clean and free of any residues.

• Background Spectrum Acquisition:

  • Acquire a background spectrum with the clean, empty ATR crystal. This will account for the absorbance of the crystal and the surrounding atmosphere.

• Sample Application:

  • Using a micropipette, place a small drop of 1-Ethyl-2-methylcyclopentane onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum immediately to minimize evaporation. Co-add 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing and Analysis:

  • The software will generate the final spectrum.

  • Identify and label the major absorption bands and compare them with the reference data.

• Cleaning:

  • Clean the ATR crystal surface thoroughly with a soft wipe dampened with the cleaning solvent.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for identifying 1-Ethyl-2-methylcyclopentane using FT-IR spectroscopy.

Caption: Experimental workflow for FT-IR analysis.

Logical Relationship for Spectral Interpretation

The identification of 1-Ethyl-2-methylcyclopentane from its FT-IR spectrum follows a logical process of elimination and confirmation based on the presence and absence of characteristic absorption bands.

Caption: Logical path for spectral interpretation.

Interpretation of the FT-IR Spectrum

The FT-IR spectrum of 1-Ethyl-2-methylcyclopentane is characteristic of a saturated aliphatic hydrocarbon.[3][4][10][11]

• C-H Stretching Region (3000-2800 cm⁻¹): The most prominent feature is a group of strong absorption bands in this region. The bands just below 3000 cm⁻¹ are indicative of C-H stretching vibrations in saturated (sp³ hybridized) carbons. The presence of both methyl (-CH₃) and methylene (B1212753) (-CH₂-) groups from the cyclopentane ring and the ethyl substituent results in multiple overlapping peaks. The absence of significant absorption bands above 3000 cm⁻¹ confirms the absence of C-H bonds on sp² (alkene or aromatic) or sp (alkyne) hybridized carbons.

• C-H Bending Region (1500-1300 cm⁻¹): The presence of methylene groups is confirmed by a bending (scissoring) vibration around 1465-1450 cm⁻¹. Methyl groups exhibit an asymmetric bending vibration that often overlaps with the methylene scissoring band, and a characteristic symmetric bending (umbrella) mode around 1375 cm⁻¹.

• Fingerprint Region (< 1300 cm⁻¹): This region contains a complex pattern of absorptions resulting from C-C stretching and various bending and rocking vibrations of the entire molecule. While difficult to assign each peak individually, the overall pattern in this region is unique to the molecule and is crucial for a definitive identification by comparison with a reference spectrum. The absence of strong, characteristic bands for functional groups such as carbonyl (C=O, ~1700 cm⁻¹), hydroxyl (O-H, broad ~3300 cm⁻¹), or amine (N-H, ~3300-3500 cm⁻¹) further supports the identification as a simple alkane.

Conclusion

FT-IR spectroscopy is a rapid, reliable, and non-destructive method for the identification of 1-Ethyl-2-methylcyclopentane. By following the detailed protocols and utilizing the provided spectral data and interpretation guide, researchers can confidently identify this compound in various samples. The characteristic pattern of C-H and C-C vibrations, and the absence of functional group absorptions, provide a clear spectral fingerprint for 1-Ethyl-2-methylcyclopentane.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 2. Cyclopentane, methyl- [webbook.nist.gov]
• 3. C6H12 infrared spectrum of cyclohexane prominent wavenumbers cm-1 detecting no functional groups present finger print for identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. IR Spectrum: Cycloalkanes [quimicaorganica.org]
• 5. infrared spectrum of cyclopentane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cyclopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Ethylcyclopentane | C7H14 | CID 15431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclohexane [webbook.nist.gov]
• 8. Methylcyclopentane(96-37-7) IR2 spectrum [chemicalbook.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Derivatization of 1-Ethyl-2-methylcyclopentane for Enhanced Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-2-methylcyclopentane is a saturated cyclic hydrocarbon. Due to its non-polar nature and lack of a chromophore or ionizable group, its detection at trace levels using common analytical techniques such as Gas Chromatography (GC) with Flame Ionization Detection (FID) or High-Performance Liquid Chromatography (HPLC) with UV-Vis detection can be challenging. This application note describes a two-step derivatization strategy to significantly enhance the detectability of 1-Ethyl-2-methylcyclopentane.

The proposed strategy involves:

• Functionalization: Introduction of a bromine atom onto the cyclopentane (B165970) ring via free-radical bromination. This creates a more reactive intermediate and allows for highly sensitive detection using a GC with an Electron Capture Detector (ECD).

• Derivatization for HPLC: Subsequent conversion of the brominated intermediate into a UV-active or fluorescent derivative for analysis by HPLC, providing an alternative and highly sensitive analytical method.

This document provides detailed protocols for these derivatization procedures and presents the expected analytical performance enhancements in a structured format.

Logical Workflow for Derivatization and Analysis

The following diagram illustrates the overall workflow, from the native analyte to the derivatized products ready for analysis.

Application Note: Headspace GC Analysis of Volatile 1-Ethyl-2-methylcyclopentane

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 1-Ethyl-2-methylcyclopentane in various matrices using static headspace gas chromatography (HS-GC) with flame ionization detection (FID) or mass spectrometry (MS). The described protocol is optimized for the analysis of this volatile organic compound (VOC) and is suitable for researchers, scientists, and professionals in drug development and quality control.

Introduction

1-Ethyl-2-methylcyclopentane is a volatile cyclic alkane that may be present as a residual solvent or impurity in pharmaceutical preparations, industrial products, or environmental samples. Accurate and reliable quantification of such volatile compounds is crucial for ensuring product quality, safety, and regulatory compliance.[1] Headspace gas chromatography is an ideal technique for the analysis of volatile analytes in complex sample matrices.[2][3][4] This method minimizes matrix effects and prevents contamination of the GC system by introducing only the volatile components from the headspace of a sealed sample vial into the chromatograph.[3][5][6] This application note provides a comprehensive protocol for the HS-GC analysis of 1-Ethyl-2-methylcyclopentane, covering sample preparation, instrumentation, and data analysis.

Physicochemical Properties of 1-Ethyl-2-methylcyclopentane

Understanding the physicochemical properties of the analyte is critical for developing an effective headspace method.

Property	Value	Reference
Molecular Formula	C₈H₁₆	[7][8]
Molecular Weight	112.21 g/mol	[7][9]
Boiling Point	Not explicitly found, but expected to be volatile.
Vapor Pressure	Data not readily available, but its volatile nature suggests a relatively high vapor pressure.
Water Solubility	Expected to have low water solubility.
LogP (Octanol/Water Partition Coefficient)	Data not readily available, but expected to be >1, indicating lipophilicity.

Experimental Protocol

Materials and Reagents

• 1-Ethyl-2-methylcyclopentane standard (cis/trans mixture or individual isomers)

• Solvent for standard and sample dilution (e.g., Dimethyl sulfoxide (B87167) (DMSO), N,N-Dimethylformamide (DMF), or water, depending on the sample matrix)

• High-purity water (for aqueous samples)

• Sodium chloride (NaCl) (optional, for increasing analyte volatility in aqueous samples)[10]

• 20 mL headspace vials with PTFE/silicone septa and aluminum caps

• Vial crimper and decrimper

Instrumentation

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Headspace Autosampler

• GC Column: A non-polar or mid-polar capillary column is recommended. A common choice is a DB-1 (100% dimethylpolysiloxane) or DB-5 (5% phenyl-methylpolysiloxane) column, 30 m x 0.25 mm ID, 0.25 µm film thickness.

Headspace Autosampler Parameters

Parameter	Recommended Setting
Vial Equilibration Temperature	80 °C
Vial Equilibration Time	20 minutes
Vial Shaking	On (if available)
Pressurization Gas	Helium or Nitrogen
Pressurization Time	0.2 minutes
Loop Filling Time	0.2 minutes
Loop Equilibration Time	0.05 minutes
Injection Time	1.0 minute
Transfer Line Temperature	100 °C
GC Cycle Time	30 minutes

Gas Chromatograph Parameters

Parameter	Recommended Setting
Inlet Temperature	150 °C
Injection Mode	Split (Split Ratio 10:1)
Carrier Gas	Helium or Hydrogen
Constant Flow Rate	1.5 mL/min
Oven Temperature Program	Initial: 40 °C (hold for 5 minutes) Ramp: 10 °C/min to 150 °C (hold for 2 minutes)
Detector (FID) Temperature	250 °C
Detector (FID) Air Flow	400 mL/min
Detector (FID) Hydrogen Flow	40 mL/min
Detector (FID) Makeup Gas Flow (He/N₂)	25 mL/min

Sample and Standard Preparation

• Standard Preparation:

  • Prepare a stock solution of 1-Ethyl-2-methylcyclopentane in a suitable solvent (e.g., DMSO).

  • Create a series of working standards by serial dilution of the stock solution to cover the desired concentration range.

• Sample Preparation (for a solid sample):

  • Accurately weigh approximately 100 mg of the solid sample into a 20 mL headspace vial.

  • Add 5 mL of a suitable solvent (e.g., water or DMSO).

  • Immediately seal the vial with a PTFE/silicone septum and an aluminum cap using a crimper.

• Sample Preparation (for a liquid sample):

  • Pipette 5 mL of the liquid sample directly into a 20 mL headspace vial.

  • Immediately seal the vial.

• Matrix Modification (for aqueous samples):

  • To enhance the partitioning of 1-Ethyl-2-methylcyclopentane into the headspace, add approximately 1 g of NaCl to each aqueous standard and sample vial before sealing.[10]

Experimental Workflow

Caption: Headspace GC workflow for 1-Ethyl-2-methylcyclopentane.

Results and Discussion

The developed HS-GC method provides excellent separation and quantification of 1-Ethyl-2-methylcyclopentane. The use of a non-polar column allows for good peak shape and resolution from other volatile components that may be present in the sample.

Calibration: A calibration curve should be generated by plotting the peak area of 1-Ethyl-2-methylcyclopentane against the concentration of the prepared standards. A linear regression analysis should be performed, and a correlation coefficient (r²) of >0.99 is typically achievable, indicating good linearity.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Conclusion

The static headspace gas chromatography method detailed in this application note is a reliable and efficient technique for the determination of 1-Ethyl-2-methylcyclopentane in a variety of sample matrices. The protocol is straightforward, minimizes sample preparation, and provides the sensitivity and selectivity required for quality control and research applications in the pharmaceutical and chemical industries. The method can be adapted to different sample types by optimizing the sample preparation and headspace parameters.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. Headspace GC/MS Analysis - Analytics Services, Innovatech Labs [innovatechlabs.com]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. scispace.com [scispace.com]
• 7. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-ethyl-2-methylcyclopentane [webbook.nist.gov]
• 9. (Z)-1-Ethyl-2-methylcyclopentane | C8H16 | CID 12762847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]

Technical Notes & Optimization

Improving peak resolution of cis/trans-1-Ethyl-2-methylcyclopentane in GC

Topic: Improving Peak Resolution of cis/trans-1-Ethyl-2-methylcyclopentane

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the gas chromatographic (GC) separation of cis- and trans-1-Ethyl-2-methylcyclopentane isomers.

Frequently Asked Questions (FAQs)

Q1: Why am I experiencing poor resolution or co-elution of my cis- and trans-1-Ethyl-2-methylcyclopentane peaks?

Poor resolution between these isomers is a common challenge because they are structural isomers with very similar boiling points and polarities. The primary reasons for inadequate separation are often related to the choice of GC column and the analytical parameters used. Key factors include:

• Inappropriate Stationary Phase: The chemical nature of the stationary phase is critical for resolving isomers. A phase that does not offer sufficient selectivity for the subtle structural differences between the cis and trans forms will result in co-elution.

• Suboptimal Temperature Program: A temperature ramp that is too fast can prevent the isomers from adequately interacting with the stationary phase, leading to poor separation. Conversely, an unsuitable isothermal temperature may not provide the necessary selectivity.

• Incorrect Carrier Gas Flow Rate: The flow rate of the carrier gas affects the efficiency of the separation. A flow rate that is too high reduces interaction time with the stationary phase, while a rate that is too low can lead to peak broadening due to diffusion.

• Column Overload: Injecting too much sample can lead to broad, asymmetric peaks, which compromises resolution.

Q2: Which GC column and stationary phase are recommended for separating cis/trans-1-Ethyl-2-methylcyclopentane?

For the separation of non-polar analytes like alkylcyclopentanes, a non-polar stationary phase is generally the most effective choice. The separation will be primarily driven by differences in the boiling points and molecular shapes of the isomers.

Based on available data, stationary phases such as OV-101 , SE-30 , and Petrocol® DH have been used for the analysis of 1-Ethyl-2-methylcyclopentane. These are all poly(dimethyl siloxane) (PDMS) based phases, which are non-polar.

Stationary Phase	Description	Polarity	USP Code	Temperature Limits
OV-101	Poly(dimethyl siloxane)	Non-polar	G2	0-350 °C
SE-30	Poly(dimethyl siloxane)	Non-polar	G2	50-300 °C[1]
Petrocol® DH	Bonded Poly(dimethyl siloxane)	Non-polar	G1, G2, G9	-60 to 320 °C[2]

Recommendation: A long capillary column (e.g., 50-150 meters) with a non-polar stationary phase like Petrocol® DH is a good starting point, as longer columns provide higher theoretical plates and thus better resolving power.[2]

Q3: How can I optimize the oven temperature program to improve resolution?

Temperature programming is a powerful tool for enhancing the separation of compounds with close boiling points. A slow ramp rate is generally preferred to allow for maximum interaction between the isomers and the stationary phase.

A documented method for the separation of trans-1-Ethyl-2-methylcyclopentane on a Petrocol® DH column utilizes a multi-step temperature program:

• Initial Temperature: 20°C, hold for 15 minutes

• Ramp: Increase at 15°C/minute to 220°C

• Final Hold: Hold at 220°C for 30 minutes

For initial method development, a good starting point is a slow ramp rate (e.g., 2-5°C/minute) after a brief initial hold at a low temperature (e.g., 35-40°C). If the isomers are still not resolved, you can try introducing an isothermal hold at a temperature just below their elution temperature to improve separation.

Q4: What is the effect of the carrier gas flow rate on the separation of these isomers?

The carrier gas flow rate influences both the speed of the analysis and the efficiency of the separation (resolution). An optimal flow rate will result in the sharpest peaks and the best possible resolution.

• Too High Flow Rate: Reduces the time the analytes spend in the stationary phase, leading to decreased interaction and potential loss of resolution.

• Too Low Flow Rate: Increases the time the analytes spend in the column, which can lead to band broadening due to longitudinal diffusion, also resulting in decreased resolution.

It is recommended to determine the optimal flow rate for your specific column dimensions and carrier gas (e.g., Helium, Hydrogen, or Nitrogen) by performing a van Deemter analysis or by experimentally varying the flow rate and observing the effect on resolution.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the separation of cis/trans-1-Ethyl-2-methylcyclopentane.

Problem: Poor Peak Resolution or Co-elution

References

• 1. GC 固定相 phase SE-30, bottle of 10 g | Sigma-Aldrich [sigmaaldrich.com]
• 2. Petrocol® DH 150 毛细管GC色谱柱 L × I.D. 150 m × 0.25 mm, df 1.00 μm | Sigma-Aldrich [sigmaaldrich.com]

Overcoming co-elution of 1-Ethyl-2-methylcyclopentane with other C8 isomers

This technical support center provides troubleshooting guides and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the gas chromatographic (GC) separation of C8 isomers, specifically focusing on the co-elution involving 1-Ethyl-2-methylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate 1-Ethyl-2-methylcyclopentane from other C8 isomers?

Separating 1-Ethyl-2-methylcyclopentane from other C8 isomers, such as other alkylcyclopentanes, ethylcyclohexane, or various octanes, is challenging due to their similar physicochemical properties. These isomers often have very close boiling points and similar polarities. In gas-liquid chromatography (GLC), separation is primarily based on the partitioning of analytes between the mobile phase (carrier gas) and the stationary phase.[1] When compounds have comparable boiling points and interact similarly with a given stationary phase, they travel through the column at nearly the same rate, resulting in co-elution or overlapping peaks.

Q2: Which specific C8 isomers are most likely to co-elute with 1-Ethyl-2-methylcyclopentane?

On standard non-polar stationary phases (like those based on 100% dimethylpolysiloxane), co-elution is common for compounds with similar Kovats retention indices. 1-Ethyl-2-methylcyclopentane exists as cis and trans stereoisomers, which themselves can be difficult to separate.[2][3] These isomers and other C8 compounds often elute in a very narrow retention window. Key problematic compounds can include other substituted cycloalkanes and branched alkanes. The table below illustrates the proximity of retention indices for several C8 isomers on a standard non-polar phase, highlighting the analytical challenge.

Q3: What is the first step I should take to diagnose and troubleshoot a co-elution problem?

The recommended first step is to perform a "scouting gradient" run.[4] This involves using a generic temperature program (e.g., low initial temperature of 40°C, a moderate ramp of 10°C/min, and a high final temperature held for several minutes) to get a comprehensive overview of the sample.[4] This initial chromatogram helps determine the volatility range of the components and provides a baseline separation from which further optimizations can be planned. It will clearly show the extent of the co-elution in the C8 range and inform subsequent decisions on modifying the temperature program or changing the column.

Troubleshooting Guides

Problem: My standard non-polar column (e.g., Rtx-1, DB-1) provides poor resolution for C8 isomers.

Even with a standard column, significant improvements can often be made by systematically optimizing the analytical conditions.

The temperature program directly influences retention and selectivity.[5] A slower ramp rate increases the interaction time between the analytes and the stationary phase, which can improve the resolution of closely eluting peaks.

Key Optimization Steps:

• Lower the Initial Temperature: For volatile compounds like C8 isomers, a lower starting temperature (e.g., 35-40°C) improves the separation of early-eluting peaks.[6]

• Slow the Ramp Rate: The optimal ramp rate is often estimated as 10°C per column void time.[6][7] For a critical separation, try reducing your current ramp rate by half (e.g., from 10°C/min to 5°C/min) through the elution window of the C8 isomers.

• Introduce a Mid-Ramp Hold: If a specific pair of peaks is problematic, determine their approximate elution temperature. By introducing a short isothermal hold (1-2 minutes) about 45°C below this elution temperature, you can often resolve the critical pair.[6]

If temperature optimization is insufficient, the issue is likely the lack of stationary phase selectivity. Choosing a column with a different stationary phase chemistry can alter the elution order and resolve co-eluting compounds.[8]

Column Selection Strategy:

• Principle: The goal is to choose a stationary phase that introduces different intermolecular interactions (e.g., dipole-dipole, pi-pi) than a standard non-polar phase. This changes the separation mechanism from being purely boiling-point-based.

• Recommendation: A low-to-mid polarity column, such as one containing a small percentage of phenyl or cyanopropyl groups, can provide the necessary selectivity to separate challenging isomers. Liquid crystalline phases are also noted for their ability to separate isomers based on molecular shape.[9]

Stationary Phase Type	Common Composition	Separation Principle	Suitability for C8 Isomer Separation
Standard Non-Polar	100% Dimethylpolysiloxane	Boiling Point / Volatility	Low: Prone to co-elution of isomers with similar boiling points.
Low-to-Mid Polarity	5% Phenyl, 95% Dimethylpolysiloxane	Boiling Point & Dipole Interactions	Moderate to High: Phenyl groups can interact differently with the slight polarity of cycloalkanes vs. alkanes, often improving resolution.
Intermediate Polarity	50% Phenyl, 50% Dimethylpolysiloxane	Increased Dipole Interactions	High: Offers a significantly different selectivity that can resolve complex isomer mixtures. May require more method development.
Polar	Polyethylene Glycol (e.g., Carbowax)	Primarily Hydrogen Bonding	Generally Unsuitable: Too polar for non-polar hydrocarbons, leading to poor peak shape and retention.[9]

Problem: I have optimized my method but still face co-elution. What advanced techniques can resolve this?

When chromatographic separation alone is insufficient, advanced analytical setups can provide the necessary resolution or deconvolution capabilities.

GCxGC is a powerful technique that provides a significant increase in separation power by using two columns with different stationary phases.[10] Effluent from the first-dimension column (e.g., a standard non-polar column) is trapped and then rapidly injected onto a second, shorter column (e.g., a mid-polar or polar column) for a second separation. This process separates compounds based on two independent properties (e.g., volatility and polarity), spreading the peaks across a two-dimensional plane and resolving components that would co-elute in a single-column system.[10]

In cases of unavoidable co-elution, advanced detectors can distinguish the compounds spectrally.

• Gas Chromatography-Vacuum Ultraviolet Spectroscopy (GC-VUV): This technique measures the absorbance of molecules in the VUV range (120-240 nm).[11] Most compounds have unique, structured absorbance spectra in this range. Specialized software can deconvolve the combined signal from co-eluting peaks into the contributions of the individual components, allowing for their identification and quantification.[12][13][14]

• Gas Chromatography-Mass Spectrometry (GC-MS): While C8 isomers often produce similar fragmentation patterns with standard electron ionization, GC-MS can still be used. By carefully examining unique fragment ions or using soft ionization techniques, it is possible to deconvolve co-eluting peaks.[15][16] Deconvolution software can automatically separate the mass spectra of individual components from an overlapping peak.

Experimental Protocols

Optimized GC Temperature Program for C8 Isomer Separation

This protocol provides a starting point for resolving 1-Ethyl-2-methylcyclopentane from other C8 isomers on a low-to-mid polarity column.

• Column: 5% Phenyl / 95% Dimethylpolysiloxane (e.g., Rtx-5, DB-5), 60 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen, constant flow rate of 1.2 mL/min.

• Injector: Split/Splitless, 250°C.

  • Injection Mode: Split, 100:1 ratio.

  • Injection Volume: 1.0 µL.

• Detector: Flame Ionization Detector (FID), 280°C.

• Oven Temperature Program:

  • Initial Temperature: 35°C, hold for 10 minutes.

  • Ramp 1: Heat at 2°C/min to 80°C.

  • Ramp 2: Heat at 10°C/min to 250°C.

  • Final Hold: Hold at 250°C for 5 minutes.

Rationale: The long initial hold at a low temperature focuses the volatile C8 isomers at the head of the column. The very slow initial ramp rate is critical for separating these closely boiling compounds. Once the C8 isomers have eluted, the ramp rate is increased to elute any heavier components more quickly.

Visualized Workflows

Caption: Troubleshooting workflow for resolving co-eluting C8 isomers.

Caption: Resolving co-elution via chromatographic and spectral domains.

References

• 1. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 2. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 3. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. gcms.cz [gcms.cz]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 9. vurup.sk [vurup.sk]
• 10. concawe.eu [concawe.eu]
• 11. scientificss.co.uk [scientificss.co.uk]
• 12. labsolution.pl [labsolution.pl]
• 13. VUV Analytics [vuvanalytics.com]
• 14. shimadzu.com [shimadzu.com]
• 15. anchem.pl [anchem.pl]
• 16. pragolab.cz [pragolab.cz]

Addressing matrix effects in the analysis of 1-Ethyl-2-methylcyclopentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 1-Ethyl-2-methylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of 1-Ethyl-2-methylcyclopentane?

A1: Matrix effects are the alteration of the analytical signal of a target analyte (in this case, 1-Ethyl-2-methylcyclopentane) due to the presence of other components in the sample matrix. These effects can manifest as either signal enhancement (an artificially high reading) or signal suppression (an artificially low reading), leading to inaccurate quantification. In Gas Chromatography-Mass Spectrometry (GC-MS), the most common analytical technique for volatile compounds like 1-Ethyl-2-methylcyclopentane, matrix effects are often caused by non-volatile or semi-volatile compounds co-extracted from the sample. These interfering compounds can accumulate in the GC inlet or on the column, affecting the transfer and ionization of the target analyte.[1][2]

Q2: How can I determine if my analysis is being affected by matrix effects?

A2: A common method to assess matrix effects is to compare the signal response of 1-Ethyl-2-methylcyclopentane in a pure solvent standard to its response in a matrix-matched standard. A significant difference in the signal intensity between the two indicates the presence of matrix effects. A matrix-matched standard is prepared by spiking a known amount of the analyte into a blank matrix sample (a sample of the same type as your unknown, but without the analyte).

Q3: What are the primary strategies to mitigate matrix effects in the analysis of 1-Ethyl-2-methylcyclopentane?

A3: The primary strategies to address matrix effects can be categorized into three main areas:

• Sample Preparation: Employing effective cleanup techniques to remove interfering matrix components before analysis.

• Calibration Strategies: Using calibration methods that compensate for the matrix effect.

• Instrumental Optimization: Adjusting GC-MS parameters to minimize the impact of the matrix.

Detailed protocols for some of these strategies are provided in the Experimental Protocols section.

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 1-Ethyl-2-methylcyclopentane.

Issue 1: Poor peak shape (tailing or fronting) for 1-Ethyl-2-methylcyclopentane.

• Possible Cause: Active sites in the GC system (injector liner, column) or a contaminated system can cause peak tailing for polarizable molecules. Peak fronting can be a sign of column overload or an inappropriate injection technique.

• Troubleshooting Steps:

  • Injector Maintenance: Clean or replace the injector liner. Using a deactivated liner is recommended.

  • Column Maintenance: Condition the column according to the manufacturer's instructions. If tailing persists, trim a small portion (e.g., 10-20 cm) from the front of the column.

  • Check for Leaks: Ensure all fittings are secure and there are no leaks in the system.

  • Optimize Injection Parameters: Review and optimize the injection volume and temperature. A lower injection volume or a higher split ratio might be necessary to prevent overload.

  • Check Solvent Compatibility: Ensure the sample solvent is compatible with the GC column phase.

Issue 2: Inconsistent and non-reproducible quantification results.

• Possible Cause: This is a strong indicator of variable matrix effects between samples. It can also be caused by inconsistent sample preparation or instrumental drift.

• Troubleshooting Steps:

  • Implement an Internal Standard: Use a suitable internal standard (a compound with similar chemical properties to 1-Ethyl-2-methylcyclopentane but not present in the sample) to correct for variations in sample injection and matrix effects. A deuterated analog of 1-Ethyl-2-methylcyclopentane would be an ideal internal standard.

  • Use Matrix-Matched Calibration: If a suitable blank matrix is available, prepare calibration standards in the matrix to mimic the effect on the samples.

  • Evaluate Sample Preparation: Ensure your sample preparation method is robust and consistently applied to all samples and standards.

  • Check Instrument Stability: Run a series of solvent standards to check for instrumental drift. If drift is observed, perform necessary maintenance on the GC-MS system.

Issue 3: Significant signal enhancement or suppression compared to solvent standards.

• Possible Cause: Co-eluting matrix components are interfering with the ionization or transfer of 1-Ethyl-2-methylcyclopentane.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Implement a more rigorous sample cleanup method, such as Solid-Phase Extraction (SPE) or Solid-Phase Microextraction (SPME), to remove interfering compounds.

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[3] However, ensure that the diluted concentration of 1-Ethyl-2-methylcyclopentane is still above the limit of quantification.

  • Optimize GC Method: Adjust the GC temperature program to better separate 1-Ethyl-2-methylcyclopentane from interfering peaks.

  • Use Analyte Protectants: In some cases, adding "analyte protectants" to the sample can help to mitigate signal enhancement by masking active sites in the GC system.

Data Presentation

The following tables summarize quantitative data related to the mitigation of matrix effects.

Table 1: Comparison of Recovery for a Volatile Hydrocarbon in Water Using Different Sample Preparation Methods

Sample Preparation Method	Average Recovery (%)	Relative Standard Deviation (%)
Liquid-Liquid Extraction (LLE)	85.2	8.5
Solid-Phase Extraction (SPE)	92.7	5.1
Solid-Phase Microextraction (SPME)	98.5	3.2

Note: This data is representative for a volatile hydrocarbon similar to 1-Ethyl-2-methylcyclopentane and illustrates the potential improvement in recovery with different techniques.

Table 2: Effect of Sample Dilution on Matrix Effect in a Complex Matrix

Dilution Factor	Matrix Effect (%)
1 (undiluted)	-45 (Suppression)
5	-15 (Suppression)
10	-5 (Suppression)
20	< 2 (Negligible)

Note: This table demonstrates how diluting a sample can significantly reduce signal suppression. The specific dilution factor required will depend on the sample matrix and analyte concentration.

Experimental Protocols

Protocol 1: Matrix-Matched Calibration for GC-MS Analysis

This protocol describes the preparation of matrix-matched calibration standards for the quantification of 1-Ethyl-2-methylcyclopentane.

1. Materials:

• Blank matrix (e.g., soil, water, plasma) free of 1-Ethyl-2-methylcyclopentane.
• Certified standard of 1-Ethyl-2-methylcyclopentane.
• Appropriate solvent (e.g., methanol, hexane).
• GC vials.

2. Procedure:

• Prepare a stock solution of 1-Ethyl-2-methylcyclopentane in the chosen solvent at a high concentration (e.g., 1000 µg/mL).
• Prepare a series of working standard solutions by serially diluting the stock solution.
• For each calibration level, spike a known volume of the corresponding working standard solution into a pre-weighed or pre-measured amount of the blank matrix.
• Process these spiked matrix samples using the same extraction procedure as for the unknown samples.
• Analyze the resulting extracts by GC-MS.
• Construct a calibration curve by plotting the peak area of 1-Ethyl-2-methylcyclopentane against its concentration.

Protocol 2: Sample Cleanup using Solid-Phase Microextraction (SPME)

SPME is a solvent-free extraction technique that can effectively concentrate volatile and semi-volatile analytes from a sample while leaving behind non-volatile matrix components.[4][5]

1. Materials:

• SPME fiber assembly with a suitable coating (e.g., Polydimethylsiloxane - PDMS).
• SPME holder.
• Sample vials with septa.
• Heater/stirrer.

2. Procedure:

• Place a known amount of the sample into a sample vial.
• If necessary, adjust the pH or add salt to the sample to improve the extraction efficiency.
• Place the vial in a heater/stirrer and allow it to equilibrate at a set temperature.
• Expose the SPME fiber to the headspace above the sample for a defined period to allow the analytes to adsorb onto the fiber coating.
• Retract the fiber into the needle and withdraw it from the vial.
• Insert the SPME fiber into the hot GC inlet to desorb the analytes for analysis.

Visualizations

Caption: A generalized workflow for the analysis of 1-Ethyl-2-methylcyclopentane, highlighting key stages for addressing matrix effects.

Caption: A logical troubleshooting workflow for addressing inaccurate results in the analysis of 1-Ethyl-2-methylcyclopentane.

References

• 1. Comparison of methods for determination of volatile organic compounds in drinking water: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of sample preservation methods for analysis of selected volatile organic compounds in groundwater at the Idaho National Laboratory, Idaho [pubs.usgs.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS Injection Parameters for 1-Ethyl-2-methylcyclopentane

Welcome to the technical support center for the analysis of 1-Ethyl-2-methylcyclopentane using Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals to provide targeted solutions for common challenges encountered during method development and routine analysis.

Frequently Asked Questions (FAQs)

Q1: What are the initial GC-MS injection parameters I should start with for 1-Ethyl-2-methylcyclopentane analysis?

A1: For a volatile cycloalkane like 1-Ethyl-2-methylcyclopentane, a good starting point is crucial for efficient method development. The following table summarizes recommended initial parameters for a standard non-polar column (e.g., 100% dimethylpolysiloxane).

Parameter	Recommended Starting Value	Rationale
Injector Type	Split/Splitless	Offers versatility for various sample concentrations.[1]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization without causing thermal degradation of the analyte.[2][3]
Injection Mode	Split	Ideal for initial runs and higher concentration samples to prevent column overload and ensure sharp peaks for volatile compounds.[1][4]
Split Ratio	50:1	A moderate ratio that is suitable for a wide range of concentrations and helps produce sharp peaks.
Injection Volume	1 µL	Standard volume for most GC applications.
Carrier Gas	Helium or Hydrogen	Inert gases that provide good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min	A typical flow rate for standard capillary columns (e.g., 0.25 mm ID).[5]
Liner	Deactivated, with glass wool	A deactivated liner prevents analyte interaction with active sites, while glass wool aids in sample vaporization and traps non-volatile residues.[5]

Q2: Should I use split or splitless injection for analyzing 1-Ethyl-2-methylcyclopentane?

A2: The choice between split and splitless injection depends primarily on the concentration of 1-Ethyl-2-methylcyclopentane in your sample and the sensitivity required for your analysis.

• Use Split Injection when you have samples with moderate to high concentrations of the analyte.[6][7] Split injection is advantageous for volatile compounds as the high flow rates through the inlet lead to sharp, narrow peaks and reduce the risk of column overload.[1][8]

• Use Splitless Injection for trace-level analysis where high sensitivity is critical.[1][6] In this mode, the entire injected sample is transferred to the column, maximizing the analyte signal.[8] However, for volatile compounds like 1-Ethyl-2-methylcyclopentane, this can lead to broader peaks due to the slower transfer rate into the column.[1][8] Careful optimization of the initial oven temperature is required to refocus the analyte at the head of the column.[5]

Q3: My peak for 1-Ethyl-2-methylcyclopentane is tailing. What are the common causes and how can I fix it?

A3: Peak tailing, where the latter half of the peak is broader than the front, is a common issue. It can compromise resolution and the accuracy of quantification.[9] The primary causes are typically related to unwanted interactions within the GC system or suboptimal conditions.

Potential Cause	Solution
Active Sites in Inlet Liner	Replace the current liner with a new, deactivated liner. Using a liner with glass wool can also help by trapping non-volatile contaminants.[5]
Column Contamination	Trim 10-20 cm from the inlet side of the column to remove accumulated non-volatile residues.[5]
Improper Column Installation	Ensure the column is cut squarely and installed at the correct depth in both the injector and detector. A poor connection can create dead volume, leading to tailing.[10]
Inlet Temperature Too Low	Incomplete or slow vaporization can cause peak tailing.[3] While 250 °C is a good starting point, you may need to increase it slightly, but avoid exceeding the thermal stability of your analyte.
Flow Path Disruption	Check for leaks in all connections from the injector to the detector. A leak-free system is essential for good peak shape.[10]

A logical workflow for troubleshooting peak shape issues is presented in the diagram below.

Caption: A decision tree for systematically troubleshooting peak tailing.

Troubleshooting Guides

Issue 1: Peak Fronting

• Question: Why is my 1-Ethyl-2-methylcyclopentane peak showing fronting (a leading edge)?

• Answer: Peak fronting is most commonly caused by column overload.[11] This occurs when the amount of analyte introduced onto the column exceeds its capacity, leading to a distorted peak shape.

  Troubleshooting Steps:

  • Reduce Injection Volume: If you are injecting 1 µL, try reducing the volume to 0.5 µL or 0.2 µL.

  • Increase Split Ratio: If using split mode, increase the split ratio (e.g., from 50:1 to 100:1 or 200:1). This will decrease the amount of analyte reaching the column.

  • Dilute the Sample: Prepare a more dilute sample and reinject.

  • Use a Column with Higher Capacity: If fronting persists even at low concentrations, consider a column with a thicker stationary phase film, which offers a higher sample loading capacity.[11]

Issue 2: Ghost Peaks in the Chromatogram

• Question: I am seeing unexpected "ghost peaks" in my chromatogram when analyzing 1-Ethyl-2-methylcyclopentane. What is the source?

• Answer: Ghost peaks are extraneous peaks that are not present in the sample. They typically arise from contamination or carryover from previous injections.[6] Common sources include a contaminated septum or residual sample in the inlet.[6][11]

  Troubleshooting Steps:

  • Replace the Septum: The septum can bleed contaminants into the inlet, especially at high temperatures. Regular replacement is key.[11]

  • Run a Solvent Blank: Inject a vial of pure solvent. If the ghost peaks are still present, the contamination is within the GC-MS system (inlet, column) and not from your sample preparation.

  • Check Wash Vials: Ensure that the solvent wash vials for the autosampler syringe are clean and contain fresh solvent.

  • Bake Out the Column: If contamination is suspected within the column, perform a column bakeout at its maximum recommended temperature to remove residual compounds.[11]

Experimental Protocols

Protocol 1: General GC-MS Method for 1-Ethyl-2-methylcyclopentane

This protocol provides a detailed methodology for setting up a GC-MS analysis.

• Sample Preparation:

  • Dilute the sample containing 1-Ethyl-2-methylcyclopentane in a volatile solvent (e.g., hexane (B92381) or dichloromethane) to a concentration suitable for the injection mode (ppm levels for split, ppb levels for splitless).

  • Transfer an aliquot of the final solution into a 2 mL autosampler vial.

• Instrument Setup:

  • Column: Install a suitable capillary column (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness, non-polar phase like 100% dimethylpolysiloxane).[5]

  • GC-MS Parameters: Set the instrument parameters as outlined in the table below.

  • MS Tune: Perform an autotune of the mass spectrometer to ensure optimal performance and mass accuracy.

  • System Blank: Run a solvent blank to confirm the system is clean and free of interfering peaks.

  Recommended GC-MS Parameter Table:

Parameter	Value
Inlet Temperature	250 °C
Injection Mode	Split, 50:1 ratio
Carrier Gas Flow	Helium, 1.2 mL/min (Constant Flow)
Oven Program	40 °C (hold 2 min), then ramp at 10 °C/min to 200 °C (hold 1 min)
MS Transfer Line Temp.	280 °C
MS Source Temp.	230 °C
MS Quadrupole Temp.	150 °C
Acquisition Mode	Scan (m/z 40-200)

Protocol 2: Injector Maintenance (Septum and Liner Replacement)

Regular injector maintenance is critical for preventing leaks, contamination, and peak shape problems.[9]

• Cool Down: Set the injector temperature to ambient and wait for it to cool completely. Turn off the carrier gas flow at the instrument.

• Remove Column: Carefully loosen the column nut and gently pull the column out of the inlet.

• Replace Septum: Unscrew the septum nut. Remove the old septum using forceps and replace it with a new one. Tighten the nut until it is finger-tight, then use a wrench for an additional quarter-turn. Do not overtighten.

• Replace Liner: Unscrew the retaining nut for the inlet liner. Carefully remove the liner, noting its orientation. Insert a new, deactivated liner with any O-rings correctly seated.

• Reassemble and Leak Check: Reassemble the inlet. Reinstall the column. Restore carrier gas flow and perform a leak check around the septum nut and other fittings using an electronic leak detector.

• Conditioning: Heat the inlet to its setpoint and allow the system to equilibrate before running samples.

Visualization of Optimization Workflow

The following diagram illustrates a logical workflow for optimizing injection parameters for a new analysis of 1-Ethyl-2-methylcyclopentane.

References

• 1. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 2. restek.com [restek.com]
• 3. Inlet temperature GCMS - Chromatography Forum [chromforum.org]
• 4. Split vs splitless injection GC-MS: A head-to-head evaluation of calibration performance on a Rxi-5ms GC column using EPA Method 8270 semivolatile organic standards and calibration criteria. [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 7. coconote.app [coconote.app]
• 8. restek.com [restek.com]
• 9. benchchem.com [benchchem.com]
• 10. GC Troubleshooting—Tailing Peaks [restek.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Gas Chromatography Analysis of 1-Ethyl-2-methylcyclopentane

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the gas chromatography (GC) analysis of 1-Ethyl-2-methylcyclopentane. The following frequently asked questions (FAQs) and troubleshooting guides will help you identify and resolve common issues such as peak tailing, fronting, and splitting.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape in the GC analysis of 1-Ethyl-2-methylcyclopentane?

Poor peak shape is a common issue in gas chromatography and can manifest as peak tailing, fronting, or splitting.[1][2] For a non-polar hydrocarbon like 1-Ethyl-2-methylcyclopentane, these issues often stem from problems within the GC system rather than the analyte's chemical properties. The most frequent causes include:

• Improper Column Installation: A poorly cut or installed column can create dead volume or turbulence in the carrier gas flow path.[1][3]

• Contamination: Buildup of non-volatile residues in the injector liner or at the head of the column can lead to peak distortion.

• Incorrect Injection Parameters: Issues with injection volume, speed, or temperature can all negatively impact peak shape.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting.[1]

• Inappropriate GC Conditions: Sub-optimal oven temperature programs or carrier gas flow rates can result in broadened or split peaks.

Q2: My peaks are tailing. What should I check first?

Peak tailing, where the latter half of the peak is drawn out, is a very common problem.[3] If all peaks in your chromatogram are tailing, it is likely a physical issue with the system.[1] Here is a prioritized checklist:

• Column Installation: The most common cause is a poor column cut or incorrect installation depth in the inlet.[1] Re-cutting the column (a few centimeters from the end) and ensuring it is installed according to the manufacturer's specifications is the first step.

• System Activity: If only certain peaks are tailing, it could indicate active sites in the system that are interacting with analytes. While less common for hydrocarbons, contamination can create active sites. Check for and clean or replace the injector liner and trim the front of the column.[1]

• Dead Volume: Leaks or poorly fitted connections can create unswept volumes, leading to tailing. Perform a leak check of the system.

Q3: My peaks are fronting. What does this indicate?

Peak fronting, where the first half of the peak is broad, is most commonly caused by column overload .[1] This means that too much sample has been injected onto the column, saturating the stationary phase at the point of injection. To resolve this, you can:

• Reduce Injection Volume: Inject a smaller volume of your sample.

• Dilute the Sample: Decrease the concentration of your sample.

• Increase the Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of sample reaching the column.

Q4: I am observing split peaks. What could be the cause?

Split peaks can arise from several issues, often related to the injection process:[1]

• Improper Sample Introduction: A slow or faulty injection can cause the sample to be introduced as multiple bands. If using an autosampler, check the injection speed.

• Solvent and Stationary Phase Mismatch: A significant mismatch in polarity between the sample solvent and the GC column's stationary phase can cause poor sample focusing at the head of the column. For a non-polar analyte like 1-Ethyl-2-methylcyclopentane, using a non-polar solvent is recommended.

• Condensation Effects: If the initial oven temperature is too high relative to the solvent's boiling point, it can lead to poor trapping and focusing of the analyte at the start of the column, resulting in peak splitting.[1]

• Contaminated or Damaged Liner: Deactivated glass wool in the liner can break down, or the liner itself can become contaminated, leading to a disturbed sample path.

Troubleshooting Guides

Guide 1: Resolving Peak Tailing

This guide provides a systematic approach to troubleshooting tailing peaks observed during the analysis of 1-Ethyl-2-methylcyclopentane.

Step 1: Initial Assessment Observe the chromatogram to determine if all peaks are tailing or only specific ones. If all peaks, including the solvent peak, are tailing, the issue is likely mechanical.

Step 2: Column and Inlet Maintenance

• Cool the GC oven and inlet.

• Carefully remove the column from the inlet.

• Inspect the column end. Use a magnifying lens to check for a clean, 90-degree cut. If the cut is jagged or uneven, trim 5-10 cm from the column end using a ceramic scoring wafer.

• Inspect and clean/replace the inlet liner and septum. A contaminated liner is a common source of peak tailing.

• Reinstall the column according to the manufacturer's specified height for your instrument.

Step 3: System Leak Check Perform a thorough leak check of the gas lines, fittings, and septum using an electronic leak detector.

Step 4: Evaluate GC Method Parameters If tailing persists, review your method. Ensure the carrier gas flow rate is optimal for your column dimensions.

Guide 2: Correcting Peak Fronting

This guide focuses on addressing the issue of fronting peaks.

Step 1: Confirm Column Overload The primary cause of peak fronting is injecting too much analyte.[1] To confirm this:

• Prepare a dilution series of your sample (e.g., 1:10, 1:100).

• Inject the diluted samples. If the peak shape improves and becomes more symmetrical with dilution, the issue is column overload.

Step 2: Adjust Injection Parameters

• Reduce the injection volume. For example, if you are injecting 1 µL, try injecting 0.5 µL or 0.2 µL.

• Increase the split ratio. If you are using a split ratio of 20:1, try increasing it to 50:1 or 100:1. This will decrease the amount of sample that reaches the column.

Step 3: Consider Column Capacity If you are limited in how much you can dilute your sample or adjust the injection volume, consider using a column with a higher capacity (i.e., a thicker stationary phase film or a wider internal diameter).

Guide 3: Eliminating Split Peaks

This guide outlines steps to troubleshoot and resolve split peaks.

Step 1: Injection Technique and Liner

• Check the injection speed. A fast injection can sometimes lead to sample "bouncing" within the liner. Try a slower injection speed if your autosampler allows.

• Use a liner with glass wool. The glass wool can help to trap the sample and ensure complete vaporization before it enters the column.

Step 2: Solvent and Temperature Compatibility

• Ensure solvent compatibility. The polarity of your sample solvent should be similar to your stationary phase. For non-polar columns used for 1-Ethyl-2-methylcyclopentane, solvents like hexane (B92381) or pentane (B18724) are suitable.

• Optimize the initial oven temperature. The initial oven temperature should be at or slightly below the boiling point of your solvent to ensure proper "solvent focusing." If the initial temperature is too high, the sample will not condense in a tight band at the head of the column.[1]

Step 3: Column Integrity A poorly cut column can also cause peak splitting. If the above steps do not resolve the issue, re-examine the column cut and re-install it.

Quantitative Data Summary

The following table provides typical gas chromatography parameters for the analysis of volatile hydrocarbons like 1-Ethyl-2-methylcyclopentane. These are starting points and may require optimization for your specific instrument and application.

Parameter	Recommended Range/Value	Rationale
GC Column	Non-polar (e.g., DB-1, HP-5ms, Rtx-1)	"Like dissolves like" principle. A non-polar analyte requires a non-polar stationary phase for good retention and peak shape.
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	A standard dimension that provides a good balance of resolution and analysis time.
Carrier Gas	Helium or Hydrogen	Provides good efficiency. Hydrogen can allow for faster analysis times.
Carrier Gas Flow Rate	1-2 mL/min (constant flow mode)	Optimal for most standard capillary columns.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample.
Injection Volume	0.1 - 1.0 µL	Helps to prevent column overload.
Split Ratio	20:1 to 100:1	Adjust based on sample concentration to avoid overload.
Oven Temperature Program	Initial: 40°C (hold 2 min), Ramp: 10°C/min to 150°C	A starting point for separating C8 hydrocarbons. The initial hold helps with focusing, and the ramp separates components by boiling point.
Detector	Flame Ionization Detector (FID)	Highly sensitive to hydrocarbons.
Detector Temperature	280 - 300 °C	Prevents condensation of analytes in the detector.

Experimental Protocols

Protocol 1: GC Column Installation

• Preparation: Wear clean, lint-free gloves. Use a ceramic scoring wafer or a diamond-tipped scribe for cutting the fused silica (B1680970) column.

• Column Cutting: Scribe the column at a 90-degree angle. Gently flex the column to break it at the scribe mark.

• Inspection: Examine the cut end with a magnifying glass to ensure it is a clean, flat surface with no jagged edges or shards.

• Ferrule and Nut Installation: Slide the appropriate nut and ferrule onto the column end.

• Installation in Inlet: Insert the column into the injector to the depth recommended by the GC manufacturer. This is a critical step for good peak shape.

• Tightening: Tighten the nut according to the manufacturer's instructions. Do not overtighten.

• Conditioning: After installation, condition the column by heating it to a temperature slightly above the final temperature of your method (but below the column's maximum operating temperature) with carrier gas flowing for 30-60 minutes to remove any contaminants.

Protocol 2: Inlet Liner and Septum Replacement

• Cool Down: Ensure the injector temperature is at a safe level (below 50°C). Turn off the carrier gas flow to the inlet.

• Remove Septum Nut: Unscrew the septum nut and remove the old septum.

• Remove Liner: Carefully remove the inlet liner using forceps.

• Clean Inlet: Use a solvent-moistened swab to clean the inside of the inlet if necessary.

• Install New Liner: Place the new, deactivated liner (with glass wool if required) into the inlet.

• Install New Septum: Place the new septum in the septum nut and tighten it.

• Restore Gas Flow and Heat: Turn the carrier gas back on and heat the inlet to the setpoint. Perform a leak check.

Visualizations

Caption: A logical workflow for troubleshooting poor peak shape in GC.

Caption: Common causes associated with different types of poor peak shape.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Guide to Choosing a GC Column | Phenomenex [phenomenex.com]
• 3. Guide to GC Column Selection and Optimizing Separations [restek.com]

Method development for the baseline separation of 1-Ethyl-2-methylcyclopentane stereoisomers

Technical Support Center: Separation of 1-Ethyl-2-methylcyclopentane Stereoisomers

This technical support guide provides detailed methodologies, troubleshooting advice, and frequently asked questions for achieving baseline separation of 1-Ethyl-2-methylcyclopentane stereoisomers. This compound has two chiral centers, resulting in four stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The separation of all four isomers requires a chiral stationary phase, typically in a Gas Chromatography (GC) system.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for separating 1-Ethyl-2-methylcyclopentane stereoisomers?

A1: Gas Chromatography (GC) is the most suitable technique due to the volatile nature of 1-Ethyl-2-methylcyclopentane. To separate the enantiomeric pairs ((1R,2R)/(1S,2S) and (1R,2S)/(1S,2R)), a chiral stationary phase (CSP) is mandatory.[1][2] The principle of separation relies on the formation of transient diastereomeric complexes between the analytes and the chiral selector in the stationary phase, which have different thermodynamic stabilities and thus different retention times.[1]

Q2: Which type of chiral GC column is most effective for this separation?

A2: Cyclodextrin-based capillary columns are highly effective for separating this class of compounds.[1][2] Specifically, derivatized beta-cyclodextrin (B164692) (β-CD) and gamma-cyclodextrin (B1674603) (γ-CD) stationary phases are excellent choices.[3] The type of derivative on the cyclodextrin (B1172386) (e.g., permethylated, acetylated, or with alkyl substituents) significantly impacts selectivity.[3] It is often necessary to screen a few different cyclodextrin-based columns to find the optimal one for complete baseline separation.

Q3: Can I expect to separate all four stereoisomers?

A3: Yes, with the correct chiral column and optimized GC conditions, baseline separation of all four stereoisomers is achievable. The diastereomeric pairs ((1R,2R)/(1R,2S)) may separate on a non-chiral polar column to some extent, but a chiral phase is essential to resolve the enantiomers within each pair.

Q4: How does temperature programming affect the separation?

A4: Temperature is a critical parameter for optimizing chiral separations.[4] A slow oven temperature ramp rate (e.g., 1-2°C/min) generally provides better resolution by allowing for more effective interaction between the isomers and the stationary phase.[2][5] Conversely, lower isothermal temperatures often increase the separation factor (α), leading to enhanced resolution, though this comes at the cost of longer analysis times and broader peaks.[4]

Troubleshooting Guide

This guide addresses common problems encountered during the method development for separating 1-Ethyl-2-methylcyclopentane stereoisomers.

Problem 1: Poor or No Resolution (Co-eluting Peaks)

Your chromatogram shows one or two broad peaks instead of four distinct ones.

Possible Cause	Recommended Solution
Incorrect Column	Ensure you are using a chiral stationary phase, preferably a derivatized cyclodextrin column. An achiral column will not separate enantiomers.[3][5]
Temperature Too High	Decrease the initial oven temperature and/or reduce the temperature ramp rate. A slower ramp (e.g., 1-2°C/min) often improves resolution.[2][5]
Carrier Gas Velocity	Optimize the carrier gas (Helium or Hydrogen) linear velocity. While Hydrogen's theoretical optimum is ~40 cm/s, better resolution can sometimes be achieved at higher velocities (60-80 cm/s).[3]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak broadening and loss of resolution.[3] Dilute your sample or increase the split ratio.
Wrong Chiral Selector	The specific cyclodextrin derivative may not be suitable. Screen other chiral columns with different selectivities (e.g., switch from a beta- to a gamma-cyclodextrin phase).[3]

Problem 2: Inconsistent Retention Times

The retention times of the peaks shift between injections.

Possible Cause	Recommended Solution
System Leaks	Perform a leak check on the entire system, especially at the injector port, column fittings, and septum. Oxygen leaks can damage the stationary phase.[6][7]
Unstable Flow/Pressure	Verify that the electronic pressure control (EPC) is functioning correctly and that the gas supply is stable.[7]
Injector Issues	Ensure your injection technique (if manual) is consistent.[8] Check the injector temperature and ensure the liner is clean and appropriate for your injection volume.[9]
Oven Temperature Fluctuation	Confirm that the GC oven temperature is stable and accurately follows the programmed method.[10]

Problem 3: High Baseline Noise or Bleed

The baseline is noisy or rises significantly during the temperature program.

Possible Cause	Recommended Solution
Contaminated Carrier Gas	Ensure high-purity carrier gas is used and that gas purification traps (oxygen, moisture, hydrocarbon) are installed and not exhausted.[11]
Column Bleed	This can result from normal column aging, oxygen damage, or operating above the column's maximum temperature limit.[11] Condition the column according to the manufacturer's instructions. If the bleed is excessive, the column may need to be replaced.[6][7]
Septum Bleed	Particles from a degrading septum can enter the inlet. Use high-quality, low-bleed septa and ensure the septum purge is active.[10]
Contamination	Contamination can come from the sample matrix or the injector.[7] Clean the injector and consider using a guard column to protect the analytical column.[9]

Experimental Protocol: GC-FID Method

This section provides a detailed starting point for the GC method. Optimization will be required based on your specific instrumentation and column.

1. Sample Preparation

• Dilute the 1-Ethyl-2-methylcyclopentane isomer mixture in a volatile solvent (e.g., hexane (B92381) or pentane) to a concentration of approximately 50-100 ng/µL. On-column concentrations should ideally be 50ng or less to prevent overload.[5]

2. Gas Chromatograph (GC) Setup

• System: Gas Chromatograph equipped with a Flame Ionization Detector (FID) and Electronic Pressure Control (EPC).

• Chiral Column: A derivatized cyclodextrin column (e.g., Rt-βDEXsa, Chiraldex G-TA, or similar).

  • Dimensions: 30 m length x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Hydrogen or Helium, set to an optimal linear velocity (e.g., start at 40 cm/s).

3. Instrument Parameters

Parameter	Recommended Setting	Justification
Inlet Temperature	220 °C	Ensures rapid vaporization without thermal degradation.
Inlet Mode	Split	Prevents column overload.
Split Ratio	100:1 (Adjust as needed)	A high split ratio is crucial for sharp peaks and preventing overload on chiral phases.
Injection Volume	1 µL	Standard volume; adjust based on sample concentration.
Oven Program	Initial Temp: 40 °C, hold for 2 minRamp: 1.5 °C/min to 120 °CFinal Hold: Hold at 120 °C for 5 min	A low starting temperature and slow ramp are critical for enhancing chiral recognition and achieving baseline resolution.[2]
Detector	FID	Flame Ionization Detector.
Detector Temp	250 °C	Must be higher than the final oven temperature to prevent condensation.
Makeup Gas (N₂)	25 mL/min	Standard for FID.
H₂ Flow	30 mL/min	Standard for FID.
Air Flow	300 mL/min	Standard for FID.

4. Data Analysis

• Integrate the four resulting peaks. Calculate the resolution (Rs) between adjacent peaks. The goal is to achieve an Rs value ≥ 1.5 for baseline separation.

Visualizations

Method Development Workflow

The following diagram illustrates a logical workflow for developing the separation method.

Caption: A workflow for chiral GC method development and optimization.

Troubleshooting Logic for Poor Resolution

This diagram provides a decision-making path for troubleshooting poor peak resolution.

Caption: A decision tree for troubleshooting poor peak resolution issues.

References

• 1. azom.com [azom.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. gcms.cz [gcms.cz]
• 6. restek.com [restek.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. obrnutafaza.hr [obrnutafaza.hr]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Minimizing thermal degradation of 1-Ethyl-2-methylcyclopentane during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the thermal degradation of 1-Ethyl-2-methylcyclopentane during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1-Ethyl-2-methylcyclopentane degradation during GC-MS analysis?

A1: The thermal degradation of 1-Ethyl-2-methylcyclopentane during GC-MS analysis is primarily due to:

• High Injector Temperature: As a substituted cycloalkane, 1-Ethyl-2-methylcyclopentane can be susceptible to thermally induced isomerization or fragmentation in a hot GC inlet.

• Active Sites in the Inlet: Active sites, such as exposed silanol (B1196071) groups in the liner or on metal surfaces, can catalyze the degradation of the analyte.

• Contaminated GC System: Residues from previous analyses can create active sites and contribute to degradation.

Q2: I am observing unexpected peaks in my chromatogram when analyzing 1-Ethyl-2-methylcyclopentane. What could be the cause?

A2: Unexpected peaks are often a sign of thermal degradation. For 1-Ethyl-2-methylcyclopentane, a common degradation pathway is isomerization, where the ethyl and methyl groups rearrange around the cyclopentane (B165970) ring. These isomers will have the same mass spectrum but different retention times. Other smaller peaks could indicate fragmentation of the molecule.

Q3: How can I confirm if the unexpected peaks are due to thermal degradation?

A3: To confirm thermal degradation, you can perform the following:

• Lower the Injector Temperature: Analyze the same sample after lowering the injector temperature by 20-30°C. If the area of the unexpected peaks decreases relative to the main analyte peak, thermal degradation is likely occurring.

• Use a Deactivated Liner: Replace the current inlet liner with a new, deactivated (silanized) liner to minimize catalytic degradation.

• Cool On-Column Injection: If available, use a cool on-column (COC) or programmable temperature vaporization (PTV) inlet. These techniques introduce the sample at a lower temperature, minimizing thermal stress.

Q4: What is the ideal GC column for analyzing 1-Ethyl-2-methylcyclopentane?

A4: For the analysis of non-polar hydrocarbons like 1-Ethyl-2-methylcyclopentane, a non-polar stationary phase is recommended. A column with a 5% phenyl-methylpolysiloxane stationary phase is a good starting point as it separates compounds primarily based on their boiling points.

Q5: Can derivatization help in preventing the thermal degradation of 1-Ethyl-2-methylcyclopentane?

A5: Derivatization is a technique used to increase the thermal stability of analytes. However, for a non-polar hydrocarbon like 1-Ethyl-2-methylcyclopentane, which lacks functional groups for derivatization, this is not a common or practical approach. The focus should be on optimizing the GC parameters to minimize thermal stress.

Data Presentation

The following table provides illustrative data on the effect of GC injector temperature on the degradation of a thermally labile substituted cycloalkane, similar in behavior to 1-Ethyl-2-methylcyclopentane. This data highlights the importance of optimizing the inlet temperature to maintain the integrity of the analyte.

Injector Temperature (°C)	Analyte Peak Area (%)	Degradation Product Peak Area (%)
250	95	5
275	85	15
300	70	30

Note: This data is illustrative and the actual degree of degradation will depend on the specific analyte, instrument conditions, and the inertness of the GC system.

Experimental Protocols

This section provides a detailed protocol for the GC-MS analysis of 1-Ethyl-2-methylcyclopentane, with a focus on minimizing thermal degradation.

Protocol 1: GC-MS Analysis of 1-Ethyl-2-methylcyclopentane using a Standard Split/Splitless Inlet

1. Sample Preparation:

• Prepare a stock solution of 1-Ethyl-2-methylcyclopentane in a volatile, non-polar solvent such as hexane (B92381) or pentane (B18724) at a concentration of 1 mg/mL.
• Prepare a working standard of 10 µg/mL by diluting the stock solution.

2. GC-MS Instrument Parameters:

Parameter	Recommended Setting
GC System	Agilent 7890 GC with 5977 MS or equivalent
Inlet	Split/Splitless
Inlet Temperature	Start at 200°C and optimize as needed (see troubleshooting)
Injection Mode	Split (50:1 split ratio)
Injection Volume	1 µL
Liner	Deactivated, low-pressure drop liner
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	- Initial Temperature: 40°C, hold for 2 min- Ramp: 10°C/min to 150°C- Hold: 5 min at 150°C
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane
MS Transfer Line Temp.	250°C
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-200

3. Analysis Procedure:

• Equilibrate the GC-MS system with the specified method parameters.
• Inject a solvent blank to ensure the system is clean.
• Inject the 10 µg/mL working standard of 1-Ethyl-2-methylcyclopentane.
• Acquire the data and integrate the peaks.
• If degradation is observed, proceed to the troubleshooting section.

Visualizations

The following diagrams illustrate key workflows and concepts for troubleshooting the thermal degradation of 1-Ethyl-2-methylcyclopentane.

Caption: A logical workflow for troubleshooting thermal degradation.

Caption: Potential thermal degradation pathways for 1-Ethyl-2-methylcyclopentane.

Selection of a suitable capillary column for 1-Ethyl-2-methylcyclopentane analysis

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing gas chromatography (GC) for the analysis of 1-Ethyl-2-methylcyclopentane. Here you will find guidance on capillary column selection, detailed experimental protocols, and troubleshooting advice to ensure accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable type of capillary column for analyzing 1-Ethyl-2-methylcyclopentane?

A1: For the analysis of 1-Ethyl-2-methylcyclopentane, a non-polar capillary column is the most suitable choice. This is because "like dissolves like," and this analyte is a non-polar cycloalkane. Columns with a 100% dimethylpolysiloxane stationary phase are an excellent starting point.[1] Alternatively, a low-polarity column with a 5% phenyl / 95% dimethylpolysiloxane stationary phase can also provide good results.

Q2: What are the key parameters to consider when selecting a capillary column?

A2: The primary considerations for selecting a capillary column are the stationary phase, internal diameter (ID), film thickness, and column length.

• Stationary Phase: Determines the separation based on polarity. For 1-Ethyl-2-methylcyclopentane, a non-polar phase is recommended.

• Internal Diameter (ID): Affects column efficiency and sample capacity. A smaller ID (e.g., 0.25 mm) provides higher resolution, while a larger ID (e.g., 0.53 mm) can handle larger sample volumes.

• Film Thickness: Influences the retention of analytes. A thicker film increases retention and is suitable for highly volatile compounds.

• Column Length: Longer columns provide better resolution but result in longer analysis times. A 30-meter column is a good starting point for many applications.

Q3: Can you recommend some specific capillary columns for 1-Ethyl-2-methylcyclopentane analysis?

A3: Based on the properties of 1-Ethyl-2-methylcyclopentane, the following columns are recommended:

• Agilent J&W DB-1: A 100% dimethylpolysiloxane, non-polar column that is a good general-purpose choice for hydrocarbon analysis.[2]

• Thermo Scientific TraceGOLD TG-1MS: Another 100% dimethylpolysiloxane column known for its low bleed and inertness, making it suitable for GC-MS applications.

• Restek Rtx-1: A 100% dimethylpolysiloxane column that is also a reliable choice for the analysis of volatile organic compounds.

• Agilent J&W HP-5ms: A (5%-phenyl)-methylpolysiloxane column that offers a slightly different selectivity compared to 100% dimethylpolysiloxane phases and is also suitable for a wide range of applications.

Recommended Capillary Columns and Typical Performance

The following table summarizes recommended capillary columns and their typical performance characteristics for the analysis of volatile hydrocarbons like 1-Ethyl-2-methylcyclopentane.

Column Brand & Phase	Stationary Phase	Polarity	Typical Dimensions	Key Features
Agilent J&W DB-1[2]	100% Dimethylpolysiloxane	Non-polar	30 m x 0.25 mm ID, 0.25 µm film	General purpose, robust, wide application range.
Thermo Scientific TG-1MS	100% Dimethylpolysiloxane	Non-polar	30 m x 0.25 mm ID, 0.25 µm film	Low bleed, excellent for mass spectrometry.
Agilent J&W HP-5ms	(5%-Phenyl)-methylpolysiloxane	Low-polarity	30 m x 0.25 mm ID, 0.25 µm film	Slightly different selectivity, good for a broad range of analytes.
Restek Rtx-Volatiles	Proprietary	Low-polarity	30 m x 0.32 mm ID, 1.50 µm film	Designed for volatile organic pollutants analysis.

Experimental Protocol: GC Analysis of 1-Ethyl-2-methylcyclopentane

This protocol provides a starting point for the analysis of 1-Ethyl-2-methylcyclopentane. Optimization may be required based on your specific instrumentation and sample matrix.

Instrumentation:

• Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Capillary Column: Agilent J&W DB-1 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

GC Conditions:

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 50:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program
Initial Temperature	40 °C, hold for 5 minutes
Ramp Rate 1	5 °C/min to 100 °C
Ramp Rate 2	10 °C/min to 200 °C, hold for 2 minutes
Detector	FID or MS
FID Temperature	280 °C
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
MS Quadrupole Temp	150 °C

Troubleshooting Guide

This section addresses common issues encountered during the GC analysis of 1-Ethyl-2-methylcyclopentane.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My peaks for 1-Ethyl-2-methylcyclopentane are tailing or fronting. What could be the cause and how can I fix it?

• Answer:

  • Column Activity: Active sites in the inlet liner or on the column can cause peak tailing, especially for more polar compounds. However, for non-polar hydrocarbons, this is less common but can occur with a contaminated system.

    • Solution: Deactivate the inlet liner by replacing it with a new, silanized liner. If the column is old, consider conditioning it at a high temperature or trimming the first 10-15 cm from the inlet side.[3]

  • Column Overload: Injecting too much sample can lead to peak fronting.

    • Solution: Dilute your sample or increase the split ratio.[4]

  • Improper Column Installation: A poor cut on the column end or incorrect installation depth in the injector can cause peak distortion.

    • Solution: Re-cut the column end to ensure a clean, square cut and reinstall it according to the manufacturer's instructions for your GC.

  • Condensation Effects: If the initial oven temperature is too close to the solvent's boiling point, it can cause peak distortion.

    • Solution: Ensure the initial oven temperature is at least 20°C below the boiling point of your solvent.

Issue 2: Inconsistent Retention Times

• Question: The retention time for my analyte is shifting between injections. What should I check?

• Answer:

  • Leaks: Leaks in the system, particularly at the injector septum or column fittings, are a common cause of retention time variability.

    • Solution: Use an electronic leak detector to check for leaks at all fittings and the septum. Replace the septum if it is old or has been punctured multiple times.

  • Flow Rate Fluctuation: Inconsistent carrier gas flow will directly impact retention times.

    • Solution: Ensure your gas source is stable and the regulators are functioning correctly. If you are using pressure control, consider switching to constant flow mode.

  • Oven Temperature Instability: Poor oven temperature control will lead to retention time shifts.

    • Solution: Verify that your GC oven is calibrated and maintaining the set temperature accurately.

Issue 3: Ghost Peaks

• Question: I am seeing extra, unexpected peaks in my chromatogram, even in blank runs. What are these "ghost peaks" and how do I get rid of them?

• Answer:

  • Septum Bleed: Over time, particles from the injector septum can break off and enter the inlet, leading to ghost peaks.

    • Solution: Replace the septum regularly.

  • Contamination: Contamination can come from several sources, including the sample, solvent, carrier gas, or previous injections.

    • Solution: Run a blank solvent injection to see if the ghost peaks are from the solvent. If so, use a higher purity solvent. If the peaks persist, bake out the column at its maximum allowable temperature for a few hours. If the problem continues, the contamination may be in the injector, which will require cleaning.[5]

  • Carryover: Residual sample from a previous, more concentrated injection can appear in subsequent runs.

    • Solution: Run several solvent blanks after a concentrated sample to wash out the system. You can also increase the final oven temperature or hold time to ensure all components elute.

Workflow and Logic Diagrams

The following diagrams illustrate the decision-making process for capillary column selection and a systematic approach to troubleshooting common GC problems.

Capillary Column Selection Workflow

GC Troubleshooting Logic Diagram

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. agilent.com [agilent.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]

Calibration curve issues in the quantification of 1-Ethyl-2-methylcyclopentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the quantification of 1-Ethyl-2-methylcyclopentane using calibration curves.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues observed when generating a calibration curve for 1-Ethyl-2-methylcyclopentane?

A1: The most prevalent issues include poor linearity (a low coefficient of determination, R²), significant y-intercepts when expecting a zero intercept, poor reproducibility of standards, and peak shape problems such as tailing or fronting.[1][2] These issues can stem from sample preparation, instrument conditions, or the chemical nature of the analyte.

Q2: Why is my calibration curve not linear?

A2: Non-linearity in a calibration curve for a volatile compound like 1-Ethyl-2-methylcyclopentane can be caused by several factors. At high concentrations, detector saturation can occur. Conversely, at very low concentrations, adsorption of the analyte to active sites within the GC system (e.g., in the injector liner or at the head of the column) can lead to a non-linear response.[3] Incorrect preparation of standards, with uneven spacing of concentration levels, can also contribute to apparent non-linearity.[4]

Q3: What is the "matrix effect" and how can it affect my quantification?

A3: The matrix effect refers to the influence of other components in the sample (the matrix) on the analytical signal of the target analyte.[5][6] These effects can either enhance or suppress the signal, leading to inaccurate quantification if not properly addressed. For volatile organic compounds, matrix components can alter the partitioning of the analyte in headspace analysis or interact with the analyte in the GC inlet.[7] A common strategy to mitigate matrix effects is to dilute the sample or use a matrix-matched calibration.[5][8]

Q4: Should I force my calibration curve through the origin (0,0)?

A4: Forcing the calibration curve through the origin is only appropriate if you are certain that a zero concentration will produce a zero response and that there is no systematic bias in your measurements.[3] However, the presence of background contamination or a non-zero instrument blank can result in a valid y-intercept.[9] It is generally recommended to assess the y-intercept and only force it to zero if it is statistically insignificant.[10]

Q5: How can I improve the sensitivity and detect lower concentrations of 1-Ethyl-2-methylcyclopentane?

A5: To improve sensitivity, you can optimize your sample introduction method. Techniques like splitless injection or using a larger injection volume can increase the amount of analyte reaching the column. Additionally, optimizing the GC method parameters, such as the temperature program and carrier gas flow rate, can lead to sharper peaks and better signal-to-noise ratios. For trace-level analysis, sample concentration techniques like solid-phase microextraction (SPME) can be highly effective.[11][12]

Troubleshooting Guides

Issue 1: Poor Linearity (R² < 0.995)

Potential Cause	Troubleshooting Step	Expected Outcome
Incorrect Standard Preparation	Verify calculations for serial dilutions. Prepare fresh standards from a new stock solution. Ensure the solvent used is of high purity and does not contain interfering contaminants.[13]	Improved linearity and reproducibility of standard responses.
Inappropriate Concentration Range	Narrow the concentration range of your calibration standards. If detector saturation is suspected, dilute the higher concentration standards. If adsorption is an issue at low concentrations, consider a higher concentration for the lowest standard.[9]	A linear response across the selected concentration range.
Active Sites in the GC System	Deactivate the injector liner by silanization or use a pre-deactivated liner. Condition the GC column according to the manufacturer's instructions to remove active sites.[1]	Reduced peak tailing and improved response at low concentrations, leading to better linearity.
Suboptimal GC Method	Optimize the injector temperature to ensure complete and rapid volatilization of 1-Ethyl-2-methylcyclopentane without causing degradation. Adjust the split ratio to ensure a sufficient amount of analyte reaches the column.	Sharper, more symmetrical peaks and a more consistent detector response.

Issue 2: Poor Reproducibility of Peak Areas

Potential Cause	Troubleshooting Step	Expected Outcome
Leaking Syringe or Septum	Inspect the syringe for any damage or blockage. Replace the injector septum, as repeated injections can cause it to wear out and leak.[1]	Consistent injection volumes and reproducible peak areas.
Inconsistent Injection Volume	Use an autosampler for injections to ensure high precision. If performing manual injections, ensure a consistent and rapid injection technique.	Reduced variability in peak areas between replicate injections.
Sample Volatility	If using a volatile solvent, ensure that the sample vials are properly sealed and that there is no significant evaporation of the solvent, which would concentrate the analyte.[14]	Stable concentrations of standards and samples over time.
System Instability	Allow the GC system to fully equilibrate before starting the analysis. Monitor the carrier gas pressure and flow to ensure they are stable.[15]	A stable baseline and consistent retention times and peak areas.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Prepare a Primary Stock Solution: Accurately weigh a known amount of pure 1-Ethyl-2-methylcyclopentane and dissolve it in a high-purity volatile solvent (e.g., hexane (B92381) or methanol) to create a concentrated stock solution (e.g., 1000 µg/mL).[16][17]

• Perform Serial Dilutions: Prepare a series of at least five working standards by performing serial dilutions of the primary stock solution.[18] The concentrations should span the expected range of the unknown samples.

• Transfer to Vials: Transfer the working standards to clean, appropriately sized autosampler vials and seal them with septa caps.[14]

• Storage: Store the standards under appropriate conditions (e.g., refrigerated) to prevent degradation or evaporation.[13][18]

Protocol 2: Gas Chromatography (GC) Analysis

• Instrument Setup:

  • Injector: Set the injector temperature to ensure rapid vaporization (e.g., 250 °C). Use a split/splitless inlet, with the split ratio optimized for the desired sensitivity.

  • Column: Use a non-polar capillary column (e.g., DB-5 or equivalent) suitable for hydrocarbon analysis.

  • Oven Program: Start with an initial oven temperature below the boiling point of the solvent, then ramp the temperature at a controlled rate to elute 1-Ethyl-2-methylcyclopentane.

  • Detector: Use a Flame Ionization Detector (FID), which is sensitive to hydrocarbons. Ensure the detector temperature is higher than the final oven temperature to prevent condensation.

• Sequence Setup: Create a sequence in the instrument software that includes injections of a solvent blank, the calibration standards (from lowest to highest concentration), and the unknown samples.

• Data Acquisition: Inject a fixed volume (e.g., 1 µL) of each standard and sample. Record the resulting chromatograms.

• Data Analysis: Integrate the peak corresponding to 1-Ethyl-2-methylcyclopentane in each chromatogram. Construct a calibration curve by plotting the peak area versus the concentration of the standards. Perform a linear regression to obtain the equation of the line and the coefficient of determination (R²).

• Quantification: Use the calibration curve to determine the concentration of 1-Ethyl-2-methylcyclopentane in the unknown samples.

Visualizations

Caption: Troubleshooting workflow for addressing calibration curve issues.

Caption: Experimental workflow for quantification of 1-Ethyl-2-methylcyclopentane.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting Callibrationcurve far away from Zeropoint - Chromatography Forum [chromforum.org]
• 4. uknml.com [uknml.com]
• 5. Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. longdom.org [longdom.org]
• 8. researchgate.net [researchgate.net]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 12. iltusa.com [iltusa.com]
• 13. diverdi.colostate.edu [diverdi.colostate.edu]
• 14. scioninstruments.com [scioninstruments.com]
• 15. environics.com [environics.com]
• 16. uoguelph.ca [uoguelph.ca]
• 17. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 18. environics.com [environics.com]

Enhancing the sensitivity of 1-Ethyl-2-methylcyclopentane detection in trace analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity of 1-Ethyl-2-methylcyclopentane detection in trace analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor sensitivity when analyzing 1-Ethyl-2-methylcyclopentane at trace levels?

Poor sensitivity in the trace analysis of 1-Ethyl-2-methylcyclopentane can stem from several factors:

• Inadequate Sample Preparation: The concentration of 1-Ethyl-2-methylcyclopentane in the original sample may be below the instrument's detection limit without an effective preconcentration step.

• Analyte Loss: Adsorption of the analyte onto active sites within the sample flow path (e.g., inlet liner, column) can significantly reduce the amount reaching the detector.

• Suboptimal GC-MS Parameters: Incorrect settings for the gas chromatograph (GC) or mass spectrometer (MS) can lead to poor peak shape, low signal intensity, and high background noise.

• Matrix Interferences: Complex sample matrices can co-elute with the target analyte, causing ion suppression in the MS source and reducing sensitivity.

• System Contamination: A contaminated system can lead to high background noise, making it difficult to distinguish the analyte signal.

Q2: Which sample preparation techniques are recommended for enriching 1-Ethyl-2-methylcyclopentane from a sample?

For volatile compounds like 1-Ethyl-2-methylcyclopentane, several enrichment techniques can be employed to increase the concentration of the analyte before GC-MS analysis. The choice of technique often depends on the sample matrix.

• Solid-Phase Microextraction (SPME): SPME is a solvent-free technique that uses a coated fiber to extract and concentrate volatile and semi-volatile organic compounds from a sample. It is particularly useful for liquid and headspace analysis.

• Purge and Trap (P&T): This technique is highly effective for extracting volatile organic compounds from aqueous samples. An inert gas is bubbled through the sample, and the purged analytes are trapped on a sorbent material, which is then heated to desorb the analytes into the GC-MS.

• Thermal Desorption (TD): TD is used for the analysis of volatile and semi-volatile organic compounds collected on sorbent tubes from air or emitted from solid materials. The tube is heated, and the desorbed analytes are transferred to the GC-MS.

Q3: How can I minimize analyte loss in the GC system?

Minimizing analyte loss is crucial for achieving high sensitivity. Key strategies include:

• Use of Inert Components: Employing an inert flow path is critical. This includes using deactivated inlet liners, gold-plated or deactivated seals, and low-bleed GC columns specifically designed for mass spectrometry.

• Proper Column Installation: Ensure the column is installed correctly to avoid dead volumes and leaks, which can cause peak tailing and loss of sensitivity.

• Inlet Temperature Optimization: The inlet temperature should be high enough to ensure complete volatilization of 1-Ethyl-2-methylcyclopentane without causing thermal degradation.

Troubleshooting Guides

Problem: Low or No Signal for 1-Ethyl-2-methylcyclopentane

Possible Cause	Troubleshooting Step
Ineffective Sample Enrichment	Verify the suitability of your chosen sample preparation method (SPME, P&T, TD) for 1-Ethyl-2-methylcyclopentane. Optimize extraction parameters such as time, temperature, and sorbent material.
Analyte Loss in the Inlet	Inspect and clean or replace the inlet liner. Consider using a liner with glass wool to trap non-volatile residues. Ensure the liner is properly deactivated.
Leak in the System	Perform a leak check of the entire system, from the gas lines to the MS interface. Pay close attention to the inlet septum and column connections.
Incorrect MS Parameters	Ensure the MS is acquiring data in the correct mode (Scan or Selected Ion Monitoring - SIM). For trace analysis, SIM mode will provide significantly higher sensitivity. Verify that the correct ions for 1-Ethyl-2-methylcyclopentane are being monitored.
Column Issues	Check for column bleed, which can increase background noise. Condition the column according to the manufacturer's instructions. If the column is old or contaminated, it may need to be trimmed or replaced.

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Active Sites in the System	Deactivate the system by injecting a derivatizing agent or by replacing active components like the inlet liner and trimming the front end of the column.
Column Overload	If the peak is fronting, the column may be overloaded. Dilute the sample or use a split injection with a higher split ratio.
Incorrect Flow Rate	Verify the carrier gas flow rate is optimal for the column dimensions. A flow rate that is too low can lead to peak broadening.
Inlet Temperature Too Low	If the inlet temperature is too low, the sample may not vaporize completely and efficiently, leading to band broadening.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for 1-Ethyl-2-methylcyclopentane in Water

• Sample Preparation:

  • Place 10 mL of the water sample into a 20 mL headspace vial.

  • Add a magnetic stir bar and 2 g of NaCl to increase the ionic strength of the sample and promote the partitioning of the analyte into the headspace.

  • Seal the vial with a PTFE-lined septum.

• HS-SPME Procedure:

  • Equilibrate the sample at 60°C for 10 minutes with agitation.

  • Expose a 100 µm polydimethylsiloxane (B3030410) (PDMS) SPME fiber to the headspace for 30 minutes at 60°C with continued agitation.

• GC-MS Analysis:

  • Desorb the fiber in the GC inlet at 250°C for 2 minutes in splitless mode.

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms).

  • Oven Program: 40°C (hold for 2 min), ramp to 150°C at 10°C/min, then to 250°C at 20°C/min (hold for 2 min).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters:

    • Transfer Line Temperature: 280°C.

    • Ion Source Temperature: 230°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ions to Monitor (Quantifier and Qualifiers): m/z 83, 112, 69.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for 1-Ethyl-2-methylcyclopentane Recovery

Technique	Matrix	Typical Recovery (%)	Relative Standard Deviation (%)	Notes
HS-SPME (PDMS fiber)	Water	85 - 95	< 10	Simple, solvent-free, but sensitive to matrix effects.
Purge and Trap	Water	90 - 105	< 8	Highly efficient for volatiles, but requires specialized equipment.
Thermal Desorption (Tenax TA)	Air	92 - 102	< 5	Excellent for air monitoring, requires thermal desorber unit.

Note: These are typical values and may vary depending on the specific experimental conditions and matrix composition.

Visualizations

Caption: A generalized workflow for the trace analysis of 1-Ethyl-2-methylcyclopentane.

Caption: A logical troubleshooting workflow for low signal intensity issues.

Reference Data & Comparative Studies

A Comparative Analysis of Experimental and Computational Data for 1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to the Physicochemical Properties of 1-Ethyl-2-methylcyclopentane

This guide provides a comprehensive comparison of experimentally determined and computationally derived data for the cyclic alkane, 1-Ethyl-2-methylcyclopentane. This molecule, existing as two stereoisomers, cis and trans, is a representative structure in the study of alicyclic hydrocarbons. Understanding its properties is crucial for applications ranging from fuel and lubricant technologies to its use as a structural motif in medicinal chemistry. This document summarizes key thermodynamic, physical, and spectroscopic data, presents detailed experimental protocols for its characterization, and visualizes the logical flow of data comparison.

Data Presentation: A Side-by-Side Look at Experimental and Computational Values

The following tables summarize the available quantitative data for the cis and trans isomers of 1-Ethyl-2-methylcyclopentane, offering a direct comparison between measured experimental values and computationally predicted properties.

Table 1: General and Physical Properties of 1-Ethyl-2-methylcyclopentane Isomers

Property	Isomer	Experimental Value	Computational Value
Molecular Formula	Both	C₈H₁₆[1]	C₈H₁₆
Molecular Weight	Both	112.2126 g/mol [1]	112.21 g/mol
CAS Registry Number	cis	930-89-2[1]	N/A
trans	930-90-5[2]	N/A
Boiling Point	cis	124.1 °C at 760 mmHg[1][3]	N/A
trans	121.14 °C[4]	N/A
Melting Point	cis	-105.95 °C[1][3]	N/A
trans	-105.9 °C[4]	N/A
Density	cis	0.767 g/cm³[1][3]	N/A
trans	0.7649 g/cm³[4]	N/A
Refractive Index	cis	1.4270[1][3]	N/A
trans	1.4195[4]	N/A

Table 2: Thermodynamic Properties of 1-Ethyl-2-methylcyclopentane Isomers at 298.15 K

Property	Isomer	Experimental Value	Computational Value
Standard Molar Enthalpy of Combustion (liquid)	cis	-5245.95 ± 0.79 kJ/mol[5]	N/A
trans	-5239.62 ± 0.84 kJ/mol[5][6]	N/A
Standard Molar Enthalpy of Formation (liquid)	cis	-188.7 ± 0.9 kJ/mol[5]	N/A
trans	-195.1 ± 1.0 kJ/mol[5][6]	N/A

Experimental Protocols

The experimental data presented in this guide are derived from established chemical analysis techniques. Below are detailed methodologies for the key experiments cited.

Oxygen-Bomb Combustion Calorimetry for Enthalpy of Combustion

The standard molar enthalpies of combustion for the liquid isomers of 1-ethyl-2-methylcyclopentane were determined using oxygen-bomb calorimetry.[5]

Protocol:

• Sample Preparation: A precisely weighed sample (typically around 0.5-1.0 g) of the purified liquid hydrocarbon is encapsulated in a combustible container of known heat of combustion.

• Bomb Assembly: The sample container is placed in the crucible within a platinum-lined bomb (internal volume approximately 0.3494 dm³).[5] A fuse wire is connected to the electrodes, with its end in contact with the sample. One cubic centimeter of distilled water is added to the bomb to ensure saturation of the final atmosphere with water vapor.[5]

• Pressurization: The bomb is flushed with oxygen and then charged with pure oxygen to a pressure of 30 atmospheres.[5]

• Calorimeter Setup: The sealed bomb is placed in a calorimeter can containing a known mass of water. The calorimeter is then assembled within an insulating jacket to minimize heat exchange with the surroundings.

• Temperature Measurement: The system is allowed to reach thermal equilibrium, and the initial temperature is recorded. The sample is then ignited. The temperature of the water in the calorimeter is recorded at regular intervals until a maximum temperature is reached and the system begins to cool.

• Data Analysis: The corrected temperature rise is determined, and the heat of combustion is calculated using the energy equivalent of the calorimeter, which is determined by burning a standard substance (e.g., benzoic acid) of known heat of combustion.[5] Corrections are applied for the heat of formation of nitric acid and the heat of combustion of the fuse wire.

Visualization of Methodologies

To further elucidate the processes involved in this comparative study, the following diagrams, generated using the DOT language, illustrate a typical experimental workflow and the logical relationship in comparing experimental and computational data.

Caption: A generalized workflow for the experimental characterization of a chemical compound.

Caption: Logical flow for comparing experimental and computational data.

References

• 1. Page loading... [guidechem.com]
• 2. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 3. lookchem.com [lookchem.com]
• 4. lookchem.com [lookchem.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]

1-Ethyl-2-methylcyclopentane vs. Cyclohexane: A Comparative Combustion Study

In the quest for more efficient and cleaner combustion processes, understanding the fundamental combustion characteristics of fuel components is paramount. This guide provides a comparative analysis of the combustion properties of 1-ethyl-2-methylcyclopentane and cyclohexane (B81311). Due to the limited availability of direct experimental data for 1-ethyl-2-methylcyclopentane, this study leverages data from structurally similar compounds, namely ethylcyclohexane (B155913) and methylcyclopentane, to provide a comprehensive comparison with the well-characterized combustion behavior of cyclohexane. This analysis is intended for researchers, scientists, and professionals in the field of drug development where analogous chemical structures and their reactivity are of interest.

Executive Summary

This guide presents a comparative overview of key combustion parameters: ignition delay time, laminar flame speed, and sooting tendency. Cyclohexane, a benchmark cycloalkane, is compared against 1-ethyl-2-methylcyclopentane, with data for the latter being inferred from studies on ethylcyclohexane and methylcyclopentane. The data suggests that the presence of alkyl substituents on the cycloalkane ring significantly influences its combustion behavior.

Data Presentation: A Comparative Analysis

The following tables summarize the key quantitative data for the combustion of cyclohexane and the proxy compounds for 1-ethyl-2-methylcyclopentane.

Table 1: Ignition Delay Times (IDT)

Fuel	Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Ignition Delay Time (μs)
Cyclohexane	1110–1650	1	0.5, 1.0, 2.0	[Varies with T and Φ][1]
Ethylcyclohexane	1110–1650	1	0.5, 1.0, 2.0	Shorter than cyclohexane at high T[1]
Methylcyclopentane	1150-1850	1.1, 10	0.577, 1.0, 2.0	Longer than cyclohexane[2]

Note: Ignition delay times are highly dependent on experimental conditions. The trend of shorter IDT for ethylcyclohexane compared to cyclohexane at high temperatures suggests that the ethyl group in 1-ethyl-2-methylcyclopentane may also lead to a shorter ignition delay.[1]

Table 2: Laminar Flame Speed

Fuel	Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Peak Laminar Flame Speed (cm/s)
Cyclohexane	353	1	~1.1	~40[3][4]
Cyclohexane	353	10	~1.1	[Lower than at 1 atm][5]
Ethylcyclohexane	353	1	~1.1	~38[3][5]
Methylcyclohexane (B89554)	353	1	~1.1	~38[5]

Note: The laminar flame speed of cyclohexane is generally higher than that of its alkylated derivatives like ethylcyclohexane and methylcyclohexane.[3][5] This suggests that 1-ethyl-2-methylcyclopentane would likely have a slightly lower laminar flame speed than cyclohexane under similar conditions.

Table 3: Sooting Tendency

Fuel	Flame Type	Sooting Tendency	Key Observations
Cyclohexane	Counterflow Diffusion	Lower than cyclopentane	Decomposes to produce less odd-carbon radicals which are efficient aromatic precursors.[6]
Cyclopentane Derivatives	Counterflow Diffusion	Higher than cyclohexane	Preferentially decompose to form cyclopentadienyl (B1206354) and allyl radicals, which are efficient aromatic precursors.[6]
Methylcyclohexane	Doped Diffusion Flame	Increases soot volume fraction	Addition of methylcyclohexane to an n-heptane flame increases soot production.[7]

Note: The sooting tendency of cycloalkanes is influenced by the ring size and substitution. While direct data for 1-ethyl-2-methylcyclopentane is unavailable, studies on related compounds suggest that the presence of alkyl groups can influence soot precursor formation pathways.

Experimental Protocols

The data presented in this guide are derived from established experimental techniques in combustion research.

Ignition Delay Time Measurement

Ignition delay times are typically measured using a shock tube . A shock tube is a long tube divided by a diaphragm into a high-pressure driver section and a low-pressure driven section.

Methodology:

• The driven section is filled with a mixture of the fuel and an oxidizer (e.g., air) at a specific equivalence ratio.

• The diaphragm is ruptured, creating a shock wave that travels down the tube, rapidly heating and compressing the gas mixture.

• The ignition delay time is the time between the passage of the shock wave and the onset of combustion, which is typically detected by a rapid increase in pressure or the emission of light from excited species like OH*.[8][9]

Laminar Flame Speed Measurement

Laminar flame speed is a fundamental property of a combustible mixture and is often measured using the spherically propagating flame method in a constant volume combustion chamber or the counterflow flame method .

Methodology (Spherically Propagating Flame):

• A spherical vessel is filled with a premixed fuel-air mixture at a known temperature and pressure.

• The mixture is ignited at the center by a spark, creating a spherical flame that propagates outwards.

• High-speed imaging is used to track the flame radius as a function of time.

• The stretched flame speed is calculated from the rate of change of the flame radius, and the unstretched laminar flame speed is then determined by extrapolating to zero stretch.[10]

Sooting Tendency Measurement

The propensity of a fuel to form soot can be quantified using a counterflow diffusion flame .

Methodology:

• A stream of fuel and a stream of oxidizer flow towards each other from two opposed nozzles, establishing a stable, flat flame.

• The formation of soot is typically detected and quantified using laser-based diagnostics, such as Laser-Induced Incandescence (LII) or light extinction techniques.

• The sooting limit is determined as the critical condition (e.g., fuel concentration or strain rate) at which incipient soot is detected.[11][12]

Visualizations

Experimental Workflow for Combustion Analysis

Caption: A generalized workflow for the experimental analysis of fuel combustion properties.

Simplified Decomposition Pathway Comparison

Caption: A simplified comparison of the initial decomposition pathways for cyclohexane and an alkyl-substituted cyclopentane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. collaborate.princeton.edu [collaborate.princeton.edu]
• 6. A comparative study of the sooting tendencies of various C5–C8 alkanes, alkenes and cycloalkanes in counterflow diffusion flames - PMC [pmc.ncbi.nlm.nih.gov]
• 7. orbit.dtu.dk [orbit.dtu.dk]
• 8. petersengroup.tamu.edu [petersengroup.tamu.edu]
• 9. youtube.com [youtube.com]
• 10. Laminar Flame Speed Measurements | Hanson Research Group [hanson.stanford.edu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Cross-Validation of Analytical Methods for the Quantification of 1-Ethyl-2-methylcyclopentane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 1-Ethyl-2-methylcyclopentane, a volatile organic compound, is critical in various fields, including petrochemical analysis, environmental monitoring, and as a potential impurity in pharmaceutical manufacturing. The selection of an appropriate analytical method is paramount to ensure data integrity and regulatory compliance. This guide provides an objective comparison of the two primary analytical techniques for the quantification of 1-Ethyl-2-methylcyclopentane: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID). A discussion of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy as an alternative method is also presented.

Method Comparison: GC-MS vs. GC-FID

Gas Chromatography is the foundational technique for separating volatile compounds like 1-Ethyl-2-methylcyclopentane from complex matrices. The choice of detector, however, dictates the specificity, sensitivity, and overall performance of the method.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique couples the high-resolution separation power of GC with the definitive identification capabilities of MS. GC-MS provides structural information by generating a unique mass spectrum for each compound, which allows for highly specific quantification, even in the presence of co-eluting substances. This makes it an invaluable tool for impurity profiling and analysis in complex matrices.

• Gas Chromatography with Flame Ionization Detection (GC-FID): GC-FID is a robust and widely used technique for the quantitative analysis of organic compounds. It is known for its high sensitivity, wide linear dynamic range, and excellent repeatability. While it does not provide structural information, its reliability and lower operational cost make it a workhorse for routine quantitative analysis of well-characterized analytes.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of GC-MS and GC-FID for the quantification of volatile organic compounds, using data from the analysis of structurally similar compounds as a reference.

Performance Parameter	GC-MS	GC-FID	Key Considerations
Specificity	Very High (based on mass spectra)	Moderate (based on retention time)	GC-MS provides structural confirmation, minimizing the risk of misidentification.
Linearity (r²)	> 0.99	> 0.999	Both methods demonstrate excellent linearity over a defined concentration range.[1]
Limit of Detection (LOD)	0.017 - 0.027 mg/mL	0.019 - 0.022 mg/mL	LODs are comparable, though MS can achieve lower detection limits in Selected Ion Monitoring (SIM) mode.[2]
Limit of Quantification (LOQ)	0.052 - 0.080 mg/mL	0.058 - 0.066 mg/mL	Both methods are suitable for trace-level quantification.[2]
Accuracy (% Recovery)	Typically 90-110%	Typically 95-105%	Both methods can achieve high accuracy with proper calibration.
Precision (%RSD)	< 15%	< 5%	GC-FID often exhibits superior precision for routine analyses.[1][3]

Experimental Protocols

A successful analysis of 1-Ethyl-2-methylcyclopentane by either GC-MS or GC-FID is contingent upon meticulous sample preparation and optimized instrumental parameters.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the sensitive and specific quantification of 1-Ethyl-2-methylcyclopentane in various matrices.

Sample Preparation:

• Standard Preparation: Prepare a stock solution of 1-Ethyl-2-methylcyclopentane in a suitable volatile solvent (e.g., methanol (B129727) or hexane).

• Calibration Standards: Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

• Sample Extraction: For solid or liquid matrices, a headspace or solid-phase microextraction (SPME) technique is recommended to isolate the volatile analyte.

Instrumental Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating hydrocarbons.

  • Injector: Operate in split or splitless mode depending on the expected analyte concentration. Set the injector temperature to 250°C.

  • Oven Temperature Program: A temperature gradient is crucial for good separation. A typical program might start at 40°C, hold for 2 minutes, then ramp at 10°C/min to 200°C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Analysis Mode: Full scan mode for qualitative analysis and method development. For quantitative analysis, Selected Ion Monitoring (SIM) of characteristic ions of 1-Ethyl-2-methylcyclopentane (e.g., m/z 83, 112) can be used to enhance sensitivity.

  • Mass Range: 40-300 amu.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

Method 2: Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is a robust and reliable alternative for the routine quantification of 1-Ethyl-2-methylcyclopentane.

Sample Preparation:

The sample preparation protocol is identical to that of the GC-MS method.

Instrumental Conditions:

• Gas Chromatograph (GC):

  • Column, Injector, Oven Temperature Program, and Carrier Gas: The same conditions as described for the GC-MS method can be used.

• Flame Ionization Detector (FID):

  • Detector Temperature: 280°C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen): 25 mL/min.

Mandatory Visualization

Caption: A flowchart illustrating the general experimental workflow for the quantification of 1-Ethyl-2-methylcyclopentane.

Alternative Method: Quantitative NMR (qNMR) Spectroscopy

Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a powerful primary analytical method that offers several advantages for the quantification of organic molecules, including 1-Ethyl-2-methylcyclopentane.

Principle: The area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a signal from the analyte to the integral of a signal from a certified internal standard of known concentration, the absolute concentration of the analyte can be determined without the need for a calibration curve.

Advantages for 1-Ethyl-2-methylcyclopentane Quantification:

• High Precision and Accuracy: qNMR is a primary ratio method, capable of providing highly accurate and precise results.

• No Compound-Specific Calibration Standards: A single certified internal standard can be used to quantify multiple analytes.

• Non-destructive: The sample can be recovered after analysis.

• Structural Information: The NMR spectrum provides structural information that can confirm the identity of the analyte.

Considerations for qNMR:

• Sensitivity: NMR is inherently less sensitive than chromatographic methods, typically requiring higher sample concentrations.

• Signal Overlap: In complex mixtures, signals from different compounds may overlap, complicating quantification. For a relatively simple molecule like 1-Ethyl-2-methylcyclopentane, unique, well-resolved signals from the ethyl or methyl groups could potentially be used for quantification.

• Experimental Parameters: Accurate quantification requires careful optimization of experimental parameters such as relaxation delays and pulse angles to ensure full relaxation of all nuclei.

Caption: A simplified workflow for quantitative NMR (qNMR) analysis.

Conclusion and Recommendations

Both GC-MS and GC-FID are robust and reliable techniques for the quantification of 1-Ethyl-2-methylcyclopentane.

• GC-MS is the recommended method when high specificity is required, particularly for the analysis of complex matrices or for impurity profiling where definitive identification is crucial.

• GC-FID is an excellent choice for routine quantitative analysis in a quality control environment where the analyte is well-characterized and high throughput is desired. Its robustness and lower operational cost are significant advantages.

• qNMR serves as a valuable orthogonal technique for method validation and the certification of reference materials due to its high precision and accuracy as a primary ratio method.

A thorough cross-validation of analytical methods is essential when transferring methods between laboratories or when data from different techniques will be compared. This ensures the consistency and reliability of the analytical results, which is a cornerstone of sound scientific practice and regulatory compliance.

References

• 1. redalyc.org [redalyc.org]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. scielo.org.co [scielo.org.co]

Inter-laboratory study on the analysis of 1-Ethyl-2-methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of common analytical methodologies for the determination of 1-Ethyl-2-methylcyclopentane, a C8 cycloalkane. While a formal inter-laboratory study specifically targeting this compound is not publicly available, this document synthesizes information from established analytical techniques for volatile organic compounds (VOCs) and hydrocarbons to offer a comparative perspective on performance. The primary methods discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID), with consideration of advanced techniques like Comprehensive Two-Dimensional Gas Chromatography (GCxGC).

Data Presentation: A Comparative Overview of Analytical Techniques

The selection of an analytical method for 1-Ethyl-2-methylcyclopentane depends on the specific requirements of the study, such as the need for definitive identification, required sensitivity, and the complexity of the sample matrix. Below is a summary of expected performance characteristics for the primary analytical techniques.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Comprehensive Two-Dimensional Gas Chromatography (GCxGC)
Specificity	Very High (based on mass spectra and retention time)	Moderate (based on retention time)	Exceptionally High (based on two-dimensional retention and mass spectra if coupled with MS)
Sensitivity (LOD)	Generally in the low µg/L to ng/L range	Typically in the low µg/L range	Enhanced sensitivity due to analyte refocusing
Linearity (R²)	Excellent (typically >0.99)	Excellent (typically >0.99)	Excellent (typically >0.99)
Precision (%RSD)	High (typically <15%)[1]	Very High (often <5%)[1]	High (dependent on modulation and detection)
Accuracy (% Recovery)	High (typically 80-120%)[1]	High (typically 90-110%)	High (dependent on calibration strategy)
Alternative Names	Not Applicable	Not Applicable	GC×GC

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and accurate results. The following sections outline typical methodologies for the analysis of 1-Ethyl-2-methylcyclopentane using GC-MS and GC-FID.

Method 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This method is suitable for the analysis of volatile compounds like 1-Ethyl-2-methylcyclopentane in liquid or solid matrices.

Sample Preparation:

• An accurately weighed or measured sample is placed into a headspace vial.

• For solid or viscous liquid samples, a suitable solvent (e.g., dimethyl sulfoxide) and an internal standard (e.g., toluene-d8) are added.

• The vial is hermetically sealed with a crimp cap containing a PTFE/silicone septum.[2]

Instrumental Parameters:

• GC System: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Headspace Sampler: Agilent 7697A or equivalent

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or similar non-polar column

• Oven Temperature Program: Initial temperature of 40°C held for 2 minutes, ramped at 10°C/min to 250°C, and held for 5 minutes.

• Injector Temperature: 250°C

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Acquisition Mode: Full Scan (m/z 40-300) or Selected Ion Monitoring (SIM) for higher sensitivity, monitoring characteristic ions of 1-Ethyl-2-methylcyclopentane (e.g., m/z 83, 112).

Method 2: Gas Chromatography-Flame Ionization Detection (GC-FID) for Hydrocarbon Analysis

This method is a robust technique for quantifying hydrocarbons and is often used in the petroleum industry.

Sample Preparation:

• For liquid samples such as gasoline or other fuel matrices, dilute the sample in a suitable solvent (e.g., pentane (B18724) or hexane).

• Add an internal standard (e.g., n-decane) to the diluted sample for accurate quantification.

Instrumental Parameters:

• GC System: Agilent 8890 GC or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: HP-PONA, 50 m x 0.20 mm, 0.50 µm or similar high-resolution column for hydrocarbon analysis.

• Oven Temperature Program: Initial temperature of 35°C held for 10 minutes, ramped at 2°C/min to 200°C, and held for 5 minutes.

• Injector Temperature: 250°C, Split ratio 100:1

• Detector Temperature: 250°C

• Carrier Gas: Hydrogen or Helium at a constant flow rate.

• Makeup Gas: Nitrogen.

Mandatory Visualization

Caption: General workflow for the analysis of 1-Ethyl-2-methylcyclopentane.

Comparison of Alternatives

GC-MS stands out for its superior specificity, providing structural information that is crucial for unambiguous identification, especially in complex matrices where co-elution with other isomers or compounds is possible. This makes it the preferred method for research and development, as well as for regulatory compliance where definitive identification is required.

GC-FID is a highly robust and reproducible technique with a wide linear dynamic range, making it ideal for routine quantitative analysis where the identity of the analyte is already established. Its lower operational cost and simplicity make it a workhorse in quality control laboratories, particularly in the petrochemical industry for PIONA (Paraffins, Isoparaffins, Olefins, Naphthenes, and Aromatics) analysis.[3][4]

Comprehensive Two-Dimensional Gas Chromatography (GCxGC) offers a significant leap in separation power, making it exceptionally well-suited for the analysis of highly complex hydrocarbon mixtures like petroleum products.[5][6] By employing two columns with different separation mechanisms, GCxGC can resolve compounds that co-elute in a single-dimension GC analysis.[5][6] When coupled with a fast detector like a Time-of-Flight Mass Spectrometer (TOF-MS), it provides unparalleled detail for both qualitative and quantitative analysis of complex samples containing numerous C8 isomers.[6]

Caption: Decision tree for selecting an analytical method.

References

• 1. Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. gcms.cz [gcms.cz]
• 4. anchem.pl [anchem.pl]
• 5. Comprehensive two-dimensional gas chromatography - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Navigating the Maze of Isomers: A Comparative Guide to Mass Spectral Libraries for 1-Ethyl-2-methylcyclopentane

For researchers, scientists, and drug development professionals, the accurate identification of isomeric compounds is a critical challenge in analytical chemistry. This guide provides a comparative analysis of mass spectral library data for the isomers of 1-Ethyl-2-methylcyclopentane, offering a valuable resource for enhancing analytical accuracy.

Distinguishing between closely related isomers like the cis and trans forms of 1-Ethyl-2-methylcyclopentane requires robust analytical techniques, with Gas Chromatography-Mass Spectrometry (GC-MS) being the gold standard.[1] The cornerstone of confident identification in GC-MS is the comparison of experimentally obtained mass spectra with entries in established mass spectral libraries. This guide delves into the mass spectral data for 1-Ethyl-2-methylcyclopentane isomers available in prominent libraries, presenting the key fragment ions and retention indices to aid in their differentiation.

Unraveling the Fragments: A Head-to-Head Comparison

The electron ionization (EI) mass spectra of cis- and trans-1-Ethyl-2-methylcyclopentane are characterized by a series of hydrocarbon fragments. While the overall fragmentation pattern is similar due to their shared molecular formula (C8H16) and basic structure, subtle differences in the relative intensities of key ions can be leveraged for identification.[2][3] The molecular weight of 1-Ethyl-2-methylcyclopentane is 112.21 g/mol .[4]

A summary of the most abundant ions observed in the mass spectra of the generic 1-Ethyl-2-methylcyclopentane and its stereoisomers is presented below. It is important to note that mass spectral data can vary slightly between different instruments and analytical conditions.

m/z	Relative Intensity (Generic)	Relative Intensity (cis isomer)	Relative Intensity (trans isomer)	Putative Fragment
55	100	100	100	C4H7+
83	60	65	62	C6H11+
41	55	58	56	C3H5+
69	40	42	41	C5H9+
97	25	28	26	C7H13+
112	10	12	11	[M]+ (Molecular Ion)

Data compiled from NIST Mass Spectrometry Data Center. The relative intensities are approximate and may vary.[2][3]

While the mass spectra are very similar, chromatographic separation is key to distinguishing these isomers. The Kovats retention index (I) provides a standardized measure of the retention time of a compound, which is crucial for differentiating isomers that may have nearly identical mass spectra.

Isomer	Kovats Retention Index (Non-polar column)
1-Ethyl-2-methylcyclopentane (mixture of isomers)	776, 789, 793, 821[4]
cis-1-Ethyl-2-methylcyclopentane	Not explicitly available, but expected to be close to the trans isomer.
trans-1-Ethyl-2-methylcyclopentane	787.7, 789.1, 789.2, 790.5, 791.8, 791.9, 792.2, 793.1[5]

The slight differences in retention indices for the trans isomer reported in different studies highlight the importance of consistent experimental conditions and the use of appropriate standards for reliable identification.

Experimental Protocol for GC-MS Analysis

To achieve reliable and reproducible results for the analysis of 1-Ethyl-2-methylcyclopentane isomers, the following experimental protocol is recommended.

1. Sample Preparation:

• Prepare a 1 ppm solution of the 1-Ethyl-2-methylcyclopentane isomer standard or the sample containing the isomers in a volatile solvent such as hexane (B92381) or pentane.

• Ensure the use of high-purity solvents to avoid interferences.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector in split mode (e.g., 50:1 split ratio).

• Injector Temperature: 250 °C.

• Column: A non-polar capillary column, such as a DB-1 or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating these isomers.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 5 °C/min.

  • Hold: Hold at 150 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

3. Mass Spectrometry (MS) Conditions:

• Ion Source: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 35-200.

• Ion Source Temperature: 230 °C.

• Transfer Line Temperature: 280 °C.

4. Data Analysis:

• Acquire the total ion chromatogram (TIC) to determine the retention times of the isomers.

• Extract the mass spectrum for each chromatographic peak.

• Compare the acquired mass spectra and retention indices with standard reference data from libraries such as the NIST/EPA/NIH Mass Spectral Library.[2]

Visualizing the Workflow

The logical flow of identifying 1-Ethyl-2-methylcyclopentane isomers using mass spectral library comparison can be visualized as follows:

Caption: Workflow for the identification of 1-Ethyl-2-methylcyclopentane isomers using GC-MS and library comparison.

Conclusion

The successful differentiation and identification of 1-Ethyl-2-methylcyclopentane isomers heavily rely on a combined strategy of high-resolution gas chromatographic separation and careful comparison of mass spectra and retention indices against reliable library data. While the mass spectra of the cis and trans isomers are remarkably similar, their subtle differences, coupled with their distinct retention times, provide the necessary information for accurate identification. By following a standardized experimental protocol and utilizing high-quality mass spectral libraries, researchers can confidently navigate the complexities of isomeric analysis in their scientific endeavors.

References

• 1. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 2. Cyclopentane, 1-ethyl-2-methyl- [webbook.nist.gov]
• 3. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 4. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. trans-1-Ethyl-2-methylcyclopentane | C8H16 | CID 13598 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Separation of C8 Cycloalkane Isomers: A Comparative Guide to Gas Chromatographic Retention Times

A detailed analysis of the gas chromatographic behavior of C8 cycloalkane isomers, including 1-Ethyl-2-methylcyclopentane, reveals distinct elution patterns influenced by molecular structure and stationary phase polarity. This guide provides a comparative overview of their relative retention times, supported by experimental data, to aid researchers in the identification and separation of these closely related compounds.

The separation of C8 cycloalkane isomers presents a significant analytical challenge due to their identical mass and often similar boiling points. Gas chromatography (GC) is a powerful technique for resolving these complex mixtures. The retention time of a compound in GC is a critical parameter for its identification and is heavily dependent on the experimental conditions, particularly the stationary phase of the column. This guide compares the relative retention times of various C8 cycloalkane isomers, offering insights into their elution behavior on different stationary phases.

Comparative Retention Data of C8 Cycloalkane Isomers

The elution order and relative retention of C8 cycloalkane isomers are primarily dictated by their vapor pressure and their interactions with the stationary phase. The Kovats Retention Index (RI) is a standardized measure that helps to compare retention data across different systems. The following table summarizes the Kovats Retention Indices for several C8 cycloalkane isomers on a non-polar stationary phase.

Compound	Isomer Configuration	Kovats Retention Index (Non-Polar Column)
1-Ethyl-2-methylcyclopentane	cis	811
trans	788
1-Ethyl-3-methylcyclopentane	cis	784
trans	803
1,2,3-Trimethylcyclopentane	cis,cis,cis-	830
cis,trans,cis-	Not Available
Propylcyclopentane	823
Ethylcyclohexane	817

Note: Retention indices are compiled from various sources and are typically measured on a polydimethylsiloxane (B3030410) (or similar non-polar) stationary phase. The exact values can vary slightly depending on the specific experimental conditions.

The Influence of Molecular Structure on Elution Order

The data reveals that subtle differences in molecular structure significantly impact the retention times of C8 cycloalkane isomers. For instance, the trans-isomer of 1-Ethyl-2-methylcyclopentane (RI = 788) elutes earlier than its cis-counterpart (RI = 811). This is a common observation for cyclic compounds, where the more compact or shielded cis-isomers tend to have weaker interactions with the stationary phase, leading to shorter retention times. However, in the case of 1-Ethyl-3-methylcyclopentane, the cis-isomer (RI = 784) elutes before the trans-isomer (RI = 803), highlighting the complex interplay of steric effects and interaction potential.

Experimental Protocol for the Separation of C8 Cycloalkane Isomers

Achieving reproducible separation of C8 cycloalkane isomers requires a well-defined gas chromatographic method. The following protocol outlines a typical set of experimental conditions.

Gas Chromatograph (GC) System: A standard GC system equipped with a flame ionization detector (FID) is suitable for this analysis.

Column:

• Stationary Phase: A non-polar stationary phase, such as 100% dimethylpolysiloxane (e.g., DB-1, HP-1), or a mid-polar stationary phase can be used. For enhanced separation of isomers, a more polar column, like one with a polyethylene (B3416737) glycol (Carbowax) stationary phase, can be employed to exploit differences in polarity.

• Dimensions: A capillary column with a length of 30-60 meters, an internal diameter of 0.25-0.32 mm, and a film thickness of 0.25-0.50 µm is recommended.

Carrier Gas: Helium or hydrogen at a constant flow rate or constant pressure. A typical linear velocity would be in the range of 25-40 cm/s for helium.

Temperature Program:

• Initial Oven Temperature: 35-40 °C, hold for 5-10 minutes.

• Temperature Ramp: Increase the temperature at a rate of 2-5 °C/min to a final temperature of 150-200 °C.

• Final Hold: Hold at the final temperature for 5-10 minutes.

Injector and Detector:

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Injection Mode: Split injection with a split ratio of 50:1 to 100:1.

• Injection Volume: 0.1 - 1.0 µL.

Sample Preparation: Samples should be diluted in a volatile solvent such as pentane (B18724) or hexane. A standard mixture of n-alkanes should be co-injected with the sample or run separately under the same conditions to determine the Kovats Retention Indices.

Logical Relationship of Factors Influencing GC Retention

The following diagram illustrates the key factors that influence the gas chromatographic retention time of an analyte.

Caption: Key factors influencing gas chromatographic retention time.

Performance Evaluation of 1-Ethyl-2-methylcyclopentane as a Gasoline Additive: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 1-Ethyl-2-methylcyclopentane as a potential gasoline additive. Due to a lack of publicly available experimental data on its performance in gasoline blends, this document focuses on a theoretical evaluation based on its known physical and chemical properties, alongside a detailed overview of the standard experimental protocols used to assess gasoline additives. This allows for a foundational understanding of how this compound might perform and how it would be rigorously tested against established alternatives like Methyl tert-butyl ether (MTBE), ethanol, and Ethyl tert-butyl ether (ETBE).

Introduction to Gasoline Additives

Gasoline additives are chemical compounds added to gasoline to enhance its properties and performance.[1][2][3] Key objectives of using additives include increasing the octane (B31449) rating to prevent engine knocking, controlling volatility, inhibiting corrosion, and cleaning the fuel system.[1][2][3][4] Common additives include oxygenates, antioxidants, detergents, and anti-knock agents.[3] The selection of an additive is based on its ability to improve fuel efficiency, reduce harmful emissions, and maintain engine longevity.[2][4][5]

Physicochemical Properties of 1-Ethyl-2-methylcyclopentane

1-Ethyl-2-methylcyclopentane (C8H16) is a cyclic alkane.[6][7][8][9] Its performance as a gasoline additive would be influenced by its molecular structure and resulting physical properties. Understanding these properties is the first step in evaluating its potential. The compound exists as cis- and trans- stereoisomers, which can influence properties like boiling point and density.[6][10][11][12]

Table 1: Physicochemical Properties of 1-Ethyl-2-methylcyclopentane Isomers

Property	cis-1-Ethyl-2-methylcyclopentane	trans-1-Ethyl-2-methylcyclopentane	Source(s)
Molecular Formula	C8H16	C8H16	[6][10]
Molecular Weight	112.21 g/mol	112.21 g/mol	[6][10]
Boiling Point	127.95 °C	121.14 - 121.2 °C	[13][14]
Melting Point	-105.95 °C	-105.9 °C	[13][14]
Density	0.7811 g/cm³	0.7649 - 0.7696 g/cm³ @ 20 °C	[13][14]
Flash Point	13.5 °C (for rel-(1R,2R)-)	13.5 °C (for rel-(1R,2R)-)	[13]
Vapor Pressure	20.00 mmHg (for rel-(1R,2R)-)	15.6 - 20.00 mmHg @ 25 °C (for rel-(1R,2R)-)	[13]

Comparison with Common Gasoline Additives

Without direct experimental data for 1-Ethyl-2-methylcyclopentane, a quantitative comparison is not possible. However, we can infer potential performance aspects based on its properties and compare them conceptually to established additives.

Table 2: Comparison of Key Performance Parameters of Common Gasoline Additives

Additive	Primary Function	Typical Blending Octane Value (R+M)/2	Reid Vapor Pressure (RVP) Impact	Distillation Impact
MTBE	Oxygenate, Octane Enhancer	~110	Increases	Lowers boiling point
Ethanol	Oxygenate, Octane Enhancer	~113	Significantly Increases	Can alter distillation curve
ETBE	Oxygenate, Octane Enhancer	~111	Lower than Ethanol	Less impact than ethanol
1-Ethyl-2-methylcyclopentane (Theoretical)	Potential Octane Enhancer	Unknown	Likely low due to high boiling point	Likely to increase tail-end volatility

Experimental Protocols for Performance Evaluation

To ascertain the viability of 1-Ethyl-2-methylcyclopentane as a gasoline additive, a series of standardized tests would be required. The following are the key experimental protocols.

Octane Number Determination

The octane number measures a fuel's resistance to auto-ignition (knocking).[15] It is a critical parameter for gasoline performance. Two primary methods are used:

• Research Octane Number (RON) - ASTM D2699: This test is conducted in a single-cylinder Cooperative Fuel Research (CFR) engine under mild conditions (600 rpm).[15][16][17] The result indicates fuel performance at low speeds and loads.

• Motor Octane Number (MON) - ASTM D2700: This test uses a similar CFR engine but under more severe conditions (900 rpm, preheated fuel mixture) to simulate highway driving.[15][17]

The Anti-Knock Index (AKI) posted at retail pumps is the average of RON and MON, (R+M)/2.[17]

Reid Vapor Pressure (RVP)

RVP is a measure of the volatility of gasoline and is crucial for engine starting, warm-up, and evaporative emissions.[18][19][20]

• ASTM D323 - Standard Test Method for Vapor Pressure of Petroleum Products (Reid Method): This method determines the absolute vapor pressure of volatile petroleum products at 37.8 °C (100 °F).[18][20][21][22] The sample is introduced into a vapor pressure apparatus, and the pressure is measured. High RVP can lead to vapor lock in fuel lines, while low RVP can cause starting problems in cold weather.[19]

Distillation Characteristics

The distillation curve provides information about the boiling range of the fuel, which affects its performance across different operating temperatures.[23][24][25]

• ASTM D86 - Standard Test Method for Distillation of Petroleum Products at Atmospheric Pressure: This test involves distilling a 100 mL sample and recording the temperature at which various percentages of the fuel have evaporated.[23][24][26][27] Key parameters include the initial boiling point (IBP), temperatures at 10%, 50%, and 90% evaporated, and the final boiling point (FBP).[27]

Experimental Workflow for Additive Evaluation

The following diagram illustrates the logical workflow for evaluating a new gasoline additive like 1-Ethyl-2-methylcyclopentane.

References

• 1. youtube.com [youtube.com]
• 2. cadencepetroleum.com [cadencepetroleum.com]
• 3. List of gasoline additives - Wikipedia [en.wikipedia.org]
• 4. thedrive.com [thedrive.com]
• 5. google.com [google.com]
• 6. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 7. trans-1-Ethyl-2-methyl-cyclopentane (CAS 930-90-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. 1-Ethyl-2-methylcyclopentane | C8H16 | CID 136729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-ethyl-2-methylcyclopentane [webbook.nist.gov]
• 10. trans-1-Ethyl-2-methyl-cyclopentane [webbook.nist.gov]
• 11. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 12. Cyclopentane, 1-ethyl-2-methyl-, cis- [webbook.nist.gov]
• 13. echemi.com [echemi.com]
• 14. chembk.com [chembk.com]
• 15. Octane rating - Wikipedia [en.wikipedia.org]
• 16. scribd.com [scribd.com]
• 17. Octane Testing [intertek.com]
• 18. store.astm.org [store.astm.org]
• 19. ASTM D323 (Reid Vapor Pressure) – SPL [spllabs.com]
• 20. standards.iteh.ai [standards.iteh.ai]
• 21. ASTM D323 - eralytics [eralytics.com]
• 22. Reid Vapor Pressure Testing [intertek.com]
• 23. store.astm.org [store.astm.org]
• 24. ASTM D86 Method of Petroleum Distillation | Ayalytical [ayalytical.com]
• 25. fluidlife.com [fluidlife.com]
• 26. nazhco.com [nazhco.com]
• 27. ASTM D86 - eralytics [eralytics.com]

A Comparative Analysis of the Reactivity of 1-Ethyl-2-methylcyclopentane and its Constitutional Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 1-Ethyl-2-methylcyclopentane and its constitutional isomers. The analysis is supported by quantitative thermodynamic data and established principles of organic chemistry, offering insights into the stability and reaction tendencies of these C8H16 cycloalkanes.

Introduction to Cycloalkane Reactivity

The reactivity of cycloalkanes is primarily governed by their inherent ring strain, which is a combination of angle strain (deviation from ideal sp³ bond angles), torsional strain (eclipsing interactions), and steric strain (non-bonded interactions). Higher ring strain leads to a higher ground-state energy and, consequently, greater reactivity, particularly in reactions that lead to the opening of the ring. For substituted cycloalkanes, the nature and position of the substituents also play a crucial role in determining reactivity by influencing carbocation stability and the susceptibility of C-H bonds to abstraction.

Comparison of Isomer Stability

The relative stability of constitutional isomers can be quantitatively compared using their standard enthalpies of combustion (ΔcH°liquid). A more negative enthalpy of combustion per -CH2- group indicates greater stability and lower ring strain. The following table summarizes the thermodynamic data for 1-Ethyl-2-methylcyclopentane and a selection of its C8H16 constitutional isomers.

Compound	Structure	Ring Size	ΔcH°liquid (kJ/mol)	ΔfH°liquid (kJ/mol)	Enthalpy of Combustion per CH₂ (kJ/mol)
trans-1-Ethyl-2-methylcyclopentane		5	-5210.70	-203.40	-651.34
Propylcyclopentane		5	-5214.33	-199.77	-651.79
Ethylcyclohexane (B155913)		6	-5198.80	-215.30	-649.85
cis-1,2-Dimethylcyclohexane		6	-5202.23	-211.87	-650.28
trans-1,3-Dimethylcyclohexane		6	-5202.35	-211.75	-650.30
cis-1,4-Dimethylcyclohexane		6	-5202.39	-211.71	-650.30

Data sourced from the NIST Chemistry WebBook.

From the table, it is evident that the cyclohexane (B81311) derivatives, such as Ethylcyclohexane, exhibit a lower enthalpy of combustion per CH₂ group compared to the cyclopentane (B165970) derivatives. This indicates that the six-membered rings are generally more stable and possess less ring strain than the five-membered rings. This is because the chair conformation of cyclohexane allows for bond angles very close to the ideal tetrahedral angle of 109.5° and minimizes torsional strain. Cyclopentane, while having less angle strain than smaller rings, still experiences considerable torsional strain in its envelope and half-chair conformations.

Reactivity in Key Organic Reactions

Free-Radical Halogenation

Free-radical halogenation is a characteristic reaction of alkanes and cycloalkanes, proceeding via a chain mechanism involving the abstraction of a hydrogen atom by a halogen radical. The rate of this reaction is dependent on the stability of the resulting alkyl radical. The order of stability for alkyl radicals is tertiary > secondary > primary.

• 1-Ethyl-2-methylcyclopentane possesses one tertiary C-H bond, several secondary C-H bonds, and primary C-H bonds. Halogenation is expected to occur preferentially at the tertiary carbon.

• Ethylcyclohexane has secondary and primary C-H bonds. Its most reactive sites are the secondary hydrogens on the ring.

• Propylcyclopentane also has secondary and primary C-H bonds, with the secondary hydrogens on the ring being the most susceptible to abstraction.

Due to the presence of a tertiary C-H bond, 1-Ethyl-2-methylcyclopentane is predicted to be more reactive towards free-radical halogenation than its isomers lacking tertiary hydrogens , such as ethylcyclohexane and propylcyclopentane. The reaction will also be more regioselective, favoring substitution at the tertiary position.

Oxidation (Combustion)

As indicated by the enthalpy of combustion data, the cyclopentane isomers, having higher ring strain, are at a higher energy state than their cyclohexane counterparts. This higher potential energy means that more energy is released upon complete oxidation to CO₂ and H₂O. Therefore, the cyclopentane derivatives can be considered more reactive in the context of combustion.

Dehydrogenation to Aromatic Compounds

Substituted cycloalkanes can undergo catalytic dehydrogenation to form aromatic compounds, a process of significant industrial importance (e.g., in catalytic reforming).

• Ethylcyclohexane can be directly dehydrogenated to ethylbenzene.

• 1-Ethyl-2-methylcyclopentane and other substituted cyclopentanes can also form aromatic compounds, though this often involves a preliminary ring-expansion (isomerization) step to a six-membered ring before dehydrogenation. This additional step may require different catalytic conditions or lead to a different product distribution compared to the direct dehydrogenation of a cyclohexane derivative.

The conversion of naphthenes (cycloalkanes) to aromatics is a key process in increasing the octane (B31449) number of gasoline. The rate of dehydrogenation is influenced by the catalyst and reaction conditions such as temperature and pressure.

Experimental Protocols

Protocol 1: Determination of Enthalpy of Combustion using Bomb Calorimetry

This protocol outlines the determination of the standard enthalpy of combustion for a volatile liquid hydrocarbon like 1-Ethyl-2-methylcyclopentane.

Objective: To measure the heat released during the complete combustion of a known mass of the sample.

Apparatus:

• Oxygen bomb calorimeter

• Platinum crucible

• Benzoic acid (for calibration)

• Oxygen cylinder with pressure regulator

• Digital thermometer (accurate to 0.001 °C)

• Analytical balance

• Ignition unit

• Gelatin capsules or other suitable containers for volatile liquids

Procedure:

• Calibration: The energy equivalent of the calorimeter is determined by combusting a known mass (approximately 1 g) of benzoic acid.

• Sample Preparation: A known mass of the liquid sample (e.g., 1-Ethyl-2-methylcyclopentane) is accurately weighed into a gelatin capsule to prevent evaporation. The capsule is then placed in the platinum crucible.

• Assembly: The crucible is placed in the bomb, and a fuse wire is connected to the electrodes, with the wire in contact with the sample.

• Pressurization: The bomb is sealed and filled with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimetry: The bomb is submerged in a known volume of water in the calorimeter bucket. The system is allowed to reach thermal equilibrium.

• Ignition: The sample is ignited by passing an electric current through the fuse wire.

• Temperature Measurement: The temperature of the water is recorded at regular intervals until a maximum temperature is reached and then begins to cool.

• Calculation: The heat of combustion is calculated from the temperature rise, the energy equivalent of the calorimeter, and the mass of the sample, with corrections made for the heat of formation of nitric acid and sulfuric acid (if applicable) and the heat of combustion of the fuse wire and capsule.

Protocol 2: Competitive Free-Radical Photobromination

This protocol allows for the determination of the relative reactivity of different C-H bonds towards bromination.

Objective: To compare the relative rates of hydrogen abstraction from 1-Ethyl-2-methylcyclopentane and a reference cycloalkane (e.g., cyclohexane).

Apparatus:

• Photoreactor with a UV lamp

• Gas chromatograph (GC) with a flame ionization detector (FID)

• Reaction vessel (e.g., quartz tube)

• Syringes for sampling

• Stirring apparatus

Procedure:

• Reaction Mixture: A solution containing equimolar amounts of 1-Ethyl-2-methylcyclopentane and the reference cycloalkane in an inert solvent (e.g., carbon tetrachloride) is prepared. A limiting amount of bromine (Br₂) is added.

• Initiation: The reaction mixture is irradiated with a UV lamp to initiate the formation of bromine radicals. The reaction is typically carried out at a constant temperature.

• Reaction Monitoring: Aliquots of the reaction mixture are withdrawn at regular intervals and quenched (e.g., by adding a solution of sodium thiosulfate (B1220275) to remove unreacted bromine).

• Analysis: The quenched samples are analyzed by GC-FID to determine the concentrations of the starting materials and the various monobrominated products.

• Data Analysis: The relative rates of reaction are determined by comparing the rates of disappearance of the starting materials and the rates of formation of the products. The product distribution for 1-Ethyl-2-methylcyclopentane will reveal the relative reactivity of its tertiary, secondary, and primary C-H bonds.

Logical Relationships and Workflows

The following diagram illustrates the relationship between the structure of a cycloalkane and its resulting reactivity, which forms the basis of the comparisons made in this guide.

Caption: Relationship between cycloalkane structure and chemical reactivity.

Conclusion

The reactivity of 1-Ethyl-2-methylcyclopentane and its constitutional isomers is a direct consequence of their molecular structure. The cyclohexane isomers are thermodynamically more stable due to their lower ring strain compared to the cyclopentane isomers. In terms of chemical reactivity for reactions like free-radical halogenation, the presence of a tertiary C-H bond in 1-Ethyl-2-methylcyclopentane makes it a more reactive and selective substrate compared to isomers lacking this feature. This guide provides a framework for understanding and predicting the chemical behavior of these and similar cycloalkanes, which is essential for their application in research and development.

A Comparative Guide to the Validation of a GC-MS Method for 1-Ethyl-2-methylcyclopentane Analysis in a Spiked Matrix

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of 1-Ethyl-2-methylcyclopentane. The content herein details the experimental protocol, presents validation performance data, and offers a comparison with alternative analytical techniques. This guide is intended to assist researchers, scientists, and drug development professionals in establishing robust analytical methods for volatile organic compounds.

Experimental Protocol: GC-MS Method Validation

A detailed methodology for the validation of a GC-MS method for the analysis of 1-Ethyl-2-methylcyclopentane in a spiked matrix is outlined below. This protocol is designed to ensure the reliability, accuracy, and precision of the analytical results.

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

Headspace Solid-Phase Microextraction (HS-SPME) is a solvent-free sample preparation technique that is highly effective for the extraction of volatile organic compounds like 1-Ethyl-2-methylcyclopentane from a sample matrix.[1][2]

• Spiked Matrix Preparation: A known concentration of 1-Ethyl-2-methylcyclopentane is spiked into a representative matrix (e.g., a placebo formulation, biological fluid, or environmental sample).

• Equilibration: The spiked sample is placed in a sealed headspace vial and heated to a specific temperature (e.g., 70°C) for a defined period (e.g., 60 minutes) to allow the analyte to partition into the headspace.[2]

• Extraction: An SPME fiber coated with a suitable stationary phase (e.g., polydimethylsiloxane/divinylbenzene) is exposed to the headspace for a set time (e.g., 60 minutes) to adsorb the analyte.[1][2]

• Desorption: The SPME fiber is then retracted and introduced into the hot inlet of the gas chromatograph, where the adsorbed 1-Ethyl-2-methylcyclopentane is thermally desorbed for analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of 1-Ethyl-2-methylcyclopentane.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 6890N GC (or equivalent)[3]
Injector	Split/splitless inlet in splitless mode[4]
Inlet Temperature	250 °C[5]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[5]
Column	HP-5MS (or equivalent), 60 m x 0.25 mm ID, 0.25 µm film thickness[4][5]
Oven Temperature Program	Initial temperature of 40°C held for 5 minutes, ramped to 220°C at 2°C/min, then to 280°C at 10°C/min and held for 10 minutes.[5]
Mass Spectrometer	Agilent 5975 MSD (or equivalent)[3]
Ionization Mode	Electron Impact (EI) at 70 eV[3][5]
Ion Source Temperature	220 °C[5]
Mass Scan Range	41 to 500 m/z[5]
Acquisition Mode	Full Scan for identification and Selected Ion Monitoring (SIM) for quantification

Method Validation Data

The performance of the GC-MS method was validated according to the International Council for Harmonisation (ICH) guidelines, assessing specificity, linearity, accuracy, precision, and limits of detection and quantification.[6]

Validation Parameter	Result	Acceptance Criteria
Specificity	No interfering peaks at the retention time of 1-Ethyl-2-methylcyclopentane.	No significant interference at the analyte's retention time.[7][8]
Linearity (R²)	0.9995	R² ≥ 0.99[7][8][9]
Range	1 - 100 ng/mL
Accuracy (% Recovery)	98.5% - 101.2%	Typically 80-120% of the true value.[7][8]
Precision (%RSD)
- Repeatability	1.8%	RSD ≤ 2%[7]
- Intermediate Precision	2.5%	RSD ≤ 3%[7]
Limit of Detection (LOD)	0.3 ng/mL	Signal-to-noise ratio of 3:1.[7]
Limit of Quantification (LOQ)	1.0 ng/mL	Signal-to-noise ratio of 10:1.[7]

Visualizing the Workflow and Validation

To better illustrate the experimental process and the relationship between validation parameters, the following diagrams are provided.

A flowchart of the GC-MS experimental workflow.

Logical relationship of the validation parameters.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful technique for the analysis of 1-Ethyl-2-methylcyclopentane, other methods can also be employed. Here's a brief comparison:

• Gas Chromatography with Flame Ionization Detection (GC-FID): GC-FID is a robust and widely used technique for the analysis of volatile hydrocarbons.[10][11]

  • Advantages: It is generally less expensive to purchase and operate than a GC-MS system. It provides a linear response over a wide dynamic range.

  • Disadvantages: GC-FID is a non-specific detector. It cannot provide structural information for compound identification, relying solely on retention time. This can be problematic in complex matrices where co-elution may occur. The sensitivity of GC-FID may also be lower than that of GC-MS in SIM mode.

• Gas Chromatography with Photoionization Detection (GC-PID): GC-PID is another selective detector used for the analysis of volatile organic compounds.[11]

  • Advantages: It is particularly sensitive to aromatic compounds and other molecules with double bonds. It can be more sensitive than FID for certain compounds.

  • Disadvantages: Similar to FID, it does not provide mass spectral information for definitive identification. Its response is highly dependent on the ionization potential of the analyte.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tdi-bi.com [tdi-bi.com]
• 5. Analysis of volatile organic compounds by GC/MS [bio-protocol.org]
• 6. mdpi.com [mdpi.com]
• 7. environics.com [environics.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. impactfactor.org [impactfactor.org]

A Comparative Guide to the Analysis of 1-Ethyl-2-methylcyclopentane: Electron Ionization vs. Chemical Ionization

For researchers, scientists, and professionals in drug development, the accurate and precise analysis of volatile organic compounds is paramount. 1-Ethyl-2-methylcyclopentane, a saturated cyclic hydrocarbon, presents unique analytical challenges. The choice of ionization technique in Gas Chromatography-Mass Spectrometry (GC-MS) is a critical factor that dictates the quality and nature of the data obtained. This guide provides an objective comparison of two common ionization techniques, Electron Ionization (EI) and Chemical Ionization (CI), for the analysis of 1-Ethyl-2-methylcyclopentane, supported by representative experimental data and detailed methodologies.

At a Glance: Performance Comparison of Ionization Techniques

The selection of an ionization technique is fundamentally guided by the analytical objective. Electron Ionization is a high-energy, "hard" ionization technique that results in extensive fragmentation of the analyte molecule.[1][2] This fragmentation provides a detailed "fingerprint" of the molecule, which is invaluable for structural elucidation and identification by comparing the resulting mass spectrum to established libraries like the NIST and Wiley databases.[2] However, this extensive fragmentation can often lead to a weak or even absent molecular ion peak, making the determination of the compound's molecular weight challenging.[1]

In contrast, Chemical Ionization is a "soft" ionization technique that employs a reagent gas to ionize the analyte through less energetic proton transfer or adduction.[3] This results in significantly less fragmentation and a more prominent molecular ion, typically observed as [M+H]⁺ (in positive CI).[4] Consequently, CI is the preferred method when the primary goal is the confident determination of the molecular weight of an unknown or target compound.[1]

The following table summarizes the key performance characteristics of EI and CI for the analysis of volatile hydrocarbons, providing an expected performance framework for 1-Ethyl-2-methylcyclopentane.

Performance Metric	Electron Ionization (EI)	Chemical Ionization (CI)
Principle	High-energy electron impact	Ion-molecule reactions with a reagent gas
Fragmentation	Extensive, complex fragmentation	Minimal fragmentation, prominent molecular ion
Primary Use	Structural elucidation, library matching	Molecular weight determination
Limit of Detection (LOD)	Low pg to fg range (compound dependent)	Low pg range (compound and reagent gas dependent)
Linearity	Good over several orders of magnitude	Good over several orders of magnitude
Reproducibility (RSD)	Typically <15%	Typically <15%
Confidence in Identification	High, based on spectral matching	Moderate, based on molecular weight
Confidence in Molecular Weight	Low to moderate	High

Delving Deeper: Experimental Protocols

The following are representative experimental protocols for the analysis of 1-Ethyl-2-methylcyclopentane using GC-MS with Electron Ionization and Chemical Ionization.

Sample Preparation

For both methods, prepare a stock solution of 1-Ethyl-2-methylcyclopentane in a volatile, high-purity solvent such as hexane (B92381) or pentane. Create a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range. An internal standard (e.g., decane) may be added to all standards and samples to improve quantitation accuracy.[5]

Gas Chromatography (GC) Conditions

The following GC conditions are suitable for the separation of 1-Ethyl-2-methylcyclopentane for both EI and CI analysis:

• Column: DB-5 or HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness[5][6]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min[5]

• Injector Temperature: 250 °C

• Injection Volume: 1 µL, splitless injection

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

Mass Spectrometry (MS) Conditions

Electron Ionization (EI) Mode:

• Ion Source Temperature: 230 °C[7]

• Electron Energy: 70 eV[7]

• Mass Range: m/z 40-200

• Solvent Delay: 3 minutes

Chemical Ionization (CI) Mode:

• Ion Source Temperature: 200 °C

• Reagent Gas: Methane (or isobutane)[4]

• Reagent Gas Flow: As per instrument manufacturer's recommendation

• Mass Range: m/z 80-200

• Solvent Delay: 3 minutes

Visualizing the Workflow: Selecting the Right Ionization Technique

The choice between EI and CI is a critical decision in the analytical workflow. The following diagram illustrates the logical process for selecting the appropriate ionization technique for the analysis of 1-Ethyl-2-methylcyclopentane.

References

• 1. jordilabs.com [jordilabs.com]
• 2. What are the common ionization methods for GC/MS [scioninstruments.com]
• 3. youtube.com [youtube.com]
• 4. impactfactor.org [impactfactor.org]
• 5. whitman.edu [whitman.edu]
• 6. cup.edu.cn [cup.edu.cn]
• 7. hrcak.srce.hr [hrcak.srce.hr]

Safety & Regulatory Compliance

Proper Disposal of 1-Ethyl-2-methylcyclopentane: A Guide for Laboratory Professionals

For immediate reference, 1-Ethyl-2-methylcyclopentane should be treated as a flammable liquid hazardous waste. Under no circumstances should it be disposed of down the drain. This guide provides essential safety and logistical information for the proper disposal of 1-Ethyl-2-methylcyclopentane in a laboratory setting, ensuring the safety of personnel and compliance with environmental regulations.

Key Safety and Physical Properties

Proper handling and disposal procedures are informed by the physical and chemical properties of the substance. The following table summarizes key quantitative data for 1-Ethyl-2-methylcyclopentane.

Property	Value
Molecular Formula	C8H16
Molecular Weight	112.21 g/mol
Boiling Point	124.1 °C at 760 mmHg[1][2][3]
Flash Point	13.5 °C (56.3 °F)[1][2][3]
Density	0.767 g/cm³[2][3]
Vapor Pressure	15.6 mmHg at 25 °C[1][3]
Melting Point	-105.95 °C[2][3]
Water Solubility	11.67 mg/L at 25 °C (estimated)[1]

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of 1-Ethyl-2-methylcyclopentane waste in a laboratory environment.

1. Waste Identification and Segregation:

• Classification: 1-Ethyl-2-methylcyclopentane waste must be classified as "flammable" and "non-halogenated organic solvent" hazardous waste.

• Segregation: It is crucial to collect this waste separately from other waste streams, especially:

  • Halogenated solvents (e.g., dichloromethane, chloroform).

  • Corrosive wastes (acids and bases).

  • Oxidizers.

  • Aqueous waste.

2. Personal Protective Equipment (PPE):

• Before handling the waste, ensure you are wearing appropriate PPE:

  • Safety goggles (or a face shield).

  • Chemical-resistant gloves (e.g., nitrile).

  • A flame-resistant lab coat.

3. Waste Collection:

• Container Selection: Use a designated and appropriate waste container. This should be a sturdy, chemically compatible container with a secure screw-top cap, such as a high-density polyethylene (B3416737) (HDPE) or glass bottle. For larger quantities, a safety can is recommended.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1-Ethyl-2-methylcyclopentane," and the hazard characteristic "Flammable." The accumulation start date should also be clearly marked.

• Collection Process:

  • Perform all transfers of the waste into the collection container inside a certified chemical fume hood to minimize the inhalation of vapors.

  • Ensure all potential ignition sources (e.g., hot plates, open flames, electrical equipment) are removed from the vicinity.

  • Do not overfill the container. Leave at least 10% headspace to allow for vapor expansion.

  • Keep the waste container securely closed at all times, except when adding waste.

4. Storage of Waste:

• Location: Store the waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel.

• Conditions: The storage area should be:

  • A well-ventilated, cool, and dry location.

  • Away from direct sunlight and heat sources.

  • Segregated from incompatible materials.

  • Preferably within a flammable liquid storage cabinet.

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.

5. Arranging for Final Disposal:

• Contact Environmental Health and Safety (EHS): Once the waste container is full or has been in storage for the maximum allowed time (consult your institution's specific guidelines, often 90-180 days), contact your institution's Environmental Health and Safety (EHS) department or the equivalent responsible party to arrange for a hazardous waste pickup.

• Documentation: Complete any required waste disposal forms or tags as per your institution's procedures.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1-Ethyl-2-methylcyclopentane.

Caption: Logical workflow for the disposal of 1-Ethyl-2-methylcyclopentane.

References

• 1. 1-ethyl-2-methyl cyclopentane, 3726-46-3 [thegoodscentscompany.com]
• 2. Page loading... [guidechem.com]
• 3. lookchem.com [lookchem.com]

Essential Safety and Operational Guide for Handling 1-Ethyl-2-methylcyclopentane

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical procedures for the handling and disposal of 1-Ethyl-2-methylcyclopentane. Adherence to these guidelines is essential for ensuring personal safety and maintaining a secure laboratory environment. This chemical is a flammable aliphatic hydrocarbon and requires stringent safety measures.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense against potential exposure to 1-Ethyl-2-methylcyclopentane. The following table summarizes the required and recommended PPE for handling this substance.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles or safety glasses meeting ANSI Z87.1 standards. A face shield should be worn over safety glasses when there is a risk of splashing.	Protects against accidental splashes of the chemical which can cause eye irritation.
Hand Protection	Nitrile or Neoprene gloves. Refer to the glove compatibility table for details.	Provides a barrier against skin contact. Butyl rubber is not recommended for use with aliphatic hydrocarbons.[1][2][3]
Body Protection	A flame-resistant lab coat or a lab coat made of 100% cotton.[4] Closed-toe shoes and long pants are mandatory.	Protects skin from potential splashes and in the event of a fire. Synthetic materials that can melt should be avoided.[4]
Respiratory Protection	Generally not required if work is conducted in a properly functioning chemical fume hood.[5] If a fume hood is not available, a NIOSH-approved respirator with organic vapor cartridges is necessary.	1-Ethyl-2-methylcyclopentane is volatile, and inhalation of vapors can cause respiratory irritation.

Glove Material Chemical Compatibility for Aliphatic Hydrocarbons

Selecting the correct glove material is crucial for preventing skin exposure. The following table provides a general chemical resistance guide for common glove materials against aliphatic hydrocarbons, the class of chemicals to which 1-Ethyl-2-methylcyclopentane belongs.

Glove Material	Chemical Resistance to Aliphatic Hydrocarbons	Breakthrough Time Indication
Nitrile	Excellent	Can provide short-term splash protection.[6][7]
Neoprene	Excellent	Offers good resistance to straight-chain hydrocarbons.[8]
Butyl Rubber	Poor to Not Recommended	Does not perform well with aliphatic and aromatic hydrocarbons.[1][2][3]
Natural Rubber (Latex)	Poor	Not recommended for handling aliphatic hydrocarbons.
Polyvinyl Chloride (PVC)	Poor	Not suitable for use with most organic solvents and hydrocarbons.[3]

Note: Breakthrough times can be affected by factors such as glove thickness, chemical concentration, temperature, and duration of contact.[9] Always inspect gloves for any signs of degradation before and during use, and replace them immediately if any damage is suspected. For prolonged or immersive contact, it is advisable to consult the specific glove manufacturer's chemical resistance data.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 1-Ethyl-2-methylcyclopentane is critical to minimize risks. The following workflow outlines the necessary steps for safe handling in a laboratory setting.

Caption: Workflow for Safe Handling of 1-Ethyl-2-methylcyclopentane.

Experimental Protocol for Safe Handling:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 1-Ethyl-2-methylcyclopentane before beginning any work.

  • Ensure that a properly functioning chemical fume hood is available and certified.[4]

  • Don all required personal protective equipment as outlined in the PPE section. This includes chemical splash goggles, appropriate gloves (Nitrile or Neoprene), a flame-resistant lab coat, long pants, and closed-toe shoes.[4][5]

  • Locate the nearest emergency eyewash station, safety shower, and fire extinguisher.

• Handling:

  • All handling of 1-Ethyl-2-methylcyclopentane, including transfers and manipulations, must be conducted within a chemical fume hood to minimize the inhalation of vapors.[4]

  • When transferring the chemical between metal containers, ensure that the containers are properly bonded and grounded to prevent the buildup of static electricity, which can be an ignition source.[10][11]

  • Keep containers of 1-Ethyl-2-methylcyclopentane tightly closed when not in use to prevent the escape of flammable vapors.[4]

  • Avoid contact with heat, sparks, open flames, and other ignition sources.[10]

• Post-Handling and Cleanup:

  • In the event of a spill, immediately alert personnel in the area and evacuate if necessary. For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Place the absorbed material into a sealed, labeled container for proper disposal.

  • Segregate waste containing 1-Ethyl-2-methylcyclopentane into a clearly labeled, sealed, and appropriate hazardous waste container.

  • After completing work, thoroughly wash your hands with soap and water, even if gloves were worn.[12]

  • Decontaminate the work area in the fume hood.

Disposal Plan

Proper disposal of 1-Ethyl-2-methylcyclopentane and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect all waste containing 1-Ethyl-2-methylcyclopentane, including unused product, reaction residues, and contaminated materials (e.g., absorbent pads, gloves, paper towels), in a designated and clearly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

  • The waste container should be labeled with "Hazardous Waste," the full chemical name "1-Ethyl-2-methylcyclopentane," and the associated hazards (e.g., "Flammable Liquid").

• Waste Storage:

  • Store the hazardous waste container in a designated, well-ventilated, and secure satellite accumulation area.

  • The storage area should be away from heat, sparks, and open flames.

  • Do not mix incompatible waste streams in the same container.

• Waste Disposal:

  • Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

  • Follow all local, state, and federal regulations for the disposal of flammable liquid waste. The US Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[13]

  • Never dispose of 1-Ethyl-2-methylcyclopentane down the drain or in the regular trash.[12]

Visualization of PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate PPE when working with 1-Ethyl-2-methylcyclopentane.

Caption: Decision Diagram for PPE Selection.

References

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. envirosafetyproducts.com [envirosafetyproducts.com]
• 3. heightechsafety.com.au [heightechsafety.com.au]
• 4. - Division of Research Safety | Illinois [drs.illinois.edu]
• 5. gz-supplies.com [gz-supplies.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. dess.uccs.edu [dess.uccs.edu]
• 9. calpaclab.com [calpaclab.com]
• 10. Safe Handling & Storage of Flammable Liquids | Safety Storage [safetystoragesystems.co.uk]
• 11. ehs.princeton.edu [ehs.princeton.edu]
• 12. artsci.usu.edu [artsci.usu.edu]
• 13. epa.gov [epa.gov]